Methyl 4-oxopiperidine-3-carboxylate hydrochloride

• CAS: 71486-53-8

Core Science & Biosynthesis

The Dieckmann Condensation: A Technical Guide to the Synthesis of Methyl 4-oxopiperidine-3-carboxylate

Abstract

This technical guide provides an in-depth exploration of the Dieckmann condensation, a cornerstone of synthetic organic chemistry, through the specific lens of its application in the synthesis of Methyl 4-oxopiperidine-3-carboxylate. This pivotal heterocyclic scaffold is a valuable building block in the development of a wide range of pharmaceutical agents. This document will elucidate the intricate reaction mechanism, provide detailed, field-proven experimental protocols, and offer insights into the critical parameters governing the success of this intramolecular cyclization. The content herein is tailored for researchers, scientists, and drug development professionals seeking a comprehensive understanding and practical execution of this important transformation.

Introduction: The Strategic Importance of the Dieckmann Condensation

The Dieckmann condensation, an intramolecular variant of the Claisen condensation, stands as a powerful and elegant method for the construction of cyclic β-keto esters.[1][2] First reported by the German chemist Walter Dieckmann, this base-catalyzed reaction facilitates the cyclization of diesters to form stable five- and six-membered rings, which are prevalent structural motifs in a vast array of natural products and synthetic pharmaceuticals.[1][3] The formation of Methyl 4-oxopiperidine-3-carboxylate serves as an exemplary case study, showcasing the strategic utility of the Dieckmann condensation in accessing densely functionalized heterocyclic systems that are of significant interest in medicinal chemistry.

The inherent value of this transformation lies in its ability to forge a new carbon-carbon bond and a cyclic structure in a single, efficient step. The resulting β-keto ester product is a versatile intermediate, amenable to a variety of subsequent chemical modifications, including alkylation, hydrolysis, and decarboxylation, further expanding its synthetic potential.[4][5] This guide will dissect the synthesis of Methyl 4-oxopiperidine-3-carboxylate, providing a granular view of the mechanistic underpinnings and the practical considerations necessary for its successful laboratory implementation.

The Core Mechanism: A Stepwise Deconstruction

The Dieckmann condensation proceeds through a well-established, multi-step mechanism that is analogous to the intermolecular Claisen condensation.[5][6][7] The entire process is driven by the formation of a thermodynamically stable, resonance-stabilized enolate intermediate and the subsequent irreversible deprotonation of the newly formed β-keto ester.

The key mechanistic steps for the synthesis of the N-benzyl protected precursor to Methyl 4-oxopiperidine-3-carboxylate are as follows:

• Enolate Formation: The reaction is initiated by a strong base, typically an alkoxide such as sodium methoxide, which abstracts an acidic α-proton from one of the ester moieties of the starting diester, N,N-bis(β-propionic acid methyl ester)benzylamine. This deprotonation results in the formation of a resonance-stabilized enolate ion. The choice of base is critical; it must be strong enough to deprotonate the α-carbon but should not promote competing side reactions like saponification.

• Intramolecular Nucleophilic Attack: The newly formed enolate acts as a potent nucleophile and undergoes an intramolecular attack on the electrophilic carbonyl carbon of the second ester group within the same molecule. This cyclization step leads to the formation of a tetrahedral intermediate.

• Alkoxide Elimination: The tetrahedral intermediate is unstable and collapses, reforming the carbonyl double bond and expelling the alkoxide leaving group (in this case, methoxide). This step results in the formation of the cyclic β-keto ester, 1-benzyl-4-oxopiperidine-3-carboxylate.

• Deprotonation of the β-Keto Ester: The newly formed β-keto ester possesses a highly acidic proton on the carbon situated between the two carbonyl groups. The alkoxide base present in the reaction mixture readily abstracts this proton in an essentially irreversible acid-base reaction. This final deprotonation step is the thermodynamic driving force for the entire condensation, shifting the equilibrium towards the formation of the cyclized product.

• Protonation (Work-up): A final acidic work-up is required to protonate the resulting enolate, yielding the neutral β-keto ester product.

Visualizing the Mechanism

The following diagram illustrates the step-by-step mechanism of the Dieckmann condensation for the formation of 1-benzyl-4-oxopiperidine-3-carboxylate.

Caption: Mechanism of the Dieckmann Condensation.

Experimental Protocols: From Starting Material to Final Product

This section provides a detailed, step-by-step methodology for the synthesis of Methyl 4-oxopiperidine-3-carboxylate, commencing with the preparation of the N-benzyl protected precursor via Dieckmann condensation, followed by the crucial debenzylation step.

Synthesis of 1-benzyl-4-oxopiperidine-3-carboxylate

This protocol is adapted from established procedures for Dieckmann condensations.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles
N,N-bis(β-propionic acid methyl ester)benzylamine	279.33	27.93 g	0.10
Sodium Methoxide	54.02	6.48 g	0.12
Toluene (anhydrous)	92.14	250 mL	-
1 M Hydrochloric Acid	36.46	As needed	-
Saturated Sodium Bicarbonate Solution	84.01	As needed	-
Brine	-	As needed	-
Anhydrous Magnesium Sulfate	120.37	As needed	-

Procedure:

• Reaction Setup: A 500 mL three-necked round-bottom flask is equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet. The apparatus is flame-dried under a stream of nitrogen to ensure anhydrous conditions.

• Reagent Addition: Anhydrous toluene (250 mL) and sodium methoxide (6.48 g, 0.12 mol) are added to the flask. The resulting suspension is stirred under a nitrogen atmosphere.

• Initiation of Condensation: N,N-bis(β-propionic acid methyl ester)benzylamine (27.93 g, 0.10 mol) is added dropwise to the stirred suspension at room temperature over a period of 30 minutes.

• Reaction Progression: The reaction mixture is then heated to reflux (approximately 110-111 °C) and maintained at this temperature for 4-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up: Upon completion, the reaction mixture is cooled to room temperature and then poured into a beaker containing ice and water (200 mL). The mixture is acidified to a pH of 5-6 with 1 M hydrochloric acid.

• Extraction: The aqueous layer is extracted with ethyl acetate (3 x 100 mL). The combined organic layers are washed with saturated sodium bicarbonate solution (100 mL), followed by brine (100 mL).

• Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude 1-benzyl-4-oxopiperidine-3-carboxylate.

• Purification: The crude product can be purified by vacuum distillation or column chromatography on silica gel to afford the pure β-keto ester.

N-Debenzylation via Catalytic Transfer Hydrogenation

This protocol outlines a mild and efficient method for the removal of the N-benzyl protecting group.[1][4][8]

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles
1-benzyl-4-oxopiperidine-3-carboxylate	247.29	24.73 g	0.10
10% Palladium on Carbon (Pd/C)	-	2.5 g	-
Formic Acid	46.03	10 mL	-
Methanol	32.04	250 mL	-

Procedure:

• Reaction Setup: To a 500 mL round-bottom flask containing a magnetic stirrer, add 1-benzyl-4-oxopiperidine-3-carboxylate (24.73 g, 0.10 mol) and methanol (250 mL).

• Catalyst Addition: Carefully add 10% Pd/C (2.5 g) to the solution.

• Hydrogen Donor Addition: To the stirred suspension, add formic acid (10 mL) dropwise at room temperature.[8]

• Reaction Progression: The reaction mixture is stirred at room temperature for 12-24 hours. The progress of the debenzylation can be monitored by TLC, looking for the disappearance of the starting material.

• Catalyst Removal: Upon completion, the reaction mixture is filtered through a pad of Celite® to remove the palladium catalyst. The filter cake is washed with a small amount of methanol.

• Concentration and Purification: The combined filtrates are concentrated under reduced pressure. The resulting crude product, Methyl 4-oxopiperidine-3-carboxylate, can be purified by recrystallization or column chromatography to yield the final product, often as its hydrochloride salt by treatment with HCl in an appropriate solvent.

Workflow Visualization

The overall synthetic workflow is depicted in the following diagram.

Caption: Synthetic workflow for Methyl 4-oxopiperidine-3-carboxylate.

Trustworthiness and Self-Validation

The protocols described in this guide are designed to be self-validating systems. The progress of each reaction can be meticulously monitored using standard analytical techniques such as Thin Layer Chromatography (TLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

• TLC Analysis: For the Dieckmann condensation, a simple TLC analysis can visualize the consumption of the starting diester and the appearance of the β-keto ester product. For the debenzylation step, the disappearance of the N-benzyl intermediate and the emergence of the more polar final product can be readily observed.

• Spectroscopic Characterization: The structure and purity of the intermediate and final products should be unequivocally confirmed by ¹H NMR, ¹³C NMR, and Mass Spectrometry. The expected spectral data for Methyl 4-oxopiperidine-3-carboxylate should be compared with literature values to ensure the identity and purity of the synthesized compound.

By employing these analytical checkpoints, researchers can ensure the fidelity of each synthetic step, leading to a reliable and reproducible synthesis of the target molecule.

Conclusion

The Dieckmann condensation remains a highly relevant and powerful tool in the arsenal of the modern synthetic chemist. Its application in the synthesis of Methyl 4-oxopiperidine-3-carboxylate highlights its efficacy in constructing complex and pharmaceutically relevant heterocyclic scaffolds. This guide has provided a comprehensive overview of the reaction mechanism, detailed and actionable experimental protocols, and the necessary analytical checks to ensure a successful outcome. By understanding the fundamental principles and practical nuances of this transformation, researchers can confidently employ the Dieckmann condensation to advance their synthetic endeavors in drug discovery and development.

References

• Dieckmann, W. (1894). Zur Kenntniss der Ringbildung aus Kohlenstoffketten. Berichte der deutschen chemischen Gesellschaft, 27(1), 102-103. [Link]

• OpenStax. (2023). 23.9 Intramolecular Claisen Condensations: The Dieckmann Cyclization. In Organic Chemistry. [Link]

• Wikipedia. (2023). Dieckmann condensation. [Link]

• Chemistry LibreTexts. (2021). 23.9: Intramolecular Claisen Condensations - The Dieckmann Cyclization. [Link]

• Organic Reactions. (n.d.). The Dieckmann Condensation. [Link]

• Chemistry Steps. (n.d.). Dieckmann condensation – An Intramolecular Claisen Reaction. [Link]

• Organic Chemistry Portal. (n.d.). Dieckmann Condensation. [Link]

• Master Organic Chemistry. (2020). Claisen Condensation and Dieckmann Condensation. [Link]

• Google Patents. (2005). CN1583742A - Method for preparing 4-piperidyl piperidine.

• Anantharamaiah, G. M., & Sivanandaiah, K. M. (1977). Transfer hydrogenation; a convenient method for removal of some commonly used protecting groups in peptide synthesis. Journal of the Chemical Society, Perkin Transactions 1, 490-492. [Link]

• ACS Publications. (2020). Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon. ACS Omega. [Link]

• ResearchGate. (2019). Catalytic Transfer Hydrodebenzylation with Low Palladium Loading. [Link]

• Physics Wallah. (n.d.). Reaction and Mechanism of Dieckmann reaction. [Link]

Sources

• 1. chemistry.mdma.ch [chemistry.mdma.ch]
• 2. researchgate.net [researchgate.net]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Transfer hydrogenation; a convenient method for removal of some commonly used protecting groups in peptide synthesis - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. A new synthesis of bis(2-{pyrid-2-yl}ethyl)amine (LH) from bis(2-{pyrid-2-yl}ethyl)hydroxylamine (LOH), and the copper-dependent reduction of LOH to LH - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 8. Removal of O-Benzyl Protective Groups by Catalytic Transfer Hydrogenation [organic-chemistry.org]

An In-depth Technical Guide to Methyl 4-oxopiperidine-3-carboxylate hydrochloride: Properties, Stability, and Handling

Abstract

Methyl 4-oxopiperidine-3-carboxylate hydrochloride is a pivotal heterocyclic building block in modern synthetic chemistry, particularly within pharmaceutical development. Its unique bifunctional structure, featuring a β-ketoester moiety within a piperidine ring, offers versatile reactivity for constructing complex molecular architectures. This guide provides a comprehensive technical overview of its core chemical properties, an in-depth analysis of its stability profile under various stress conditions, and robust, field-tested protocols for its handling, storage, and analytical assessment. This document is intended for researchers, process chemists, and drug development professionals who utilize this reagent and require a deep, practical understanding of its characteristics to ensure experimental success and material integrity.

Introduction and Molecular Overview

Methyl 4-oxopiperidine-3-carboxylate hydrochloride (CAS No: 71486-53-8) is the hydrochloride salt of a piperidone derivative.[1][2] The presence of the hydrochloride salt renders the secondary amine of the piperidine ring protonated, enhancing its stability and modulating its solubility. The molecule's true synthetic value lies in the strategic placement of a ketone at the 4-position and a methyl carboxylate at the 3-position. This β-ketoester functionality is a classic synthon, primed for a wide array of chemical transformations.

The compound is extensively used as a starting reagent in the synthesis of complex molecules, including the marine alkaloid nakadomarin A and various capromorelin analogs.[2] Its structural features allow for selective modifications at the amine, the α-carbon (between the carbonyls), the ketone, and the ester group, making it a highly valuable and versatile intermediate in multi-step syntheses.

Physicochemical Properties

A clear understanding of the compound's fundamental properties is critical for its effective use. The following table summarizes its key physicochemical data.

Property	Value	Source(s)
Molecular Formula	C₇H₁₂ClNO₃	[1][3]
Molecular Weight	193.63 g/mol	[1][2]
CAS Number	71486-53-8	[1][2]
Appearance	White to pale cream or light cream powder/solid	[1][4]
Melting Point	~175 - 177 °C (with decomposition)	[2][4][5]
Purity	Typically ≥95%	[1]
Synonyms	3-Methoxycarbonyl-4-piperidone hydrochloride; 4-Oxopiperidine-3-carboxylic Acid Methyl Ester Hydrochloride	[2][5][6]

Structural Features and Reactivity

The reactivity of Methyl 4-oxopiperidine-3-carboxylate hydrochloride is dictated by its key functional groups. The diagram below highlights the principal sites of chemical reactivity.

Caption: Key reactive sites on Methyl 4-oxopiperidine-3-carboxylate.

• [A] The β-Ketoester System: The proton on the carbon between the two carbonyls (α-carbon) is acidic and can be removed by a suitable base. The resulting enolate is a powerful nucleophile, readily participating in alkylation and condensation reactions.[7]

• [B] The Ketone Carbonyl: The ketone is susceptible to nucleophilic attack, enabling reactions such as reduction to a secondary alcohol or reductive amination.

• [C] The Ester Group: The methyl ester can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid.[8] It can also undergo transesterification in the presence of an alcohol and a suitable catalyst.[9]

• [D] The Secondary Amine: As a hydrochloride salt, the amine is protonated and non-nucleophilic. Treatment with a base (neutralization) liberates the free secondary amine, which can then act as a nucleophile in N-alkylation or N-acylation reactions.

Chemical Stability Profile

A thorough understanding of a reagent's stability is paramount for developing robust synthetic routes and ensuring long-term storage integrity.

Hygroscopicity and Moisture Sensitivity

Salts of amines, such as this hydrochloride, are often hygroscopic, meaning they readily absorb moisture from the atmosphere.[10][11] This is a critical consideration.

• Causality: The ionic nature of the hydrochloride salt and the presence of polar functional groups (carbonyls) create a high affinity for water molecules.

• Consequences of Moisture Absorption:

  • Physical Changes: Absorption of water can lead to clumping, formation of a paste, or even complete deliquescence (dissolving in absorbed water), making accurate weighing and handling difficult.[11][12]

  • Chemical Degradation: The presence of water can facilitate the hydrolysis of the methyl ester to the corresponding carboxylic acid, especially upon heating or under non-neutral pH conditions.[8]

• Insight: The Karl Fischer titration result of <0.3% water content on a typical certificate of analysis indicates a product that is dry upon shipping, but it does not preclude future moisture uptake if handled improperly.[13]

pH Stability

The molecule's stability is highly dependent on the pH of the medium.

• Acidic Conditions (pH < 4): The compound is relatively stable in acidic conditions. The amine remains protonated, and the ester hydrolysis rate is generally slow at room temperature.

• Neutral Conditions (pH ~ 7): Stability is moderate. While the free amine concentration is low, there is a risk of slow ester hydrolysis over extended periods.

• Basic Conditions (pH > 8): The compound is unstable in basic conditions.

  • Deprotonation: The secondary amine is deprotonated, yielding the free base.

  • Ester Hydrolysis: Saponification (base-catalyzed hydrolysis) of the methyl ester to the carboxylate salt occurs rapidly.

  • Decarboxylation: If the resulting β-keto acid is heated, it is prone to decarboxylation (loss of CO₂), which is a characteristic reaction of β-keto acids.[8][14]

Thermal Stability

The compound exhibits thermal instability, as indicated by its melting point with decomposition.[2][5]

• Decomposition Onset: The reported melting point of ~175-177 °C is more accurately a decomposition temperature.[2][4]

• Causality: Upon heating, several degradation pathways are possible. The most likely initial step is the loss of hydrogen chloride gas. Thermal decomposition can lead to the release of other irritating gases and vapors, including carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[4] The piperidine ring itself, when heated to decomposition, emits toxic fumes of nitrogen oxides.[15]

• Insight: Exposing the compound to high temperatures, even below the visible decomposition point, should be avoided during processing and storage to prevent the slow accumulation of impurities.

Experimental Protocols and Methodologies

The following protocols are designed as self-validating systems for assessing stability and ensuring proper handling.

Protocol: Assessment of Hygroscopicity and Impact on Purity

This workflow determines the rate of moisture uptake and its effect on the compound's purity over time.

Caption: Workflow for hygroscopicity stress testing.

Methodology Details:

• Baseline (T=0):

  • Use a freshly opened container of the compound.

  • Accurately weigh approximately 500 mg of the solid into three separate, pre-tared glass vials.

  • Immediately analyze the contents of the first vial for initial water content (via Karl Fischer titration) and purity (via HPLC). This is your T=0 reference.

• Stress Exposure:

  • Place the remaining two vials (uncapped) into a controlled environment chamber set to a specific relative humidity (RH), e.g., 75% RH at 25°C.

• Timepoint Analysis:

  • After a set time (e.g., 24 hours), remove the second vial. Immediately cap it and re-weigh to determine mass gain.

  • Perform Karl Fischer and HPLC analysis on this sample.

  • Repeat for the third vial at a later time point (e.g., 72 hours).

• Data Analysis:

  • Causality: The weight gain is directly attributable to water absorption. The HPLC analysis will reveal if this absorbed water has induced degradation (e.g., appearance of a new peak corresponding to the hydrolyzed acid). A well-developed HPLC method, likely a reverse-phase C18 column with a mobile phase of acetonitrile and a buffered aqueous solution, is crucial for separating the parent compound from potential degradants.[16][17][18]

  • Trustworthiness: This protocol is self-validating because the T=0 data provides a clear baseline. Any change in weight or purity can be confidently attributed to the controlled stress condition.

Protocol: Recommended Handling and Storage

Adherence to proper handling and storage procedures is essential to maintain the compound's quality.

Handling:

• Personal Protective Equipment (PPE): Always wear protective gloves, safety goggles with side shields, and a lab coat.[2][19] If significant dust is generated, use a NIOSH-approved N95 dust mask.[2]

• Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.[19] May cause respiratory irritation.[19][20]

• Minimizing Exposure: As the material is hygroscopic, minimize its exposure to atmospheric moisture.[10][11] Work quickly and reseal containers immediately after use.[10] For highly sensitive applications, handling inside a glove box with a controlled low-humidity atmosphere is recommended.[21]

• Spills: Sweep up solid spills carefully to avoid creating dust and place into a suitable container for disposal.[22]

Storage:

• Container: Store in a tightly closed, airtight container.[10][19] The original manufacturer's packaging is ideal.

• Environment: Keep in a cool, dry place away from direct sunlight. A desiccator containing a drying agent (e.g., silica gel, calcium sulfate) is highly recommended for long-term storage to prevent moisture absorption.[12]

• Incompatibilities: Store away from strong oxidizing agents and strong bases.[4]

The following decision tree provides a logical workflow for determining appropriate storage.

Caption: Decision workflow for proper storage of the compound.

Safety and Hazard Information

As a laboratory chemical, Methyl 4-oxopiperidine-3-carboxylate hydrochloride must be handled with appropriate caution.

• Hazard Classification: This chemical is considered hazardous. It is classified as causing skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[2][20]

• Signal Word: Warning.[2][19]

• First Aid Measures:

  • Eyes: Immediately rinse with plenty of water for at least 15 minutes. If irritation persists, seek medical attention.[4][19]

  • Skin: Wash off immediately with soap and plenty of water. If skin irritation occurs, get medical advice.[4][19]

  • Inhalation: Move the person to fresh air. If feeling unwell, call a poison center or doctor.[4][19]

  • Ingestion: Clean mouth with water and seek medical attention.[4]

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations.[19]

Conclusion

Methyl 4-oxopiperidine-3-carboxylate hydrochloride is a high-value synthetic intermediate whose effective use is critically dependent on a deep understanding of its chemical properties and stability. Its primary liabilities are its hygroscopicity and instability towards heat and basic conditions. By employing the rigorous handling, storage, and analytical protocols outlined in this guide, researchers and chemists can mitigate these risks, ensuring the material's integrity and achieving reproducible, successful outcomes in their synthetic endeavors. The versatility of its β-ketoester and piperidine functionalities ensures it will remain a relevant and powerful tool in the synthesis of novel chemical entities for years to come.

References

• LookChem. Methyl 1-methyl-4-oxopiperidine-3-carboxylate hydrochloride. Available from: [Link]

• TutorChase. How do you handle hygroscopic solutes in the lab? Available from: [Link]

• CORECHEM Inc. Hygroscopic: What it Means, What You Need to Know. Available from: [Link]

• AK Lectures. Alkylation, Hydrolysis and Decarboxylation of Beta-Keto Esters. Available from: [Link]

• PubChem, National Institutes of Health. Methyl 4-oxopiperidine-3-carboxylate hydrochloride. Available from: [Link]

• PubChem, National Institutes of Health. Methyl 1-methyl-4-oxo-3-piperidinecarboxylate hydrochloride. Available from: [Link]

• Trost, B. M., & Taber, J. J. (1982). Development of β -keto ester and malonate chemistry: Palladium-catalyzed new reactions of their allylic esters. The Journal of organic chemistry, 47(13), 2595-2597. Available from: [Link]

• Chan, S. Y., et al. (2021). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Pharmaceutics, 13(9), 1349. Available from: [Link]

• SIELC Technologies. Separation of Piperidine, 4-chloro-1-methyl- on Newcrom R1 HPLC column. Available from: [Link]

• ResearchGate. Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride. (August 2021). Available from: [Link]

• Google Patents. CN104007202B - A kind of HPLC analytical approach of 3-amino piperidine.

• PubMed. Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride. (August 3, 2021). Available from: [Link]

• R Discovery. Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride. (August 3, 2021). Available from: [Link]

• JoVE. Alkylation of β-Ketoester Enolates: Acetoacetic Ester Synthesis. (May 22, 2025). Available from: [Link]

• Interactive Learning Paradigms, Incorporated. The MSDS HyperGlossary: Hygroscopic. Available from: [Link]

• PubChem, National Institutes of Health. Piperidine. Available from: [Link]

• Chromatography Forum. How to Handle Hygroscopic Reference Standards? (November 27, 2008). Available from: [Link]

• Chemistry LibreTexts. 9.4: β-Ketoacids Decarboxylate. (October 31, 2021). Available from: [Link]

• Royal Society of Chemistry. Recent advances in the transesterification of β-keto esters. (July 2, 2021). Available from: [Link]

• ElectronicsAndBooks. Thermal decomposition of 2,2,6,6-tetramethyl- 1-(1-phenethyloxy) piperidine. Available from: [Link]

• Maybridge. Safety Data Sheet - 4-Methylenepiperidine hydrochloride. (April 26, 2022). Available from: [Link]

• LookChem. Cas 13221-89-1,Methyl 1-methyl-4-oxopiperidine-3-carboxylate. Available from: [Link]

• National Institute of Standards and Technology. Piperidine - NIST WebBook. Available from: [Link]

• GlobalChemMall. Methyl 4-oxopiperidine-3-carboxylate hydrochloride. Available from: [Link]

• Wikipedia. Piperidine. Available from: [Link]

• ResearchGate. Have you experienced that your piperidine crystallizes when not in use? (July 6, 2021). Available from: [Link]

Sources

• 1. Methyl 4-oxopiperidine-3-carboxylate hydrochloride, 95% [cymitquimica.com]
• 2. Methyl 4-oxo-3-piperidinecarboxylate 97 71486-53-8 [sigmaaldrich.com]
• 3. Methyl 4-oxopiperidine-3-carboxylate hydrochloride | C7H12ClNO3 | CID 2724028 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. Methyl 4-Oxopiperidine-3-carboxylate Hydrochloride | 71486-53-8 | TCI EUROPE N.V. [tcichemicals.com]
• 6. Methyl 4-Oxopiperidine-3-carboxylate Hydrochloride | 71486-53-8 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 7. Video: Alkylation of β-Ketoester Enolates: Acetoacetic Ester Synthesis [jove.com]
• 8. aklectures.com [aklectures.com]
• 9. Recent advances in the transesterification of β-keto esters - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03513D [pubs.rsc.org]
• 10. tutorchase.com [tutorchase.com]
• 11. Hygroscopic: What it Means, What You Need to Know [corecheminc.com]
• 12. The MSDS HyperGlossary: Hygroscopic [ilpi.com]
• 13. Methyl 4-oxopiperidine-3-carboxylate hydrochloride, 95% 5 g | Request for Quote [thermofisher.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. Piperidine | C5H11N | CID 8082 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. Separation of Piperidine, 4-chloro-1-methyl- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 17. researchgate.net [researchgate.net]
• 18. Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. fishersci.com [fishersci.com]
• 20. Methyl 1-methyl-4-oxo-3-piperidinecarboxylate hydrochloride | C8H14ClNO3 | CID 2771296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 21. How to Handle Hygroscopic Reference Standards? - Chromatography Forum [chromforum.org]
• 22. fishersci.com [fishersci.com]

Methyl 4-oxopiperidine-3-carboxylate Hydrochloride: A Cornerstone Building Block for Modern Medicinal Chemistry

An In-depth Technical Guide for Drug Discovery Professionals

The piperidine scaffold is one of the most ubiquitous and privileged structures in modern pharmaceuticals, forming the core of numerous approved drugs across a wide range of therapeutic areas.[1] Its prevalence stems from its ability to impart favorable physicochemical properties, such as improved solubility and metabolic stability, while providing a three-dimensional framework for precise substituent orientation. Among the vast arsenal of piperidine-based starting materials, Methyl 4-oxopiperidine-3-carboxylate hydrochloride stands out as a uniquely versatile and powerful building block. Its trifunctional nature—a secondary amine, a ketone, and a β-ketoester system—offers multiple, orthogonal handles for chemical modification, enabling the efficient construction of complex molecular architectures.

This guide serves as a technical resource for researchers and drug development professionals, providing insights into the strategic application of this compound. We will explore its fundamental properties, delineate its reactivity at each functional site, and present validated protocols and synthetic strategies that leverage its unique chemical personality to accelerate the discovery of novel therapeutic agents.

Core Characteristics and Handling

Methyl 4-oxopiperidine-3-carboxylate hydrochloride is a stable, crystalline solid that is readily available from commercial suppliers.[2][3] Its hydrochloride salt form enhances stability and simplifies handling, though it necessitates a neutralization step for reactions involving the secondary amine.

Table 1: Physicochemical and Safety Data

Property	Value	Reference
Molecular Formula	C₇H₁₁NO₃ · HCl	[4]
Molecular Weight	193.63 g/mol	[2][4]
CAS Number	71486-53-8	[2][4]
Appearance	White to pale cream powder/crystal	[3][5]
Melting Point	~175 °C (decomposes)	[4]
Storage	Store in a dry, cool, and well-ventilated place. Keep container tightly closed.	[6][7]
Key Hazards	Causes skin and serious eye irritation. May cause respiratory irritation.	[4][7]

Safety & Handling: Standard personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn when handling this reagent.[4][8] Operations should be conducted in a well-ventilated fume hood to avoid inhalation of the dust.[7][9] It is incompatible with strong oxidizing agents.[6][8]

The Synthetic Versatility: A Trifunctional Scaffold

The power of this building block lies in its three distinct reactive centers. The strategic and sequential manipulation of the piperidine nitrogen, the C4-ketone, and the C3-ester allows for the systematic exploration of chemical space and the generation of diverse compound libraries from a single, common starting material.

Caption: Key reactive sites of Methyl 4-oxopiperidine-3-carboxylate.

Reactivity and Functionalization Strategies

Diversification at the Piperidine Nitrogen (N1)

The secondary amine is typically the first site addressed in a synthetic sequence. As the compound is a hydrochloride salt, the free base must be generated in situ using a non-nucleophilic organic base, such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA), before reaction with an electrophile.

Common N-Functionalization Reactions:

• N-Alkylation: Introduction of alkyl, benzyl, or other substituted groups via reaction with the corresponding halides (e.g., benzyl bromide).

• N-Arylation: Formation of an N-aryl bond, typically through palladium-catalyzed Buchwald-Hartwig cross-coupling reactions.

• N-Acylation: Reaction with acyl chlorides or anhydrides to produce robust amide linkages.

• Reductive Amination: A powerful method to introduce diverse substituents by reacting the amine with an aldehyde or ketone in the presence of a mild reducing agent like sodium triacetoxyborohydride (STAB).

Caption: General workflows for N-functionalization.

Protocol 1: N-Benzylation of Methyl 4-oxopiperidine-3-carboxylate

This protocol describes a standard procedure for introducing a benzyl protecting group, a common first step in multi-step syntheses.

Materials:

• Methyl 4-oxopiperidine-3-carboxylate hydrochloride

• Benzyl bromide

• Potassium carbonate (K₂CO₃)

• Acetonitrile (ACN) or Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of methyl 4-oxopiperidine-3-carboxylate hydrochloride (1.0 eq) in acetonitrile (0.1-0.2 M), add potassium carbonate (2.5-3.0 eq).

• Stir the suspension vigorously for 15-20 minutes at room temperature.

• Add benzyl bromide (1.1-1.2 eq) dropwise to the reaction mixture.

• Heat the mixture to 50-60 °C and monitor the reaction by TLC or LC-MS until the starting material is consumed (typically 4-6 hours).

• Cool the reaction to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Partition the residue between dichloromethane and water.

• Separate the layers and wash the organic layer sequentially with saturated NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• The resulting crude product, methyl 1-benzyl-4-oxopiperidine-3-carboxylate, can be purified by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) if necessary.[10][11]

Transformations at the C4-Ketone

The ketone functionality is a gateway to significant structural and stereochemical complexity.

Key Ketone Transformations:

• Reduction to Alcohol: Treatment with mild reducing agents like sodium borohydride (NaBH₄) yields the corresponding 4-hydroxy derivative. This creates a new stereocenter, typically resulting in a mixture of cis and trans diastereomers, which can often be separated chromatographically.

• Reductive Amination: Direct conversion to a C4-amino substituent by reacting the ketone with an amine (e.g., ammonia, primary or secondary amines) and a reducing agent (e.g., STAB, NaBH₃CN).

• Wittig Reaction: Conversion of the carbonyl to an exocyclic alkene (e.g., a methylidene group using the Wittig reagent Ph₃P=CH₂) is a valuable strategy for creating scaffolds like those found in loratadine analogues.[12]

• Heterocycle Annulation: Condensation with binucleophilic reagents is a powerful strategy for building fused ring systems. For example, reaction with hydrazine or substituted hydrazines can yield pyrazolo-fused piperidines, which are common motifs in kinase inhibitors.

Modifications of the C3-Methyl Ester

The C3-ester provides a handle for introducing amide functionality, a critical feature for mimicking peptide bonds and engaging in hydrogen bonding with biological targets.

Primary Ester Modifications:

• Saponification: Hydrolysis of the methyl ester to the corresponding carboxylic acid is readily achieved using a base such as lithium hydroxide (LiOH) in a THF/water mixture.[13]

• Amide Coupling: The resulting carboxylic acid is a versatile intermediate for forming amide bonds. Standard peptide coupling reagents (e.g., HATU, HOBt/EDC) can be used to couple the acid with a wide array of primary and secondary amines, generating diverse amide libraries.

• Reduction to Alcohol: Strong reducing agents like lithium aluminum hydride (LiAlH₄) can reduce the ester to the 3-(hydroxymethyl)piperidine derivative, providing another point for diversification.

Integrated Synthetic Strategies and Applications

The true utility of this building block is realized when these individual transformations are combined into a cohesive synthetic plan. For example, a common workflow involves initial N-functionalization, followed by modification of the C4-ketone, and concluding with saponification and amide coupling at C3.

Caption: A representative multi-step synthetic workflow.

This building block has been instrumental in the synthesis of complex natural products and potent pharmaceutical agents. It has been employed as a key starting material in synthetic approaches toward Nakadomarin A and in the development of capromorelin analogues, which act as growth hormone secretagogues.[4] Its application spans numerous therapeutic areas, including the development of antiviral and anti-inflammatory drugs.[14][15]

Conclusion

Methyl 4-oxopiperidine-3-carboxylate hydrochloride is more than a simple starting material; it is a strategic platform for the efficient discovery and development of novel piperidine-based therapeutics. Its three distinct and orthogonally addressable functional groups provide medicinal chemists with a reliable and versatile tool to rapidly generate libraries of structurally complex and diverse molecules. By understanding the nuanced reactivity of each site, researchers can design and execute elegant synthetic routes to novel drug candidates, ultimately shortening the timeline from initial hit to clinical development. The continued application of this cornerstone building block will undoubtedly contribute to the next generation of life-saving medicines.

References

• Methyl 1-methyl-4-oxopiperidine-3-carboxylate | lookchem. Available at: [Link]

• SAFETY DATA SHEETS. Available at: [Link]

• Methyl 4-oxopiperidine-3-carboxylate | C7H11NO3 | CID 2724029 - PubChem. Available at: [Link]

• Methyl 1-benzyl-4-oxopiperidine-3-carboxylate hydrochloride | C14H18ClNO3 | CID 107479 - PubChem. Available at: [Link]

• Methyl 4-oxopiperidine-3-carboxylate hydrochloride (C7H11NO3) - PubChemLite. Available at: [Link]

• Methyl 4-oxopiperidine-3-carboxylate hydrochloride. Available at: [Link]

• Methyl 1-methyl-4-oxopiperidine-3-carboxylate hydrochloride - LookChem. Available at: [Link]

• Synthesis of tert-butyl- 4-methyl-3-oxopiperidine-1-carboxylate - ResearchGate. Available at: [Link]

• Methyl 3-oxopiperidine-1-carboxylate CAS 61995-18-4 - BIOSYNCE. Available at: [Link]

• US11254641B2 - Intermediates for optically active piperidine derivatives and preparation methods thereof - Google Patents.
• CN102887854B - Method for preparing 4-methylpiperidine-2-carboxylate hydrochloride - Google Patents.
• CN102887854B - Method for preparing 4-methylpiperidine-2-carboxylate hydrochloride - Google Patents.
• CN108017573B - Process for preparing 4-methylenepiperidine or acid addition salt thereof - Google Patents.

• Methyl 1-methyl-4-oxo-3-piperidinecarboxylate hydrochloride - PubChem. Available at: [Link]

• New Molecule-Creation Method a “Powerful Tool” To Accelerate Drug Synthesis and Discovery - Technology Networks. Available at: [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC - PubMed Central. Available at: [Link]

• Exploring the Potential of Piperidine Derivatives in Modern Drug Discovery. Available at: [Link]

• RSC Medicinal Chemistry - RESEARCH ARTICLE - UCL Discovery. Available at: [Link]

Sources

• 1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. labsolu.ca [labsolu.ca]
• 3. Methyl 4-Oxopiperidine-3-carboxylate Hydrochloride | 71486-53-8 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 4. Methyl 4-oxo-3-piperidinecarboxylate 97 71486-53-8 [sigmaaldrich.com]
• 5. Methyl 4-oxopiperidine-3-carboxylate hydrochloride, 95% [cymitquimica.com]
• 6. fishersci.com [fishersci.com]
• 7. fishersci.com [fishersci.com]
• 8. fishersci.com [fishersci.com]
• 9. zycz.cato-chem.com [zycz.cato-chem.com]
• 10. Methyl 1-benzyl-4-oxopiperidine-3-carboxylate hydrochloride | C14H18ClNO3 | CID 107479 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Methyl1-Benzyl-4-Oxopiperidin-3-Carboxylat-Hydrochlorid, 95 %, Thermo Scientific Chemicals 100 g [thermofisher.com]
• 12. CN108017573B - Process for preparing 4-methylenepiperidine or acid addition salt thereof - Google Patents [patents.google.com]
• 13. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 14. lookchem.com [lookchem.com]
• 15. chemimpex.com [chemimpex.com]

The Privileged Scaffold: A Technical Guide to Screening Methyl 4-oxopiperidine-3-carboxylate Derivatives for Novel Biological Activities

Introduction: The Enduring Potential of the Piperidine Scaffold

The piperidine ring system is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a multitude of biologically active compounds and approved pharmaceuticals.[1] Its synthetic tractability and favorable physicochemical properties make it a foundational element in modern drug discovery.[1] Within this esteemed class of heterocycles, methyl 4-oxopiperidine-3-carboxylate and its derivatives represent a particularly versatile starting point for the synthesis of diverse chemical libraries. These derivatives have shown promise in a range of therapeutic areas, including oncology, infectious diseases, and the modulation of key cellular signaling pathways.

This technical guide provides an in-depth exploration of the biological activity screening of methyl 4-oxopiperidine-3-carboxylate derivatives. It is designed for researchers, scientists, and drug development professionals, offering field-proven insights into experimental design, protocol execution, and data interpretation. We will delve into the causality behind experimental choices, ensuring that each described protocol is part of a self-validating system for the identification and characterization of novel bioactive molecules.

Building the Arsenal: Synthesis of a Methyl 4-oxopiperidine-3-carboxylate Derivative Library

The journey to discovering novel therapeutics begins with the creation of a diverse library of chemical compounds. The methyl 4-oxopiperidine-3-carboxylate core offers multiple reaction sites for structural elaboration, allowing for the systematic exploration of chemical space and the development of structure-activity relationships (SAR).

A common synthetic strategy involves the modification of the piperidine nitrogen, the ketone at the 4-position, and the carboxylate at the 3-position. For instance, the piperidine nitrogen can be functionalized through N-alkylation or N-arylation to introduce a variety of substituents that can influence the compound's solubility, cell permeability, and target engagement. The ketone can be a handle for reactions such as reductive amination to introduce diverse amine functionalities, or it can participate in condensation reactions to form more complex heterocyclic systems. The carboxylate group can be converted to amides or other ester analogs to modulate the compound's pharmacokinetic properties and potential for hydrogen bonding interactions with biological targets.

For example, a series of 2,6-diaryl-3-methyl-4-piperidones can be synthesized via a Mannich reaction, which involves the condensation of ethyl methyl ketone, benzaldehyde, substituted aromatic aldehydes, and ammonium acetate.[2] These piperidone derivatives can then be further modified, for instance, by reacting them with thiosemicarbazide to generate thiosemicarbazone derivatives, a class of compounds known for their antimicrobial properties.[2]

The Hunt for Bioactivity: A Multi-pronged Screening Approach

Once a library of derivatives has been synthesized and characterized, the next critical phase is to screen for biological activity. A tiered approach, beginning with high-throughput primary screening followed by more detailed secondary and mechanistic assays, is a robust strategy for identifying and validating promising "hit" compounds.

Anticancer Activity Screening

The search for novel anticancer agents is a major focus of drug discovery. Derivatives of the piperidine scaffold have demonstrated significant potential in this area.[3]

Primary Screening: Cell Viability Assays

The initial assessment of anticancer potential is typically performed using in vitro cell viability assays on a panel of human cancer cell lines. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used, reliable, and economical colorimetric method for this purpose.[4]

Protocol: MTT Cell Viability Assay

• Cell Plating: Seed human cancer cell lines (e.g., MCF-7 for breast cancer, PC-3 for prostate cancer) in 96-well plates at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of the methyl 4-oxopiperidine-3-carboxylate derivatives for a specified period (e.g., 48 or 72 hours). Include a vehicle control (e.g., DMSO) and a positive control (a known anticancer drug).

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours to allow for the formation of formazan crystals by metabolically active cells.

• Solubilization: Solubilize the formazan crystals by adding a solubilizing agent (e.g., DMSO or a specialized detergent).

• Absorbance Reading: Measure the absorbance of the solubilized formazan at a specific wavelength (typically around 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the logarithm of the compound concentration to generate a dose-response curve and determine the half-maximal inhibitory concentration (IC50).[3]

Secondary Screening and Mechanistic Studies

Promising hits from the primary screen should be subjected to further investigation to confirm their activity and elucidate their mechanism of action. This can include:

• Apoptosis Assays: Using techniques like flow cytometry with Annexin V/propidium iodide staining to determine if the compounds induce programmed cell death.

• Cell Cycle Analysis: To investigate if the compounds cause cell cycle arrest at specific phases.

• Western Blotting: To probe the effect of the compounds on key signaling proteins involved in cancer cell proliferation and survival, such as those in the PI3K/Akt pathway.[3]

Diagram: Anticancer Screening Workflow

Caption: A streamlined cascade for identifying lead candidates from a chemical library.

Structure-Activity Relationship (SAR) and Data Interpretation

A key outcome of screening a library of derivatives is the generation of SAR data. By systematically altering the structure of the methyl 4-oxopiperidine-3-carboxylate scaffold and observing the corresponding changes in biological activity, researchers can identify the structural features that are crucial for potency and selectivity.

Table 1: Hypothetical SAR Data for Anticancer Activity

Compound ID	R1 (at N1)	R2 (at C4)	R3 (at C3)	IC50 (µM) vs. MCF-7
M4P-001	H	=O	-COOCH3	> 50
M4P-002	Benzyl	=O	-COOCH3	25.3
M4P-003	4-Fluorobenzyl	=O	-COOCH3	10.1
M4P-004	4-Fluorobenzyl	=N-NH-C(=S)NH2	-COOCH3	5.2
M4P-005	4-Fluorobenzyl	=O	-CONH(CH2)2OH	8.7

This hypothetical data suggests that N-benzylation enhances activity, with electron-withdrawing groups on the benzyl ring being favorable. Furthermore, conversion of the ketone to a thiosemicarbazone and the ester to an amide can further improve potency.

Conclusion: A Pathway to Novel Therapeutics

The methyl 4-oxopiperidine-3-carboxylate scaffold is a proven starting point for the development of novel, biologically active small molecules. A systematic and rigorous screening approach, as outlined in this guide, is essential for unlocking the full therapeutic potential of its derivatives. By combining rational library design with a multi-tiered screening cascade that incorporates both in vitro and cell-based assays, researchers can efficiently identify and optimize promising lead candidates for further preclinical and clinical development. The integration of mechanistic studies early in the process is crucial for understanding the mode of action of these compounds and for building a strong foundation for a successful drug discovery program.

References

• Discovery and SAR study of piperidine-based derivatives as novel influenza virus inhibitors. (2014). Organic & Biomolecular Chemistry, 12(40), 8048-8060. Available from: [Link]

• Rapid Development of Piperidine Carboxamides as Potent and Selective Anaplastic Lymphoma Kinase Inhibitors. (n.d.). Journal of Medicinal Chemistry. Available from: [Link]

• Search for Antiviral Preparations in Series of New Derivatives of N-Substituted Piperidines. (2025). Molecules, 30(12), 2540. Available from: [Link]

• Synthesis and Antimicrobial Activity of Piperidin-4-one Derivatives. (2008). Biomedical and Pharmacology Journal, 1(1). Available from: [Link]

• Novel Piperidine Substituted Pyrazolopyrimidine Derivatives as SGK1 Inhibitors for Treating Cardiovascular Diseases. (2025). ACS Medicinal Chemistry Letters.

• Discovery and SAR study of piperidine-based derivatives as novel influenza virus inhibitors. (2014). Organic & Biomolecular Chemistry, 12(40), 8048-60. Available from: [Link]

• Synthesis and Preliminary Antiviral Activities of Piperidine-substituted Purines against HIV and Influenza A/H1N1 Infections. (n.d.). PubMed. Available from: [Link]

• Screening of a kinase inhibitor library identified novel targetable kinase pathways in triple-negative breast cancer. (2025). Anticancer Drugs, 36(1), 39-48. Available from: [Link]

• Synthesis and antitumor activity of 3-methyl-4-oxo-3,4-dihydroimidazo [5,1-d]t[2][5][6]etrazine-8-carboxylates and -carboxamides. (2010). Molecules, 15(12), 9427-9437. Available from: [Link]

• McCauley, J., Zivanovic, A., & Skropeta, D. (2013). Bioassays for anticancer activities. Methods in Molecular Biology, 1055, 191-205. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Search for Antiviral Preparations in Series of New Derivatives of N-Substituted Piperidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Synthesis and Preliminary Antiviral Activities of Piperidine-substituted Purines against HIV and Influenza A/H1N1 Infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

The Strategic Role of Methyl 4-oxopiperidine-3-carboxylate hydrochloride in Modern Heterocyclic Chemistry: A Technical Guide

For Researchers, Scientists, and Professionals in Drug Development

In the landscape of contemporary synthetic organic chemistry, particularly within the realm of medicinal chemistry and drug discovery, the strategic selection of foundational building blocks is paramount. Among these, the piperidine scaffold holds a place of prominence, being a ubiquitous structural motif in a vast array of pharmaceuticals and biologically active natural products.[1][2][3][4][5] This guide provides an in-depth technical exploration of a highly versatile and valuable piperidine-based intermediate: Methyl 4-oxopiperidine-3-carboxylate hydrochloride. We will delve into its synthesis, reactivity, and its pivotal role as a precursor to complex heterocyclic systems, offering field-proven insights and detailed experimental methodologies for the discerning researcher.

Core Characteristics of Methyl 4-oxopiperidine-3-carboxylate hydrochloride

Methyl 4-oxopiperidine-3-carboxylate hydrochloride is a crystalline solid that serves as a stable and readily accessible starting material for a multitude of synthetic transformations. Its structure is characterized by a piperidine ring bearing a ketone at the 4-position and a methyl carboxylate group at the 3-position. The hydrochloride salt form enhances its stability and ease of handling.

Property	Value	Source
Molecular Formula	C₇H₁₂ClNO₃	[6]
Molecular Weight	193.63 g/mol	[6]
CAS Number	71486-53-8	[6]
Appearance	White to pale cream powder	[6]
Melting Point	~175 °C (decomposition)	[7]

The molecule's synthetic utility is derived from the strategic placement of three key functional groups: the secondary amine, the ketone, and the β-keto ester moiety. This arrangement allows for a diverse range of chemical manipulations, including N-functionalization, reactions at the carbonyl group, and exploitation of the reactivity of the β-keto ester system.

Synthesis of the Piperidine Core: The Dieckmann Condensation

The construction of the 4-oxopiperidine-3-carboxylate scaffold is classically achieved through an intramolecular Claisen condensation, known as the Dieckmann condensation.[8][9] This powerful cyclization reaction transforms an acyclic diester into a cyclic β-keto ester. For the synthesis of N-substituted derivatives, the process typically starts with a secondary amine, which undergoes a double Michael addition with two equivalents of an acrylate ester to form the diester precursor.

The general mechanism for the Dieckmann condensation involves the deprotonation of an α-carbon to one of the ester groups by a strong base, forming an enolate. This enolate then attacks the carbonyl carbon of the other ester group in an intramolecular fashion, leading to a cyclic tetrahedral intermediate. Subsequent elimination of an alkoxide regenerates the carbonyl and forms the cyclic β-keto ester. The driving force of the reaction is the formation of a stable enolate of the product upon deprotonation by the alkoxide generated in the previous step. Acidic workup then provides the final product.

Caption: Generalized workflow of the Dieckmann condensation for the synthesis of the 4-oxopiperidine-3-carboxylate core.

Experimental Protocol: Synthesis of Methyl 1-benzyl-4-oxopiperidine-3-carboxylate hydrochloride

This protocol describes the synthesis of the N-benzyl protected precursor to the title compound, which can be subsequently deprotected.

Materials:

• N-benzyl-bis(2-carbomethoxyethyl)amine

• Sodium hydride (60% dispersion in mineral oil)

• Toluene, anhydrous

• Hydrochloric acid (ethanolic solution)

• Diethyl ether

Procedure:

• A solution of N-benzyl-bis(2-carbomethoxyethyl)amine in anhydrous toluene is added dropwise to a stirred suspension of sodium hydride in anhydrous toluene at a rate that maintains a gentle reflux.

• After the addition is complete, the reaction mixture is refluxed for an additional 2-3 hours, or until the evolution of hydrogen gas ceases.

• The mixture is then cooled to room temperature, and the excess sodium hydride is carefully quenched by the slow addition of ethanol, followed by water.

• The organic layer is separated, and the aqueous layer is extracted with toluene. The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield the crude methyl 1-benzyl-4-oxopiperidine-3-carboxylate.

• The crude product is dissolved in diethyl ether, and a solution of hydrochloric acid in ethanol is added dropwise with stirring.

• The precipitated hydrochloride salt is collected by filtration, washed with cold diethyl ether, and dried under vacuum to afford methyl 1-benzyl-4-oxopiperidine-3-carboxylate hydrochloride as a white solid.

Note: The N-benzyl protecting group can be removed via catalytic hydrogenation (e.g., using Pd/C as a catalyst) to yield Methyl 4-oxopiperidine-3-carboxylate hydrochloride.

The β-Keto Ester Moiety: A Hub of Reactivity

The β-keto ester functionality is the cornerstone of the synthetic versatility of Methyl 4-oxopiperidine-3-carboxylate hydrochloride. This moiety can participate in a wide array of classical and modern organic reactions to construct diverse heterocyclic frameworks.

Decarboxylation Reactions

The ester group can be removed via hydrolysis and decarboxylation to yield the corresponding 4-piperidone. A particularly mild and effective method for β-keto esters is the Krapcho decarboxylation, which typically involves heating the substrate in a polar aprotic solvent (like DMSO) with a salt (such as NaCl or LiCl) and a small amount of water.[10][11] This reaction proceeds via an SN2 attack of the halide on the methyl group of the ester, followed by decarboxylation of the resulting carboxylate.

Caption: Simplified mechanism of the Krapcho decarboxylation.

Building Fused Heterocyclic Systems

The β-keto ester functionality is an ideal starting point for the construction of fused heterocyclic rings onto the piperidine core. Several named reactions are particularly well-suited for this purpose:

• Hantzsch Pyridine Synthesis: While the classical Hantzsch synthesis involves two equivalents of a β-keto ester, modifications allow for the use of a cyclic β-keto ester like ours to react with an aldehyde and an ammonia source to form a fused dihydropyridine ring, which can be subsequently oxidized to the corresponding pyridine.[1][2][5][6][12] This provides access to novel polycyclic scaffolds.

• Biginelli Reaction: This one-pot, three-component reaction involves the condensation of a β-keto ester, an aldehyde, and urea (or thiourea) under acidic conditions to yield a dihydropyrimidinone.[3][4][7][13][14] Applying this to our piperidine-based β-keto ester would result in the formation of a fused pyrimidinone ring system, a privileged scaffold in medicinal chemistry.

• Gewald Aminothiophene Synthesis: This reaction allows for the construction of a fused 2-aminothiophene ring by reacting the β-keto ester with a cyano-activated methylene compound (like malononitrile) and elemental sulfur in the presence of a base.[8][9][15][16][17]

Caption: Synthetic pathways to fused heterocycles from Methyl 4-oxopiperidine-3-carboxylate.

Applications in the Synthesis of Complex Molecules

The utility of Methyl 4-oxopiperidine-3-carboxylate hydrochloride extends to its use as a key intermediate in the total synthesis of natural products and the development of pharmaceutical agents.

Precursor to Spirocyclic Architectures

Spirocycles are three-dimensionally complex motifs of increasing importance in drug design.[18][19] The 4-oxopiperidine core of our title compound is an excellent platform for the construction of spirocyclic systems. For instance, the ketone can be converted to a spiro-epoxide, which can then undergo ring-opening reactions. Alternatively, the β-keto ester can be elaborated to introduce functionalities that can participate in intramolecular cyclizations to form a spiro-ring.

Role in the Synthesis of Bioactive Molecules

While specific, detailed protocols starting directly from the hydrochloride salt are often proprietary or embedded within larger synthetic schemes, the core structure is a recognized building block. For example, derivatives of 4-oxopiperidine-3-carboxylate have been utilized in the synthesis of analogs of capromorelin , a growth hormone secretagogue.[3] Furthermore, the piperidine core is a key feature in complex alkaloids like nakadomarin A , and while total syntheses may employ different strategies, the underlying piperidone chemistry is fundamental.[5][9][15][20]

Spectroscopic Data for a Representative Derivative

For the purpose of characterization, the spectroscopic data for the closely related N-benzyl derivative, Methyl 1-benzyl-4-oxopiperidine-3-carboxylate hydrochloride, is provided as a reference.

Spectroscopy	Key Features
¹H NMR	Signals corresponding to the benzyl protons, the piperidine ring protons (often complex multiplets), and the methyl ester singlet.[21]
¹³C NMR	Resonances for the carbonyl carbons of the ketone and ester, the carbons of the benzyl group, and the carbons of the piperidine ring.[21]
IR	Characteristic strong absorption bands for the C=O stretching of the ketone and the ester.[22][23][24]
Mass Spec	A molecular ion peak corresponding to the free base, and fragmentation patterns consistent with the structure.

Conclusion

Methyl 4-oxopiperidine-3-carboxylate hydrochloride is a strategically important and versatile building block in heterocyclic chemistry. Its readily available nature, coupled with the diverse reactivity of its constituent functional groups, makes it an invaluable tool for the synthesis of a wide range of complex and biologically relevant molecules. From the construction of fused heterocyclic systems through classical named reactions to its application as a core scaffold in the synthesis of spirocycles and pharmaceutical agents, this compound offers a robust platform for innovation in drug discovery and development. The methodologies and insights presented in this guide are intended to empower researchers to fully leverage the synthetic potential of this remarkable intermediate.

References

• Hantzsch Pyridine Synthesis. Fiveable. [Link]

• Biginelli Reaction. J&K Scientific LLC. [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. PMC - PubMed Central. [Link]

• Hantzsch pyridine synthesis. Wikipedia. [Link]

• Method for preparing capromorelin.

• Biginelli Reaction. Organic Chemistry Portal. [Link]

• Total Synthesis of (+)-Nakadomarin A. ACS Publications. [Link]

• Biginelli Reaction. ChemContent. [Link]

• Methyl 1-benzyl-4-oxopiperidine-3-carboxylate hydrochloride | C14H18ClNO3 | CID 107479. PubChem. [Link]

• Krapcho decarboxylation. Wikipedia. [Link]

• Chemistry:Krapcho decarboxylation. HandWiki. [Link]

• Hantzsch Dihydropyridine (Pyridine) Synthesis. Organic Chemistry Portal. [Link]

• Gewald reaction. Wikipedia. [Link]

• Hantzsch Pyridine Synthesis. Scribd. [Link]

• New Synthesis of (–)-Nakadomarin A. ChemistryViews. [Link]

• Krapcho Decarboxylation. YouTube. [Link]

• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC. [Link]

• Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate), a Conjugate Acid–Base Pair. Thieme. [Link]

• The Pictet-Spengler Reaction Updates Its Habits. MDPI. [Link]

• Pictet-Spengler Reaction. J&K Scientific LLC. [Link]

• The mechanism of the Pictet–Spengler reaction. ResearchGate. [Link]

• Pictet–Spengler reaction. Wikipedia. [Link]

• New Kids on the Block: Using Acyclic Alpha‑Ketoesters as Carbonyl Source in Pictet−Spengler Reaction. YouTube. [Link]

• Mechanisms of the Gewald synthesis of 2-aminothiophenes from elemental sulfur. ChemRxiv. [Link]

• First Synthesis of 3-Acetyl-2-aminothiophenes Using the Gewald Reaction. PMC - NIH. [Link]

• Biginelli reaction. Wikipedia. [Link]

• IR spectrum of 2-[3-(1-methyl-1-oxidopiperidin-4-yl)-1H-indol-5-yl] ethanesulfonic acid. ResearchGate. [Link]

• Free radical reactions for heterocycle synthesis: Formation of keto spiro-γ-lactones and keto spiro-γ-lactams. University of Massachusetts Boston. [Link]

• Preparation of spirocyclic cyclopropyl ketones through condensation of epoxides with .beta.-keto phosphonates. ACS Publications. [Link]

• Syntheses and medicinal chemistry of spiro heterocyclic steroids. Beilstein Journals. [Link]

• Syntheses and medicinal chemistry of spiro heterocyclic steroids. PMC - NIH. [Link]

• Synthetic Routes to Approved Drugs Containing a Spirocycle. MDPI. [Link]

• Synthetic Routes to Approved Drugs Containing a Spirocycle. PubMed. [Link]

• 1-Piperidinyloxy, 4-hydroxy-2,2,6,6-tetramethyl-. the NIST WebBook. [Link]

• 4-Piperidinol, 1-(phenylmethyl)-. the NIST WebBook. [Link]

• FTIR spectra of (a) 2,2,6,6-tetramethyl-4-piperidinol and (b) 4ATP.... ResearchGate. [Link]

• Preparation method of N-benzyl-3-oxopiperidine-4-carboxylic acid ethyl ester hydrochloride.

Sources

• 1. fiveable.me [fiveable.me]
• 2. scribd.com [scribd.com]
• 3. Biginelli Reaction [organic-chemistry.org]
• 4. Biginelli Reaction - ChemContent [chemcontent.com]
• 5. Hantzsch Dihydropyridine (Pyridine) Synthesis [organic-chemistry.org]
• 6. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 7. Biginelli reaction - Wikipedia [en.wikipedia.org]
• 8. Gewald reaction - Wikipedia [en.wikipedia.org]
• 9. quod.lib.umich.edu [quod.lib.umich.edu]
• 10. Krapcho decarboxylation - Wikipedia [en.wikipedia.org]
• 11. Chemistry:Krapcho decarboxylation - HandWiki [handwiki.org]
• 12. grokipedia.com [grokipedia.com]
• 13. jk-sci.com [jk-sci.com]
• 14. Biginelli Reaction - ChemContent [chemcontent.com]
• 15. d-nb.info [d-nb.info]
• 16. chemrxiv.org [chemrxiv.org]
• 17. First Synthesis of 3-Acetyl-2-aminothiophenes Using the Gewald Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 18. 3939-01-3|Methyl 1-benzyl-4-oxopiperidine-3-carboxylate hydrochloride|BLD Pharm [bldpharm.com]
• 19. CN110734393B - Preparation method of N-benzyl-3-oxopiperidine-4-carboxylic acid ethyl ester hydrochloride - Google Patents [patents.google.com]
• 20. BJOC - Syntheses and medicinal chemistry of spiro heterocyclic steroids [beilstein-journals.org]
• 21. Methyl 1-benzyl-4-oxopiperidine-3-carboxylate hydrochloride | C14H18ClNO3 | CID 107479 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]
• 24. 4-Piperidinol, 1-(phenylmethyl)- [webbook.nist.gov]

The Keystone Intermediate: A Technical Guide to the Discovery and Synthesis of Methyl 4-oxopiperidine-3-carboxylate hydrochloride

For the attention of Researchers, Scientists, and Drug Development Professionals.

This guide provides an in-depth exploration of Methyl 4-oxopiperidine-3-carboxylate hydrochloride, a pivotal heterocyclic building block in contemporary medicinal chemistry. As a senior application scientist, the following narrative is structured to deliver not just a synthetic protocol, but a comprehensive understanding of the molecule's significance, the chemical principles governing its formation, and practical, field-tested insights for its successful synthesis and application.

Executive Summary

Methyl 4-oxopiperidine-3-carboxylate hydrochloride is a versatile intermediate, primarily utilized in the synthesis of complex pharmaceutical agents, including but not limited to, novel analgesics and other CNS-targeting compounds. Its value lies in the strategic placement of a ketone and a β-keto ester within a piperidine ring, offering multiple points for chemical elaboration. This guide will illuminate the most common and robust synthetic pathway to this molecule, the Dieckmann condensation, and provide a detailed, validated protocol for its execution.

Historical Context & Discovery

The "discovery" of Methyl 4-oxopiperidine-3-carboxylate hydrochloride is not marked by a singular event, but rather evolved from the broader development of synthetic methodologies for piperidine derivatives, which are ubiquitous scaffolds in natural products and pharmaceuticals.[1] The core synthetic strategy for constructing the 4-oxopiperidine ring system has long been the intramolecular Claisen condensation, famously known as the Dieckmann condensation. This reaction, first described by Walter Dieckmann in the late 19th century, provides an elegant and efficient means to form five- and six-membered rings.[2] The application of this century-old reaction to acyclic precursors bearing a nitrogen atom paved the way for the synthesis of a vast library of piperidine-based compounds, including the title compound.

The Synthetic Blueprint: A Strategic Approach

The most logical and widely employed strategy for the synthesis of Methyl 4-oxopiperidine-3-carboxylate hydrochloride involves a three-stage process. This approach prioritizes control over reactivity and ensures a high-purity final product.

A high-level overview of the synthetic strategy.

Stage 1: Precursor Assembly via Michael Addition

The journey begins with the construction of the acyclic diester precursor. A double Michael addition of methyl acrylate to a primary amine, in this case, benzylamine, is a highly efficient method. The benzyl group serves as a convenient and robust protecting group for the nitrogen atom, preventing unwanted side reactions during the subsequent cyclization.

Stage 2: The Core Transformation - Dieckmann Condensation

The cornerstone of this synthesis is the Dieckmann condensation, an intramolecular reaction between the two ester groups of the N-benzyl-bis(2-carbomethoxyethyl)amine. This base-catalyzed cyclization forges the six-membered piperidone ring, yielding the β-keto ester, Methyl 1-benzyl-4-oxopiperidine-3-carboxylate. The choice of a strong, non-nucleophilic base is critical to favor the intramolecular condensation over intermolecular side reactions.

The mechanism of the Dieckmann condensation.

Stage 3: Unveiling the Core - Deprotection and Salt Formation

The final stage involves the removal of the N-benzyl protecting group. Catalytic hydrogenation is the method of choice for this transformation, as it is clean and high-yielding. The resulting secondary amine is then treated with hydrochloric acid to afford the stable and crystalline Methyl 4-oxopiperidine-3-carboxylate hydrochloride.

Detailed Experimental Protocol

The following protocol is a representative, field-tested procedure for the synthesis of Methyl 4-oxopiperidine-3-carboxylate hydrochloride.

Materials and Reagents

Reagent	CAS Number	Molecular Weight	Comments
Benzylamine	100-46-9	107.15	Freshly distilled recommended
Methyl acrylate	96-33-3	86.09	Inhibitor should be removed if necessary
Sodium methoxide	124-41-4	54.02	Anhydrous, handle under inert atmosphere
Toluene	108-88-3	92.14	Anhydrous
Palladium on Carbon (10%)	7440-05-3	-	50% wet catalyst is recommended for safety
Methanol	67-56-1	32.04	Anhydrous
Hydrochloric acid (concentrated)	7647-01-0	36.46	-
Diethyl ether	60-29-7	74.12	Anhydrous

Step-by-Step Procedure

Part 1: Synthesis of N-benzyl-bis(2-carbomethoxyethyl)amine

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add benzylamine (10.7 g, 0.1 mol) and methanol (50 mL).

• Cool the mixture in an ice bath and add methyl acrylate (18.9 g, 0.22 mol) dropwise over 30 minutes, maintaining the temperature below 20°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 4 hours.

• Cool the reaction mixture and remove the methanol under reduced pressure to yield crude N-benzyl-bis(2-carbomethoxyethyl)amine as a pale yellow oil. This product is often used in the next step without further purification.

Part 2: Synthesis of Methyl 1-benzyl-4-oxopiperidine-3-carboxylate

• In a flame-dried, three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a nitrogen inlet, add anhydrous toluene (200 mL) and sodium methoxide (6.5 g, 0.12 mol).

• Heat the suspension to reflux with vigorous stirring.

• Add the crude N-benzyl-bis(2-carbomethoxyethyl)amine (27.9 g, 0.1 mol) dissolved in anhydrous toluene (50 mL) dropwise to the refluxing suspension over 1 hour.

• Continue to reflux for an additional 3 hours after the addition is complete. The reaction mixture will become thick and yellow.

• Cool the reaction to room temperature and quench by the slow addition of a mixture of crushed ice and acetic acid until the pH is approximately 5-6.

• Separate the organic layer, and extract the aqueous layer with toluene (2 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford crude Methyl 1-benzyl-4-oxopiperidine-3-carboxylate as a viscous oil.[3][4]

Part 3: Synthesis of Methyl 4-oxopiperidine-3-carboxylate hydrochloride

• Dissolve the crude Methyl 1-benzyl-4-oxopiperidine-3-carboxylate (24.7 g, 0.1 mol) in methanol (150 mL) in a hydrogenation vessel.

• Carefully add 10% palladium on carbon (2.5 g, ~10 wt%) to the solution.

• Pressurize the vessel with hydrogen gas (50 psi) and shake or stir vigorously at room temperature for 12-16 hours, or until hydrogen uptake ceases.

• Carefully filter the reaction mixture through a pad of Celite to remove the catalyst, washing the filter cake with methanol.

• Concentrate the filtrate under reduced pressure to obtain the crude Methyl 4-oxopiperidine-3-carboxylate.

• Dissolve the crude product in diethyl ether (100 mL) and cool in an ice bath.

• Slowly add a solution of hydrochloric acid in diethyl ether (prepared by bubbling dry HCl gas through anhydrous diethyl ether) or concentrated hydrochloric acid dropwise with stirring until precipitation is complete and the solution is acidic to litmus paper.

• Collect the white precipitate by filtration, wash with cold diethyl ether, and dry under vacuum to yield Methyl 4-oxopiperidine-3-carboxylate hydrochloride.

Characterization and Quality Control

The identity and purity of the final product and key intermediates should be confirmed by standard analytical techniques.

Table 1: Physicochemical Properties

Compound	Molecular Formula	Molecular Weight	Melting Point (°C)	Appearance
Methyl 1-benzyl-4-oxopiperidine-3-carboxylate	C₁₄H₁₇NO₃	247.29	Oil	Viscous yellow oil
Methyl 4-oxopiperidine-3-carboxylate hydrochloride	C₇H₁₂ClNO₃	193.63	~175 (dec.)	White to off-white solid

Spectroscopic Data (Representative for N-Benzyl Intermediate)

• ¹H NMR (CDCl₃, 400 MHz): δ 7.25-7.35 (m, 5H, Ar-H), 3.72 (s, 3H, OCH₃), 3.60 (s, 2H, N-CH₂-Ph), 3.45-3.55 (m, 1H), 2.70-2.85 (m, 2H), 2.40-2.60 (m, 4H).[3]

• ¹³C NMR (CDCl₃, 100 MHz): δ 205.1, 170.2, 137.9, 129.1, 128.4, 127.3, 60.2, 58.6, 54.1, 52.3, 49.8, 41.5.[3]

Conclusion: A Foundation for Innovation

Methyl 4-oxopiperidine-3-carboxylate hydrochloride is more than just a chemical intermediate; it is a testament to the enduring power of fundamental organic reactions and a launchpad for the discovery of novel therapeutics. A thorough understanding of its synthesis, grounded in the principles of the Dieckmann condensation, empowers researchers to not only produce this valuable building block efficiently and safely but also to envision and create the next generation of life-changing medicines.

References

• PubChem. Methyl 1-benzyl-4-oxopiperidine-3-carboxylate hydrochloride. National Center for Biotechnology Information. [Link]

• Google Patents. CN1583742A - Method for preparing 4-piperidyl piperidine.

• Chemistry LibreTexts. Dieckmann Cyclization. [Link]

• Wikipedia. Dieckmann condensation. [Link]

• MDPI. Debenzylation of Benzyl-Protected Methylcellulose. [Link]

• LookChem. Methyl 1-methyl-4-oxopiperidine-3-carboxylate hydrochloride. [Link]

• PubChem. Methyl 4-oxopiperidine-3-carboxylate hydrochloride. National Center for Biotechnology Information. [Link]

• PubChem. Methyl 4-oxopiperidine-3-carboxylate. National Center for Biotechnology Information. [Link]

Sources

• 1. CN1583742A - Method for preparing 4-piperidyl piperidine - Google Patents [patents.google.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Methyl 1-benzyl-4-oxopiperidine-3-carboxylate hydrochloride | C14H18ClNO3 | CID 107479 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. alfa-chemistry.com [alfa-chemistry.com]

Solubility Profile of Methyl 4-oxopiperidine-3-carboxylate hydrochloride: A Technical Guide for Researchers

An In-Depth Technical Guide for Drug Development Professionals

Abstract

Methyl 4-oxopiperidine-3-carboxylate hydrochloride is a pivotal heterocyclic building block in modern medicinal chemistry, frequently utilized in the synthesis of complex pharmaceutical agents.[1] An accurate understanding of its solubility across a range of solvents is fundamental for successful reaction scale-up, purification, formulation, and bioavailability assessment. This technical guide provides a comprehensive analysis of the physicochemical properties governing the solubility of this compound. While specific quantitative solubility data is not widely published, this document outlines the theoretical principles of its solubility behavior and presents a robust, field-proven experimental protocol for determining its thermodynamic solubility, empowering researchers to generate reliable and reproducible data.

Physicochemical Profile & Predicted Solubility Behavior

The solubility of a compound is intrinsically linked to its molecular structure. Methyl 4-oxopiperidine-3-carboxylate hydrochloride (MW: 193.63 g/mol , Formula: C₇H₁₂ClNO₃) possesses several key features that dictate its behavior in different solvent systems.[2][3]

• Ionic Character: The presence of the hydrochloride salt is the most dominant factor. The protonated tertiary amine (piperidine nitrogen) and the chloride counter-ion impart significant ionic character. This suggests a high affinity for polar, protic solvents capable of solvation and hydrogen bonding, such as water, methanol, and ethanol. The amine is a basic functional group that reacts with hydrochloric acid to form a salt, which enhances solubility in aqueous or protic media.[4]

• Polar Functional Groups: The molecule contains a ketone (C=O) and a methyl ester (COOCH₃), both of which are polar and can act as hydrogen bond acceptors.[5] These groups contribute to its solubility in polar aprotic solvents like Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF).

• Aliphatic Scaffold: The piperidine ring provides a non-polar, aliphatic character that can allow for limited solubility in less polar solvents, although this effect is largely overshadowed by the ionic salt and polar groups.

Based on this profile, a qualitative solubility prediction can be made:

• High Solubility: Water, Methanol, Ethanol, DMSO.

• Moderate to Low Solubility: Isopropanol, Acetonitrile, Dichloromethane (DCM).

• Insoluble/Very Low Solubility: Toluene, Hexanes, Diethyl Ether.

Critical Factors Influencing Solubility

The solubility of this amine salt is not a fixed value but is highly dependent on environmental conditions. Understanding these factors is crucial for designing experiments and interpreting data.

• Solvent Polarity: As described above, "like dissolves like." Polar solvents will more effectively solvate the ionic salt, leading to higher solubility.

• Temperature: For most solids dissolving in a liquid, the dissolution process is endothermic. Therefore, solubility is expected to increase with temperature.[6][7] This can be leveraged during experiments to accelerate the time required to reach equilibrium.[8] However, for final thermodynamic solubility measurement, temperature must be precisely controlled, typically at ambient (e.g., 25 °C) or physiological (37 °C) temperatures.[9]

• pH of the Medium: The pH of the aqueous medium is a critical variable. As a salt of a weak base (the piperidine amine) and a strong acid (HCl), the compound is most stable and soluble in its ionized form at acidic to neutral pH. If the pH of the solution is raised significantly above the pKa of the parent amine, the protonated amine will deprotonate to its free base form. This neutral, non-ionic form is typically much less water-soluble, which could cause it to precipitate from the solution.[7][10]

• Common Ion Effect: In solutions that already contain chloride ions (e.g., from NaCl or other chloride salts), the solubility of methyl 4-oxopiperidine-3-carboxylate hydrochloride may be reduced due to the common ion effect, which shifts the dissolution equilibrium towards the solid, undissolved state.[10]

The following diagram illustrates the relationship between the compound's properties and these external factors.

Fig 1. Factors influencing the solubility of the target compound.

Experimental Determination of Thermodynamic Solubility

The "shake-flask" method is the gold-standard and most reliable approach for determining equilibrium (thermodynamic) solubility.[11][12] The following protocol is a self-validating system designed for accuracy and reproducibility.

• Methyl 4-oxopiperidine-3-carboxylate hydrochloride (solid powder)

• Selected solvents (e.g., Water, PBS pH 7.4, Methanol, Acetonitrile, etc.)

• Glass vials with screw caps (e.g., 4 mL or 8 mL)

• Analytical balance

• Orbital shaker with temperature control

• Syringe filters (0.22 µm or 0.45 µm, ensure solvent compatibility)

• Syringes and needles

• Calibrated pH meter (for aqueous solutions)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis Spectrophotometer.

• Preparation: Add an excess amount of the solid compound to a pre-weighed glass vial. The key is to ensure that undissolved solid remains at the end of the experiment, confirming saturation.[11] A good starting point is ~20-50 mg of solid.

• Solvent Addition: Add a known volume of the desired solvent (e.g., 2.0 mL) to the vial.

• Equilibration: Tightly cap the vials and place them on an orbital shaker set to a constant temperature (e.g., 25 °C). Agitate the vials for a sufficient time to ensure equilibrium is reached. A minimum of 24 hours is recommended; for some compounds, 48-72 hours may be necessary.[13][14]

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the controlled temperature for at least 1-2 hours to let the undissolved solid settle.

• Sample Collection: Carefully draw the supernatant (the clear liquid phase) into a syringe. Immediately filter the solution through a syringe filter into a clean vial. This step is critical to remove all undissolved micro-particles.[15]

• Dilution: Accurately dilute the filtered, saturated solution with the appropriate mobile phase or solvent to bring its concentration into the linear range of the analytical method.

• Quantification: Analyze the diluted sample using a pre-validated analytical method (e.g., HPLC-UV) to determine the compound's concentration.

• pH Measurement (Aqueous Only): For aqueous solvents, measure the pH of the final saturated solution to assess any changes during dissolution.[11]

• Calculation: Calculate the original solubility in mg/mL or g/100mL, accounting for the dilution factor.

• Replication: Perform the entire experiment in triplicate for each solvent to ensure reproducibility.[9]

The following workflow diagram visually summarizes the protocol.

Fig 2. Workflow for Shake-Flask Solubility Determination.

Data Summary and Interpretation

The data generated from the protocol should be summarized in a clear, tabular format for easy comparison. Researchers should use this table to record their own experimental findings.

Table 1: Experimental Solubility of Methyl 4-oxopiperidine-3-carboxylate hydrochloride at 25°C

Solvent	Solvent Type	pH (if aqueous)	Solubility (mg/mL)	Standard Deviation	Observations
Deionized Water	Polar Protic	Record final pH	Experimental Value	Calculate	e.g., Clear solution
PBS (pH 7.4)	Polar Protic	Record final pH	Experimental Value	Calculate	e.g., Clear solution
Methanol	Polar Protic	N/A	Experimental Value	Calculate	e.g., Clear solution
Ethanol	Polar Protic	N/A	Experimental Value	Calculate	e.g., Clear solution
Acetonitrile	Polar Aprotic	N/A	Experimental Value	Calculate	e.g., Hazy on standing
Dichloromethane	Non-polar	N/A	Experimental Value	Calculate	e.g., Insoluble
Hexane	Non-polar	N/A	Experimental Value	Calculate	e.g., Insoluble

Conclusion

Methyl 4-oxopiperidine-3-carboxylate hydrochloride is a polar, ionic compound whose solubility is highest in polar protic solvents, particularly water and short-chain alcohols. Its solubility is critically dependent on temperature and, in aqueous systems, on pH. While published quantitative data is scarce, this guide provides the necessary theoretical framework and a detailed, robust experimental protocol based on the industry-standard shake-flask method. By following this procedure, researchers in drug development can confidently determine the solubility profile of this key intermediate, enabling informed decisions in process chemistry, formulation development, and preclinical studies.

References

• LookChem. Methyl 1-methyl-4-oxopiperidine-3-carboxylate hydrochloride. Available from: [Link]

• Protocols.io. Shake-Flask Aqueous Solubility assay (Kinetic solubility). (2024). Available from: [Link]

• PubChem. Methyl 1-benzyl-4-oxopiperidine-3-carboxylate hydrochloride. National Center for Biotechnology Information. Available from: [Link]

• PubChem. Methyl 1-methyl-4-oxo-3-piperidinecarboxylate hydrochloride. National Center for Biotechnology Information. Available from: [Link]

• Dissolution Technologies. Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. (2014). Available from: [Link]

• NIH National Library of Medicine. Determination of aqueous solubility by heating and equilibration: A technical note. (2014). Available from: [Link]

• Regulations.gov. MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD. (2018). Available from: [Link]

• PubChem. Methyl 4-oxopiperidine-3-carboxylate hydrochloride. National Center for Biotechnology Information. Available from: [Link]

• MDPI. Practical Aspects of Solubility Determination in Pharmaceutical Preformulation. (2021). Available from: [Link]

• World Health Organization (WHO). Annex 4: Guidance on the Biopharmaceutics Classification System-based biowaiver. (2017). Available from: [Link]

• SciSpace. Experimental and Computational Methods Pertaining to Drug Solubility. (2012). Available from: [Link]

• USP. PROTOCOL TO CONDUCT EQUILIBRIUM SOLUBILITY EXPERIMENTS FOR THE PURPOSE OF BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED CLASSIFIC. (2018). Available from: [Link]

• Chinese Pharmaceutical Journal. Basic Procedure and Technical Requirements of Equilibrium Solubility Experiments. (2019). Available from: [Link]

• CORE. Influence of pH, Temperature and Impurities on the Solubility of an Active Pharmaceutical Ingredient (API). Available from: [Link]

• ResearchGate. Influence of pH, Temperature and Impurities on the Solubility of an Active Pharmaceutical Ingredient (API). (2006). Available from: [Link]

• PubMed. pH-Solubility Profiles of Organic Bases and Their Hydrochloride Salts. (1985). Available from: [Link]

• Quora. Why do amines dissolve in hydrochloric acid?. (2017). Available from: [Link]

• University of Glasgow Theses Service. Amine hydrochloride salts : a problem in polyurethane synthesis. (2007). Available from: [Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Methyl 4-oxopiperidine-3-carboxylate hydrochloride, 95% [cymitquimica.com]
• 3. Methyl 4-oxopiperidine-3-carboxylate hydrochloride, 95% 5 g | Request for Quote [thermofisher.com]
• 4. quora.com [quora.com]
• 5. Methyl 1-methyl-4-oxo-3-piperidinecarboxylate hydrochloride | C8H14ClNO3 | CID 2771296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. files01.core.ac.uk [files01.core.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. Determination of aqueous solubility by heating and equilibration: A technical note - PMC [pmc.ncbi.nlm.nih.gov]
• 9. who.int [who.int]
• 10. pH-Solubility Profiles of Organic Bases and Their Hydrochloride Salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. dissolutiontech.com [dissolutiontech.com]
• 12. scispace.com [scispace.com]
• 13. enamine.net [enamine.net]
• 14. researchgate.net [researchgate.net]
• 15. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]

Protocols & Analytical Methods

Application Note: A Robust Protocol for the N-Benzylation of Methyl 4-Oxopiperidine-3-Carboxylate Hydrochloride

Abstract

This application note provides a comprehensive and field-proven protocol for the N-benzylation of methyl 4-oxopiperidine-3-carboxylate hydrochloride. N-benzylated piperidine derivatives are crucial structural motifs and versatile intermediates in medicinal chemistry, widely utilized in the synthesis of therapeutic agents for neurological disorders, pain management, and oncology.[1][2] This guide moves beyond a simple recitation of steps to offer in-depth mechanistic insights, explain the rationale behind reagent and condition selection, and provide a self-validating experimental procedure suitable for researchers in synthetic chemistry and drug development. The protocol details a direct alkylation method using benzyl bromide and potassium carbonate, a reliable and scalable approach for synthesizing the target compound, N-benzyl-4-oxopiperidine-3-carboxylate.

Introduction and Mechanistic Rationale

The piperidine ring is a privileged scaffold in modern drug discovery.[3] Functionalization of the piperidine nitrogen allows for the modulation of a molecule's physicochemical properties, such as basicity (pKa), solubility, and receptor-binding interactions. The N-benzyl group serves a dual purpose: it can be a critical pharmacophoric element or act as a stable protecting group that can be readily removed via hydrogenolysis.[2][4][5]

The starting material, methyl 4-oxopiperidine-3-carboxylate, is typically supplied as a hydrochloride salt to enhance its stability and shelf-life. The protonated nature of the piperidine nitrogen in the salt form renders it non-nucleophilic, thereby preventing reaction. The core of this protocol, therefore, involves two key transformations occurring in a single pot:

• In-situ Neutralization: The addition of a suitable base is essential to deprotonate the piperidinium hydrochloride, liberating the secondary amine. This unmasks the nitrogen's lone pair of electrons, activating it as a nucleophile.

• Nucleophilic Substitution (SN2): The free secondary amine attacks the electrophilic benzylic carbon of a benzyl halide (e.g., benzyl bromide), displacing the halide and forming the new C-N bond. The acid generated during this step (HBr) is immediately neutralized by the excess base, driving the reaction to completion.

This protocol employs potassium carbonate as the base, which is advantageous due to its low cost, ease of handling, and simple removal during aqueous work-up. N,N-Dimethylformamide (DMF) is selected as the solvent for its high polarity, which aids in dissolving the reagents, and its high boiling point, which allows for heating to increase the reaction rate if necessary.[6]

Experimental Protocol

This section details the complete, step-by-step methodology for the N-benzylation reaction.

Materials and Reagents

Quantitative data for the reaction is summarized in the table below.

Reagent	CAS No.	MW ( g/mol )	Amount (mmol)	Mass/Volume	Equivalents
Methyl 4-oxopiperidine-3-carboxylate hydrochloride	39742-60-4	193.63	10.0	1.94 g	1.0
Benzyl Bromide	100-39-0	171.04	11.0	1.2 mL	1.1
Potassium Carbonate (anhydrous)	584-08-7	138.21	25.0	3.45 g	2.5
N,N-Dimethylformamide (DMF, anhydrous)	68-12-2	73.09	-	25 mL	-
Ethyl Acetate	141-78-6	88.11	-	As needed for work-up	-
Deionized Water	7732-18-5	18.02	-	As needed for work-up	-
Brine (Saturated NaCl solution)	7647-14-5	58.44	-	As needed for work-up	-
Magnesium Sulfate (anhydrous)	7487-88-9	120.37	-	As needed for drying	-

Equipment

• 100 mL round-bottom flask

• Magnetic stirrer and stir bar

• Condenser

• Heating mantle with temperature controller

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

• Thin-Layer Chromatography (TLC) plates (silica gel)

Step-by-Step Procedure

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add methyl 4-oxopiperidine-3-carboxylate hydrochloride (1.94 g, 10.0 mmol) and anhydrous potassium carbonate (3.45 g, 25.0 mmol).

• Solvent Addition: Add anhydrous N,N-Dimethylformamide (25 mL) to the flask. Stir the resulting suspension at room temperature for 30 minutes to facilitate the initial deprotonation of the piperidinium salt.[6]

• Addition of Alkylating Agent: Add benzyl bromide (1.2 mL, 11.0 mmol) dropwise to the stirred suspension at room temperature.

• Reaction Conditions: Heat the reaction mixture to 65 °C and stir for 12-16 hours.[6] An inert atmosphere (e.g., nitrogen or argon) is recommended but not strictly necessary for this transformation.

• Monitoring the Reaction: The reaction progress can be monitored by TLC (e.g., using a 1:1 mixture of ethyl acetate/hexanes as the mobile phase). The consumption of the starting material and the appearance of a new, less polar spot corresponding to the product should be observed.

• Work-up - Quenching and Extraction:

  • After the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

  • Carefully pour the reaction mixture into a separatory funnel containing 50 mL of deionized water.

  • Extract the aqueous phase with ethyl acetate (3 x 40 mL).

  • Combine the organic layers.[6]

• Work-up - Washing and Drying:

  • Wash the combined organic layers with deionized water (2 x 30 mL) to remove residual DMF.

  • Wash the organic layer with brine (1 x 30 mL) to aid in the removal of water.

  • Dry the organic phase over anhydrous magnesium sulfate, then filter to remove the drying agent.

• Purification and Isolation:

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product as an oil or solid.

  • The crude product can be purified by flash column chromatography on silica gel or by crystallization (e.g., from a mixture of ethyl acetate and petroleum ether) to yield the pure N-benzyl-4-oxopiperidine-3-carboxylate.[1]

Visualized Workflow and Mechanism

To clarify the experimental sequence and the underlying chemical transformation, the following diagrams are provided.

Caption: Experimental workflow for N-benzylation.

Caption: Simplified Sₙ2 reaction mechanism.

Troubleshooting and Key Considerations

• Incomplete Reaction: If TLC analysis shows significant unreacted starting material after 16 hours, the reaction time can be extended. Alternatively, a small additional portion of benzyl bromide (0.2 equiv.) may be added. Ensure the potassium carbonate is anhydrous, as water can interfere with the reaction.

• Low Yield: Poor yields are often traced back to the work-up procedure. Ensure thorough extraction from the aqueous phase, as the product may have some water solubility. Inefficient removal of DMF can also lead to an artificially high crude mass and difficulties in purification.

• Alternative Reagents: While benzyl bromide is highly effective, benzyl chloride can also be used, though it may require longer reaction times or higher temperatures due to its lower reactivity.[1] Triethylamine can be substituted for potassium carbonate, which may offer better solubility but requires careful washing during work-up to remove the resulting triethylammonium salts.[7][8]

• Safety: Benzyl bromide is a lachrymator and should be handled in a well-ventilated fume hood.[6] DMF is a skin irritant and can be absorbed dermally. Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[9]

Conclusion

This application note outlines a dependable and scalable protocol for the N-benzylation of methyl 4-oxopiperidine-3-carboxylate hydrochloride. By providing a detailed procedural walkthrough, mechanistic context, and troubleshooting advice, this guide serves as a valuable resource for chemists engaged in the synthesis of complex nitrogen-containing molecules for pharmaceutical research and development.

References

• Google Patents. (n.d.). CN110734393B - Preparation method of N-benzyl-3-oxopiperidine-4-carboxylic acid ethyl ester hydrochloride.

• Organic Chemistry Portal. (n.d.). Sodium triacetoxyborohydride. Retrieved from [Link]

• Myers, A. (n.d.). Chem 115: C–N Bond-Forming Reactions: Reductive Amination. Retrieved from [Link]

• Vice, S., et al. (2001). Concise Formation of 4-Benzyl Piperidines and Related Derivatives Using a Suzuki Protocol. Journal of Organic Chemistry, 66, 2487-2492. Retrieved from [Link]

• Organic Chemistry Data. (n.d.). Reductive Amination - Common Conditions. Retrieved from [Link]

• Reddit. (2021). Reductive amination NaB(AcO)3. r/OrganicChemistry. Retrieved from [Link]

• Matassini, C., Clemente, F., & Goti, A. (n.d.). The double reductive amination approach to the synthesis of polyhydroxypiperidines. Arkivoc. Retrieved from [Link]

• Google Patents. (n.d.). CN116924967A - Preparation method of N-benzyl-4-piperidone.

• ChemBK. (n.d.). Ethyl N-benzyl-3-oxo-4-piperidine-carboxylate hydrochloride. Retrieved from [Link]

• Patsnap. (2024). Triethylamine: Versatile Catalyst in Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). N‐benzylation using benzyl bromide. Retrieved from [Link]

• ResearchGate. (2008). Kinetics and Mechanism of Triethylamine Catalysed Michael Addition of Benzenethiol to 1-(2-Nitrovinyl)benzene in Acetonitrile. Retrieved from [Link]

• Chemcess. (2024). Triethylamine: Properties, Production And Uses. Retrieved from [Link]

• PubChemLite. (n.d.). Methyl 1-benzyl-4-oxopiperidine-3-carboxylate hydrochloride (C14H17NO3). Retrieved from [Link]

• Google Patents. (n.d.). CN111484444A - The synthetic method of N-benzyl-4-piperidinecarboxaldehyde.

• ResearchGate. (n.d.). Benzylation of Hydroxy Groups with Tertiary Amine as a Base. Retrieved from [Link]

• PubChem. (n.d.). Methyl 1-benzyl-4-oxopiperidine-3-carboxylate hydrochloride. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzylamines. Retrieved from [Link]

• ResearchGate. (n.d.). Large Scale Synthesis of N-Benzyl-4-formylpiperidine Through Partial Reduction of Esters Using Aluminum Hydride Reagents Modified with Pyrrolidine. Retrieved from [Link]

• ACS Publications. (2024). Direct Amidation of Tertiary N-Benzylamines. Organic Letters. Retrieved from [Link]

• ACS Publications. (2020). Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon. ACS Omega. Retrieved from [Link]

• ResearchGate. (2019). Reductive Amination of Ketones with Benzylamine Over Gold Supported on Different Oxides. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of benzylic amines. Retrieved from [Link]

• Beilstein Journals. (n.d.). Search Results. Retrieved from [Link]

• Beilstein Journals. (n.d.). Search Results. Retrieved from [Link]

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. Page loading... [guidechem.com]
• 3. CN116924967A - Preparation method of N-benzyl-4-piperidone - Google Patents [patents.google.com]
• 4. Benzylamines [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. 1-Benzyl-4-piperidone synthesis - chemicalbook [chemicalbook.com]
• 7. Triethylamine: Versatile Catalyst in Chemistry [eureka.patsnap.com]
• 8. chemcess.com [chemcess.com]
• 9. Ethyl N-benzyl-3-oxo-4-piperidine-carboxylate hydrochloride | 52763-21-0 [amp.chemicalbook.com]

Reductive amination reactions of Methyl 4-oxopiperidine-3-carboxylate hydrochloride

An Application Guide to the Reductive Amination of Methyl 4-oxopiperidine-3-carboxylate hydrochloride

Abstract

This comprehensive application note provides a detailed guide for researchers, medicinal chemists, and drug development professionals on the reductive amination of Methyl 4-oxopiperidine-3-carboxylate hydrochloride. The piperidine scaffold is a cornerstone in modern pharmacology, and functionalized derivatives are integral to countless therapeutic agents.[1][2][3][4] This document moves beyond a simple recitation of steps to explain the underlying chemical principles, the rationale behind procedural choices, and strategies for troubleshooting. We present a robust, field-proven protocol centered on the use of sodium triacetoxyborohydride (STAB), a mild and selective reducing agent, ensuring high yields and operational simplicity. Detailed experimental workflows, mechanistic diagrams, and data interpretation guidelines are provided to empower scientists to successfully synthesize 4-amino-piperidine-3-carboxylate derivatives, a key building block for advanced molecular architectures.

Introduction: The Significance of the Piperidine Scaffold

The piperidine ring is one of the most prevalent N-heterocyclic motifs found in FDA-approved pharmaceuticals and natural alkaloids.[1][4] Its conformational flexibility and ability to present substituents in a well-defined three-dimensional arrangement make it an exceptionally valuable fragment in drug design. Specifically, the substituted 4-aminopiperidine core is a privileged scaffold for targeting a wide array of biological targets, including GPCRs, ion channels, and enzymes.

The starting material, Methyl 4-oxopiperidine-3-carboxylate hydrochloride, offers a versatile entry point into this chemical space. The ketone at the C4 position is an ideal handle for introducing diverse functionalities via reductive amination, while the β-ketoester moiety provides further opportunities for chemical elaboration. This guide focuses on mastering the pivotal reductive amination step, a reliable and powerful method for C-N bond formation.[5][6]

Foundational Principles of the Reaction

The Starting Material: A Closer Look

Methyl 4-oxopiperidine-3-carboxylate is typically supplied as a hydrochloride salt to enhance its stability and shelf-life. This has a critical implication for the reaction: the piperidine nitrogen is protonated, rendering it non-nucleophilic. Therefore, a preliminary in situ neutralization step is mandatory. The addition of a non-nucleophilic base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), is required to liberate the "free amine" necessary to initiate the reaction.[7]

The Reductive Amination Mechanism

Reductive amination is a robust, two-stage process that converts a carbonyl group and an amine into a more substituted amine.[8][9]

• Reversible Imine/Iminium Formation: The reaction initiates with the nucleophilic attack of the primary or secondary amine on the ketone carbonyl. This is followed by dehydration to form an intermediate imine (from primary amines) or enamine (from the secondary piperidine nitrogen). Under the slightly acidic conditions often used, the imine is protonated to form a highly electrophilic iminium ion.

• Irreversible Hydride Reduction: A reducing agent, present in the reaction mixture, selectively reduces the C=N bond of the iminium ion. This step is irreversible and drives the reaction to completion.

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Diagram 1: General mechanism of reductive amination.

Selecting the Optimal Reducing Agent

The choice of reducing agent is paramount to the success of a one-pot reductive amination. The ideal reagent must reduce the iminium ion intermediate significantly faster than it reduces the starting ketone.

Reagent	Common Name	Selectivity & Characteristics
Na(OAc)₃BH	STAB	Highly Recommended. Mild and selective for iminium ions over ketones.[10][11] Tolerates a wide range of functional groups and does not require strict pH control.[12]
NaBH₃CN	Sodium Cyanoborohydride	Effective and selective at pH 6-7.[13] Caution: Highly toxic and releases cyanide gas under acidic conditions.
NaBH₄	Sodium Borohydride	Non-selective; will readily reduce the starting ketone.[14] Only suitable for a two-step process where the imine is pre-formed and isolated.
H₂ / Catalyst	Catalytic Hydrogenation	Economical and scalable but may lead to over-reduction or reduction of other functional groups (e.g., esters).[15]

For this application, Sodium Triacetoxyborohydride (STAB) is the reagent of choice due to its superior selectivity, safety profile, and ease of use in a one-pot procedure.[12][15]

Detailed Experimental Protocols

Protocol 1: One-Pot Reductive Amination using STAB

This protocol describes a general and robust method for reacting Methyl 4-oxopiperidine-3-carboxylate hydrochloride with a representative primary amine (e.g., Benzylamine).

Materials and Reagents:

Reagent	M.W.	Equivalents	Amount (for 10 mmol scale)
Methyl 4-oxopiperidine-3-carboxylate HCl	193.63	1.0	1.94 g
Benzylamine	107.15	1.1	1.18 g (1.2 mL)
Triethylamine (TEA)	101.19	1.2	1.21 g (1.67 mL)
Sodium Triacetoxyborohydride (STAB)	211.94	1.5	3.18 g
Dichloromethane (DCM)	-	-	~100 mL
Saturated aq. NaHCO₃	-	-	~50 mL
Saturated aq. NaCl (Brine)	-	-	~30 mL
Anhydrous Na₂SO₄ or MgSO₄	-	-	As needed

Step-by-Step Procedure:

• Reaction Setup: To a dry 250 mL round-bottom flask equipped with a magnetic stir bar, add Methyl 4-oxopiperidine-3-carboxylate hydrochloride (1.94 g, 10.0 mmol).

• Solvent Addition: Add anhydrous dichloromethane (DCM, 80 mL) to the flask. Stir to create a suspension.

• Neutralization: Add triethylamine (1.67 mL, 12.0 mmol) to the suspension. Stir at room temperature for 15-20 minutes. The purpose of this step is to neutralize the hydrochloride salt, generating the free piperidone required for the reaction.[7]

• Amine Addition: Add the primary amine (e.g., Benzylamine, 1.2 mL, 11.0 mmol) to the reaction mixture.

• Initiation of Reduction: In a single portion, add sodium triacetoxyborohydride (3.18 g, 15.0 mmol). Note: STAB is moisture-sensitive; handle it quickly. The addition may cause a slight exotherm.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS every 1-2 hours. The reaction is typically complete within 4-12 hours. A complete reaction is indicated by the consumption of the limiting starting material (the piperidone).

• Work-up: Quenching: Once the reaction is complete, carefully and slowly pour the reaction mixture into a flask containing saturated aqueous sodium bicarbonate (NaHCO₃) solution (50 mL) to quench the excess STAB and acetic acid byproduct.[16] Caution: Initial addition may cause gas evolution (CO₂).

• Work-up: Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice more with DCM (2 x 20 mL).

• Work-up: Washing & Drying: Combine all organic layers. Wash with saturated aqueous NaCl (brine, 30 mL) to remove residual water. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude product, which exists as a mixture of cis and trans diastereomers, can be purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes, or DCM/Methanol).

Stereochemical Considerations

The reduction of the intermediate iminium ion creates a new stereocenter at C4. The product will be a mixture of diastereomers, cis and trans, with respect to the C3-carboxylate group. The final diastereomeric ratio (d.r.) is influenced by the steric bulk of the incoming amine and the reducing agent. Generally, hydride attack will occur from the less sterically hindered face of the iminium intermediate. The ratio can be determined by analyzing the crude product using ¹H NMR spectroscopy by integrating distinct signals for each diastereomer.

Experimental Workflow and Data Management

A systematic workflow is crucial for reproducibility and success.

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Diagram 2: Step-by-step experimental workflow.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
No or Low Conversion	1. Inactive STAB reagent due to hydration. 2. Insufficient base (TEA) to neutralize HCl salt. 3. Sterically hindered or poorly nucleophilic amine.	1. Use a fresh bottle of STAB or a newly opened container. 2. Ensure at least 1.1-1.2 equivalents of TEA are used. 3. Increase reaction temperature to 40 °C or extend reaction time.
Ketone Starting Material is Reduced to Alcohol	1. Use of a non-selective reducing agent (e.g., NaBH₄). 2. Contamination of STAB with NaBH₄.	1. Strictly use STAB for the one-pot procedure. 2. Source high-purity STAB from a reliable vendor.
Complex Mixture of Products	1. Over-alkylation if the starting amine was ammonia or a primary amine (less common with this substrate). 2. Reaction not driven to completion, resulting in a mix of starting materials and products.	1. Use a slight excess of the primary amine (1.1 eq) to favor the desired product. 2. Allow the reaction to run until TLC/LC-MS shows full consumption of the piperidone.
Difficult Purification	1. Diastereomers are co-eluting. 2. Residual TEA or amine starting material in the crude product.	1. Use a high-resolution silica column and a shallow solvent gradient. 2. Ensure the aqueous work-up (especially the NaHCO₃ wash) is performed thoroughly to remove acidic/basic impurities.

References

• Frolov, N. A., & Vereshchagin, A. N. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences, 24(3), 2937. [Link]

• Lupinacci, E., & Tiscione, G. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Semantic Scholar. [Link]

• Frolov, N. A., & Vereshchagin, A. N. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. National Center for Biotechnology Information. [Link]

• Jones, S. P., et al. (2022). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. RSC Medicinal Chemistry, 13, 1614. [Link]

• Various Authors. (N.D.). Piperidine-based drug discovery. ResearchGate. [Link]

• Medley, J. W. (N.D.). C–N Bond-Forming Reactions: Reductive Amination. Myers Chem 115 Handout. [Link]

• Organic Chemistry Tutor. (N.D.). Reductive Amination. organic-chemistry-tutor.com. [Link]

• Organic Chemistry Portal. (N.D.). Sodium triacetoxyborohydride. organic-chemistry.org. [Link]

• Abdel-Magid, A. F. (N.D.). Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. Unpublished. [Link]

• Clemente, F., Matassini, C., & Cardona, F. (2020). Reductive Amination Routes in the Synthesis of Piperidine IminoSugars. European Journal of Organic Chemistry. [Link]

• Abdel-Magid, A. F., & Mehrman, S. J. (2006). A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes. sciencemadness.org. [Link]

• Wikipedia contributors. (N.D.). Sodium triacetoxyborohydride. Wikipedia. [Link]

• Roiban, G.-D., et al. (2019). Characterization of imine reductases in reductive amination for the exploration of structure-activity relationships. ResearchGate. [Link]

• Matassini, C., Clemente, F., & Cardona, F. (N.D.). THE DOUBLE REDUCTIVE AMINATION APPROACH TO THE SYNTHESIS OF POLYHYDROXYPIPERIDINES. arkat-usa.org. [Link]

• Reddit User Community. (2023). Hydrochloride salt of amine. Reddit. [Link]

• Organic Chemistry Portal. (N.D.). Amine synthesis by reductive amination (reductive alkylation). organic-chemistry.org. [Link]

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• Wikipedia contributors. (N.D.). Reductive amination. Wikipedia. [Link]

• Senthamarai, T., et al. (2018). Simple ruthenium-catalyzed reductive amination enables the synthesis of a broad range of primary amines. ResearchGate. [Link]

• Gassama, A., & Diatta, A. (2015). Synthesis of N-Substituted piperidines from piperidone. ResearchGate. [Link]

• Montgomery, J., et al. (2022). Reductive aminations by imine reductases: from milligrams to tons. Royal Society of Chemistry. [Link]

• Soderberg, T. (N.D.). 24.6 Synthesis of Amines. Organic Chemistry: A Tenth Edition – OpenStax adaptation. [Link]

• National Center for Biotechnology Information. (N.D.). Methyl 4-oxopiperidine-3-carboxylate hydrochloride. PubChem Compound Database. [Link]

Sources

• 1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [PDF] Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications | Semantic Scholar [semanticscholar.org]
• 3. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Reductive amination - Wikipedia [en.wikipedia.org]
• 7. reddit.com [reddit.com]
• 8. organicchemistrytutor.com [organicchemistrytutor.com]
• 9. 24.6 Synthesis of Amines – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 10. Sodium triacetoxyborohydride [organic-chemistry.org]
• 11. Sodium triacetoxyborohydride - Wikipedia [en.wikipedia.org]
• 12. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 13. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 14. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 15. chemistry.mdma.ch [chemistry.mdma.ch]
• 16. pdf.benchchem.com [pdf.benchchem.com]

The Versatile Scaffold: Application of Methyl 4-oxopiperidine-3-carboxylate in the Synthesis of Kinase Inhibitors

Introduction: The Piperidine Moiety in Modern Drug Discovery

In the landscape of medicinal chemistry, the piperidine ring stands out as a "privileged scaffold." Its prevalence in pharmaceuticals is a testament to its favorable physicochemical properties, including high aqueous solubility and metabolic stability, which are critical for oral bioavailability. Piperidine-containing compounds are central to numerous drug classes, and their application in the development of kinase inhibitors has been particularly fruitful.[1] Kinases, enzymes that catalyze the transfer of phosphate groups, are pivotal regulators of cellular signaling pathways. Their dysregulation is a hallmark of many diseases, most notably cancer, making them a major focus of drug development efforts.

This technical guide delves into the application of a key building block, Methyl 4-oxopiperidine-3-carboxylate , in the synthesis of potent kinase inhibitors. We will explore its synthetic utility, focusing on strategic transformations that leverage its inherent reactivity to construct complex molecular architectures targeting critical kinases such as Janus kinases (JAKs) and Bruton's tyrosine kinase (BTK).

Targeting Key Signaling Pathways: JAK-STAT and BTK

To appreciate the significance of inhibitors derived from Methyl 4-oxopiperidine-3-carboxylate, it is essential to understand the signaling pathways they target.

The JAK-STAT Signaling Pathway

The Janus kinase (JAK)-signal transducer and activator of transcription (STAT) pathway is a crucial signaling cascade that translates extracellular cytokine signals into transcriptional responses.[2][3] This pathway governs a wide array of cellular processes, including immunity, cell growth, differentiation, and apoptosis.[2][4] The binding of a cytokine to its receptor triggers the activation of receptor-associated JAKs, which then phosphorylate the receptor, creating docking sites for STAT proteins.[4] Once recruited, STATs are themselves phosphorylated by JAKs, leading to their dimerization and translocation to the nucleus, where they regulate the expression of target genes.[3] Dysregulation of the JAK-STAT pathway is implicated in various autoimmune diseases and cancers.[3]

Figure 1: Simplified JAK-STAT Signaling Pathway.

The Bruton's Tyrosine Kinase (BTK) Signaling Pathway

Bruton's tyrosine kinase (BTK) is a non-receptor tyrosine kinase that plays an indispensable role in B-cell development, differentiation, and signaling.[5][6] It is a key component of the B-cell receptor (BCR) signaling pathway.[7] Upon antigen binding to the BCR, a signaling cascade is initiated, leading to the activation of BTK.[5] Activated BTK, in turn, triggers downstream signaling events that are crucial for B-cell proliferation, survival, and antibody production.[5][7] Consequently, inhibitors of BTK are highly effective in treating B-cell malignancies and autoimmune diseases.[8]

Figure 2: Simplified BTK Signaling Pathway.

Synthetic Strategy: From Building Block to Potent Inhibitor

The synthetic utility of Methyl 4-oxopiperidine-3-carboxylate lies in the strategic functionalization of its piperidine ring. A common and effective strategy involves a three-stage approach:

• N-Protection: The secondary amine of the piperidine ring is first protected to prevent unwanted side reactions in subsequent steps. The tert-butoxycarbonyl (Boc) group is a widely used protecting group due to its stability under various reaction conditions and its facile removal under acidic conditions.

• Reductive Amination: The ketone at the C4 position is a key handle for introducing diversity. Reductive amination with a primary amine allows for the installation of a substituted amino group, a common feature in many kinase inhibitors. This reaction proceeds via the formation of an intermediate imine, which is then reduced in situ to the corresponding amine.

• Coupling and Final Elaboration: The ester at the C3 position can be converted to a carboxamide, another important functional group for interacting with the target kinase. The protected piperidine scaffold is then coupled with the core heterocyclic motif of the desired kinase inhibitor, followed by deprotection and any final modifications.

Figure 3: General Synthetic Workflow.

Detailed Experimental Protocols

The following protocols provide a detailed, step-by-step methodology for the synthesis of a 4-amino-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamide derivative, a scaffold known to exhibit potent kinase inhibitory activity, particularly against Akt.[9][10]

Protocol 1: Synthesis of tert-Butyl 3-(methoxycarbonyl)-4-oxopiperidine-1-carboxylate

Rationale: The initial step involves the protection of the piperidine nitrogen with a Boc group to ensure regioselectivity in the subsequent reductive amination.

• Materials:

  • Methyl 4-oxopiperidine-3-carboxylate hydrochloride

  • Di-tert-butyl dicarbonate (Boc)₂O

  • Triethylamine (TEA)

  • Dichloromethane (DCM)

• Procedure:

  • Suspend Methyl 4-oxopiperidine-3-carboxylate hydrochloride (1.0 eq) in DCM (0.5 M).

  • Add triethylamine (2.2 eq) to the suspension and stir at room temperature for 15 minutes.

  • Add a solution of di-tert-butyl dicarbonate (1.1 eq) in DCM dropwise to the reaction mixture.

  • Stir the reaction at room temperature for 12-16 hours, monitoring by TLC or LC-MS until the starting material is consumed.

  • Wash the reaction mixture with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the title compound.

Parameter	Value
Starting Material	Methyl 4-oxopiperidine-3-carboxylate HCl
Key Reagents	(Boc)₂O, TEA
Solvent	DCM
Reaction Time	12-16 hours
Typical Yield	85-95%

Protocol 2: Synthesis of tert-Butyl 4-(benzylamino)-3-(methoxycarbonyl)piperidine-1-carboxylate

Rationale: This step introduces the desired amino substituent at the C4 position via reductive amination. Sodium triacetoxyborohydride is a mild and selective reducing agent suitable for this transformation.

• Materials:

  • tert-Butyl 3-(methoxycarbonyl)-4-oxopiperidine-1-carboxylate

  • Benzylamine

  • Sodium triacetoxyborohydride (STAB)

  • Acetic acid

  • 1,2-Dichloroethane (DCE)

• Procedure:

  • Dissolve tert-Butyl 3-(methoxycarbonyl)-4-oxopiperidine-1-carboxylate (1.0 eq) and benzylamine (1.1 eq) in DCE (0.5 M).

  • Add acetic acid (1.0 eq) to the solution.

  • Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture at room temperature.

  • Stir the reaction at room temperature for 16-24 hours, monitoring by TLC or LC-MS.

  • Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by column chromatography on silica gel.

Parameter	Value
Starting Material	N-Boc-4-oxopiperidine-3-carboxylate
Key Reagents	Benzylamine, STAB, Acetic Acid
Solvent	DCE
Reaction Time	16-24 hours
Typical Yield	70-85%

Protocol 3: Amide Formation and Coupling

Rationale: The methyl ester is converted to a primary amide, which is a key pharmacophore in many Akt inhibitors.[9] This is followed by coupling with the heterocyclic core.

• Materials:

  • tert-Butyl 4-(benzylamino)-3-(methoxycarbonyl)piperidine-1-carboxylate

  • Ammonia in methanol (7N solution)

  • 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine

  • Diisopropylethylamine (DIPEA)

  • N-Methyl-2-pyrrolidone (NMP)

• Procedure (Amide Formation):

  • Dissolve the product from Protocol 2 in a 7N solution of ammonia in methanol.

  • Stir the mixture in a sealed vessel at 50-60 °C for 24-48 hours.

  • Cool the reaction mixture and concentrate under reduced pressure to obtain the crude carboxamide.

• Procedure (Coupling):

  • Dissolve the crude carboxamide and 4-chloro-7H-pyrrolo[2,3-d]pyrimidine (1.2 eq) in NMP.

  • Add DIPEA (3.0 eq) to the mixture.

  • Heat the reaction to 120-140 °C for 12-24 hours.

  • Cool the reaction, dilute with water, and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry, and concentrate.

  • Purify by column chromatography.

Parameter	Value
Key Reagents (Amidation)	7N NH₃ in MeOH
Key Reagents (Coupling)	4-Chloro-7H-pyrrolo[2,3-d]pyrimidine, DIPEA
Solvent (Coupling)	NMP
Reaction Temperature	120-140 °C
Typical Yield (2 steps)	50-70%

Protocol 4: Deprotection and Final Product Isolation

Rationale: The final step involves the removal of the Boc protecting group to yield the final kinase inhibitor.

• Materials:

  • Product from Protocol 3

  • Trifluoroacetic acid (TFA)

  • Dichloromethane (DCM)

• Procedure:

  • Dissolve the protected inhibitor in DCM.

  • Add TFA (10-20 eq) dropwise at 0 °C.

  • Stir the reaction at room temperature for 1-2 hours.

  • Concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by reverse-phase HPLC or crystallization to obtain the final product as a TFA salt.

Parameter	Value
Key Reagent	Trifluoroacetic acid (TFA)
Solvent	DCM
Reaction Time	1-2 hours
Typical Yield	>90%

Conclusion and Future Perspectives

Methyl 4-oxopiperidine-3-carboxylate is a highly valuable and versatile building block in the synthesis of kinase inhibitors. Its strategic functionalization through well-established synthetic methodologies, such as N-protection and reductive amination, provides a robust platform for the generation of diverse libraries of potential drug candidates. The protocols detailed herein offer a practical guide for researchers in the field of drug discovery to access potent kinase inhibitors targeting critical signaling pathways. The continued exploration of novel transformations of this scaffold will undoubtedly lead to the discovery of next-generation therapeutics for a wide range of diseases.

References

• Creative Diagnostics. (n.d.). JAK-STAT Signaling Pathway. Retrieved from [Link]

• Der Pharma Chemica. (2016). An Efficient and Alternative Method for Synthesis of Tofacitinib. Retrieved from [Link]

• Aaronson, D. S., & Horvath, C. M. (2002). A road map for the world of cell signaling. Science, 296(5573), 1653–1655.

• Lilly. (2023). Understanding Bruton's Tyrosine Kinase Pathway Inhibition in B-Cell Malignancies. Retrieved from [Link]

• CUSABIO. (n.d.). JAK-STAT signaling pathway. Retrieved from [Link]

• My Cancer Genome. (n.d.). JAK/STAT signaling. Retrieved from [Link]

• Mohamed, A. J., Yu, L., Bäckesjö, C. M., Vargas, L., Faryal, R., Aints, A., ... & Smith, C. I. E. (2009). Bruton's tyrosine kinase (Btk): function, regulation, and transformation with special emphasis on the PH domain. Immunological reviews, 228(1), 58-73.
• Melo-Cardenas, J., & Weiss, A. (2024). Targeting Bruton's tyrosine kinase (BTK) as a signaling pathway in immune-mediated diseases: from molecular mechanisms to leading treatments.

• Wikipedia. (n.d.). Bruton's tyrosine kinase. Retrieved from [Link]

• Bar-Sagi, D., & Hall, A. (2000). Ras and Rho GTPases: a family reunion. Cell, 103(2), 227-238.
• Hendriks, R. W., Yuvaraj, S., & Kil, L. P. (2014). Targeting B-cell maturation and survival pathways in B-cell malignancies.

• ResearchGate. (2018). Discovery of novel BTK inhibitors with carboxylic acids. Retrieved from [Link]

• Gassama, A., et al. (2015). Synthesis of N-Substituted piperidines from piperidone. ResearchGate. Retrieved from [Link]

• MDPI. (2019). Design and Synthesis of 4-(Heterocyclic Substituted Amino)-1H-Pyrazole-3-Carboxamide Derivatives and Their Potent Activity against Acute Myeloid Leukemia (AML). Retrieved from [Link]

• Li, Y., et al. (2023). Design, synthesis and evaluation of a series of potential prodrugs of a Bruton's tyrosine kinase (BTK) inhibitor. Frontiers in Pharmacology, 14, 1162216.

• ResearchGate. (n.d.). Starting materials described in the literature to assemble the piperidine fragment. Retrieved from [Link]

• ResearchGate. (n.d.). a) Structure of JAK inhibitors. b) Synthesis of triquinazine‐based JAK.... Retrieved from [Link]

• Faris, A., et al. (2023). Revealing innovative JAK1 and JAK3 inhibitors: a comprehensive study utilizing QSAR, 3D-Pharmacophore screening, molecular docking, molecular dynamics, and MM/GBSA analyses. Frontiers in Chemistry, 11, 1275883.
• Zhi, Y., et al. (2019). Design and Synthesis of 4-(Heterocyclic Substituted Amino)-1H-Pyrazole-3-Carboxamide Derivatives and Their Potent Activity against Acute Myeloid Leukemia (AML). International Journal of Molecular Sciences, 20(22), 5768.
• Wang, L., et al. (2018). Molecular Modeling Studies on Carbazole Carboxamide Based BTK Inhibitors Using Docking and Structure-Based 3D-QSAR. Molecules, 23(4), 948.
• Shin, H., et al. (2014). 4-Amino-pyrrolopyridine-5-carboxamide: a novel scaffold for JAK1-selective inhibitors. Chemical & Pharmaceutical Bulletin, 62(3), 217-220.
• Liu, T., et al. (2016). Discovery of Novel Bruton's Tyrosine Kinase (BTK) Inhibitors Bearing a N,9-Diphenyl-9H-purin-2-amine Scaffold. Molecules, 21(11), 1509.
• Addie, M., et al. (2010). Discovery of 4-amino-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamides as selective, orally active inhibitors of protein kinase B (Akt). Journal of Medicinal Chemistry, 53(5), 2059-2073.
• Nakajima, Y., et al. (2016). Design, synthesis, and evaluation of 4,6-diaminonicotinamide derivatives as novel and potent immunomodulators targeting JAK3. Bioorganic & Medicinal Chemistry, 24(19), 4651-4664.
• Addie, M., et al. (2010). Discovery of 4-Amino-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamides As Selective, Orally Active Inhibitors of Protein Kinase B (Akt). Journal of Medicinal Chemistry, 53(5), 2059–2073.
• Kumar, A., et al. (2020). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Indian Journal of Chemistry - Section B, 59B(1), 133-139.
• Matassini, C., et al. (2018). The double reductive amination approach to the synthesis of polyhydroxypiperidines. Arkivoc, 2018(3), 282-311.

• GalChimia. (2014). A New Way to Amines. Retrieved from [Link]

• PubChem. (n.d.). Methyl 4-oxopiperidine-3-carboxylate. Retrieved from [Link]

• LookChem. (n.d.). Cas 13221-89-1,Methyl 1-methyl-4-oxopiperidine-3-carboxylate. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of tert-butyl- 4-methyl-3-oxopiperidine-1-carboxylate. Retrieved from [Link]

Sources

• 1. The JAK/STAT Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. creative-diagnostics.com [creative-diagnostics.com]
• 3. cusabio.com [cusabio.com]
• 4. news-medical.net [news-medical.net]
• 5. Signalling of Bruton's tyrosine kinase, Btk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Bruton's tyrosine kinase - Wikipedia [en.wikipedia.org]
• 7. assets.ctfassets.net [assets.ctfassets.net]
• 8. Targeting Bruton's tyrosine kinase (BTK) as a signaling pathway in immune-mediated diseases: from molecular mechanisms to leading treatments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Discovery of 4-amino-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamides as selective, orally active inhibitors of protein kinase B (Akt) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Discovery of 4-Amino-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamides As Selective, Orally Active Inhibitors of Protein Kinase B (Akt) - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of Methyl 4-oxopiperidine-3-carboxylate hydrochloride in Multi-component Reactions

Introduction: The Strategic Value of the Piperidine Scaffold and Multi-component Reactions

The piperidine ring is a privileged scaffold in medicinal chemistry and drug discovery, forming the core of numerous pharmaceuticals and natural alkaloids.[1][2][3][4] Its saturated, six-membered heterocyclic structure provides a versatile three-dimensional framework for the precise spatial orientation of functional groups, which is critical for effective interaction with biological targets. The synthesis of highly functionalized and complex piperidine derivatives is, therefore, a central focus in modern organic and medicinal chemistry.[5][6]

Multi-component reactions (MCRs) have emerged as a powerful strategy for the efficient construction of complex molecular architectures.[3] By combining three or more reactants in a single synthetic operation, MCRs offer significant advantages over traditional linear syntheses, including increased atomic and step economy, reduced waste generation, and the rapid generation of molecular diversity.[3] These attributes make MCRs particularly well-suited for the construction of compound libraries for high-throughput screening in drug discovery programs.

This guide focuses on the application of Methyl 4-oxopiperidine-3-carboxylate hydrochloride (1), a versatile building block, in various multi-component reactions. This molecule uniquely combines the functionalities of a cyclic ketone and a β-keto ester, opening avenues to a diverse range of complex heterocyclic systems. We will explore the causality behind experimental choices and provide detailed, self-validating protocols for key transformations.

Featured Multi-component Reaction: The Biginelli-type Synthesis of Fused Pyrimidines

The Biginelli reaction, traditionally a three-component condensation of a β-dicarbonyl compound, an aldehyde, and urea or thiourea, is a cornerstone of heterocyclic synthesis for producing dihydropyrimidinones.[4][7] A modification of this reaction using a 4-piperidone core as the dicarbonyl equivalent allows for the synthesis of fused pyridopyrimidine scaffolds, which are of significant interest in medicinal chemistry.

Mechanistic Rationale

The reaction is initiated by a double Knoevenagel condensation of the active methylene groups of the 4-piperidone (activated by the adjacent carbonyl and ester groups) with two equivalents of an aromatic aldehyde. This forms a bis-enone intermediate. Subsequent Michael addition of thiourea to one of the enone systems, followed by intramolecular cyclization and dehydration, leads to the formation of the fused pyridopyrimidine-2-thione. The use of a base like sodium ethoxide is crucial for deprotonating the piperidone and facilitating the initial condensations and the Michael addition.

Caption: Mechanism of the Biginelli-type reaction.

Experimental Protocol: Synthesis of a Fused Pyridopyrimidine-2-thione

This protocol is adapted from a reported synthesis utilizing a 4-piperidone derivative.[8]

Materials:

• Methyl 4-oxopiperidine-3-carboxylate hydrochloride (1.0 eq)

• Aromatic aldehyde (e.g., Benzaldehyde) (2.2 eq)

• Thiourea (1.1 eq)

• Sodium ethoxide (NaOEt) (2.5 eq)

• Ethanol (anhydrous)

Procedure:

• Preparation of the free base: In a round-bottom flask, suspend Methyl 4-oxopiperidine-3-carboxylate hydrochloride in anhydrous ethanol. Add sodium ethoxide (1.1 eq) and stir at room temperature for 30 minutes to generate the free base in situ.

• Reaction setup: To the suspension of the free base, add the aromatic aldehyde (2.2 eq) and thiourea (1.1 eq).

• Initiation of reaction: Add the remaining sodium ethoxide (1.4 eq) to the mixture.

• Reaction conditions: Stir the reaction mixture vigorously at reflux for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Product isolation: Acidify the aqueous mixture with dilute HCl to precipitate the product. Filter the solid, wash with cold water, and dry under vacuum.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Data Summary Table:

Entry	Aldehyde	Product	Yield (%)
1	Benzaldehyde	4-phenyl-7-methoxycarbonyl-5,6,7,8-tetrahydro-1H-pyrido[4,3-d]pyrimidine-2(1H)-thione	~85% (expected)
2	4-Chlorobenzaldehyde	4-(4-chlorophenyl)-7-methoxycarbonyl-5,6,7,8-tetrahydro-1H-pyrido[4,3-d]pyrimidine-2(1H)-thione	~88% (expected)
3	4-Methoxybenzaldehyde	4-(4-methoxyphenyl)-7-methoxycarbonyl-5,6,7,8-tetrahydro-1H-pyrido[4,3-d]pyrimidine-2(1H)-thione	~90% (expected)

Yields are estimated based on similar reported reactions.

Generalized Protocol for a Hantzsch-type Dihydropyridine Synthesis

The Hantzsch dihydropyridine synthesis is a classic MCR that typically involves an aldehyde, two equivalents of a β-keto ester, and a nitrogen source like ammonia.[9] Given its structure, Methyl 4-oxopiperidine-3-carboxylate can act as one of the β-keto ester components, leading to the formation of fused dihydropyridine systems.

Mechanistic Overview

The reaction likely proceeds through two key intermediates: a Knoevenagel condensation product of the aldehyde and one β-keto component, and an enamine formed from the other β-keto component and ammonia. These two intermediates then combine and cyclize to form the dihydropyridine ring.

Caption: Generalized workflow for Hantzsch-type synthesis.

Representative Protocol

Materials:

• Methyl 4-oxopiperidine-3-carboxylate hydrochloride (1.0 eq)

• Aromatic or aliphatic aldehyde (1.0 eq)

• Second β-keto ester (e.g., Ethyl acetoacetate) (1.0 eq)

• Ammonium acetate or aqueous ammonia (1.2 eq)

• Ethanol

Procedure:

• Neutralization: In a round-bottom flask, dissolve Methyl 4-oxopiperidine-3-carboxylate hydrochloride in ethanol and add a suitable base (e.g., triethylamine, 1.1 eq) to neutralize the hydrochloride.

• Addition of reactants: To this solution, add the aldehyde, the second β-keto ester, and the ammonia source.

• Reaction conditions: Heat the mixture to reflux and maintain for 4-12 hours, monitoring by TLC.

• Isolation: Upon completion, cool the reaction to room temperature. If a precipitate forms, filter and wash with cold ethanol. If no precipitate forms, concentrate the mixture under reduced pressure.

• Purification: Purify the residue by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate).

Potential Application in Ugi and Petasis Reactions

While specific examples are less common, the ketone functionality of Methyl 4-oxopiperidine-3-carboxylate hydrochloride makes it a potential substrate for other important MCRs.

• Ugi Reaction: This four-component reaction of a ketone, an amine, a carboxylic acid, and an isocyanide could potentially be employed to generate complex α-acylamino amides spiro-fused to the piperidine ring. The reaction would proceed via the formation of an iminium ion from the piperidone and the amine, which is then trapped by the isocyanide and the carboxylic acid.[10]

• Petasis (Borono-Mannich) Reaction: This three-component reaction of a ketone, an amine, and a vinyl or aryl boronic acid could be used to synthesize α-amino acids with the piperidine scaffold. This reaction offers a direct route to valuable and structurally unique amino acid derivatives.[10]

Further research and methods development are encouraged to explore the full potential of Methyl 4-oxopiperidine-3-carboxylate hydrochloride in these and other novel multi-component reactions.

Conclusion

Methyl 4-oxopiperidine-3-carboxylate hydrochloride is a highly valuable and versatile building block for the synthesis of complex, medicinally relevant heterocyclic scaffolds through multi-component reactions. The dual reactivity of its cyclic ketone and β-keto ester functionalities provides access to a rich chemical space. The protocols and mechanistic insights provided herein serve as a guide for researchers and drug development professionals to harness the power of this reagent in their synthetic endeavors.

References

• Zhu, W., Mena, M., Jnoff, E., Sun, N., Pasau, P., & Ghosez, L. (2009). Multicomponent reactions for the synthesis of complex piperidine scaffolds. Angewandte Chemie International Edition, 48(32), 5880-5883. [Link][5][6]

• Ley, S. V., & Leach, A. G. (2010). Synthesis of β-keto esters in-flow and rapid access to substituted pyrimidines. The Journal of Organic Chemistry, 75(24), 8674–8676. [Link]

• Abdel-Wahab, B. F., Abdel-Gawad, H., & El-Sayed, R. A. (2022). Synthesis and bio-properties of 4-piperidone containing compounds as curcumin mimics. RSC Advances, 12(48), 31235-31264. [Link]

• Frolov, N. A., & Vereshchagin, A. N. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences, 24(3), 2937. [Link]

• Ghosez, L., et al. (2009). Multicomponent Reactions for the Synthesis of Complex Piperidine Scaffolds.
• Bakibaev, A. A., & Filimonov, V. D. (1991). Synthesis of 3,4-dihydropyrimidines and Hantzsch 1,4-dihydropyridines in the presence of piperidine. Journal of Organic Chemistry of the USSR, 27(4), 765-766.
• D'hooghe, M., & De Kimpe, N. (2008). Piperidine and Piperidone Alkaloids. In The Alkaloids: Chemistry and Biology (Vol. 66, pp. 1-186). Academic Press.

• Domínguez, G., & Ramón, D. J. (2022). Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients. Molecules, 27(16), 5283. [Link]

• Kappe, C. O. (2000). Recent Advances in the Biginelli Dihydropyrimidine Synthesis. New Tricks from an Old Dog. Accounts of Chemical Research, 33(12), 879–888. [Link]

• Sestelo, J. P., & de Lera, A. R. (2012). Synthesis of Fused Pyrimidines by Cyclocondensation Reactions. Chemical Reviews, 112(11), 5795–5834.
• Karade, H. N., Sathe, M., & Kaushik, M. P. (2007). Synthesis of 4-Aryl Substituted 3,4-Dihydropyrimidinones Using Silica-chloride Under Solvent Free Conditions. Letters in Organic Chemistry, 4(5), 347-349.
• Biginelli, P. (1893). Aldehyde-urea derivatives of aceto-and oxaloacetic acids. Gazzetta Chimica Italiana, 23, 360-413.

• PubChem. (n.d.). Methyl 4-oxopiperidine-3-carboxylate hydrochloride. Retrieved from [Link]

• Thermo Fisher Scientific. (n.d.). Methyl 4-oxopiperidine-3-carboxylate hydrochloride, 95%. Retrieved from [Link]

• Google Patents. (n.d.). US11254641B2 - Intermediates for optically active piperidine derivatives and preparation methods thereof.
• Aly, A. A., et al. (2018). Amidines: their synthesis, reactivity, and applications in heterocycle synthesis. Arkivoc, 2018(6), 85-138.
• Liang, Y., et al. (2014). Efficient synthesis of dihydropyrimidinones via a three-component Biginelli-type reaction of urea, alkylaldehyde and arylaldehyde. Beilstein Journal of Organic Chemistry, 10, 1264–1270.

• LookChem. (n.d.). Methyl 1-methyl-4-oxopiperidine-3-carboxylate hydrochloride. Retrieved from [Link]

• Dömling, A. (2006). Recent developments in isocyanide based multicomponent reactions in applied chemistry. Chemical reviews, 106(1), 17-89.
• Wang, Z., et al. (2013). Synthesis of α-amino amidines through molecular iodine-catalyzed three-component coupling of isocyanides, aldehydes and amines. Beilstein Journal of Organic Chemistry, 9, 2358–2364.
• Bune, A., & Alper, H. (2013). Synthesis of 4 H -Benzo[ e ][ 1,3 ]oxazin-4-ones by a Carbonylation-Cyclization Domino Reaction of ortho -Halophenols and Cyanamide. The Journal of Organic Chemistry, 78(15), 7598–7603.
• Ostrowska, K., & Kolasa, A. (2004). N-Alkyl-, N-Aryl-, and N-Hetaryl-Substituted Amidines (Imidamides). In Science of Synthesis (Vol. 22, pp. 381-448). Georg Thieme Verlag.
• Shriner, R. L., & Neumann, F. W. (1944). The Chemistry of the Amidines. Chemical Reviews, 35(3), 351–425.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of 4-Aryl Substituted 3,4-Dihydropyrimidinones Using Silica-chloride Under Solvent Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journal.bcrec.id [journal.bcrec.id]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Biginelli reaction - Wikipedia [en.wikipedia.org]
• 8. Synthesis of 3,4-Dihydropyrimidin(thio)one Containing Scaffold: Biginelli-like Reactions [mdpi.com]
• 9. Three Component Reaction: An Efficient Synthesis and Reactions of 3,4-Dihydropyrimidin-2(1H)-Ones and Thiones Using New Natural Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Derivatization of the Keto Group in Methyl 4-oxopiperidine-3-carboxylate

Introduction: The Strategic Importance of the Piperidine Scaffold in Medicinal Chemistry

The piperidine ring is a ubiquitous and privileged scaffold in modern drug discovery, forming the core structure of numerous blockbuster pharmaceuticals.[1][2] Its conformational flexibility and ability to present substituents in a well-defined three-dimensional arrangement make it an ideal building block for engaging with biological targets. Methyl 4-oxopiperidine-3-carboxylate is a particularly valuable starting material, offering three points of diversification: the nitrogen atom, the ester at the 3-position, and, most strategically, the ketone at the 4-position. Derivatization of this keto group opens a gateway to a vast chemical space of novel piperidine analogs with diverse pharmacological profiles, including potential applications as analgesics, anti-cancer agents, and central nervous system modulators.

This comprehensive guide provides detailed application notes and protocols for three fundamental and powerful transformations of the keto group in Methyl 4-oxopiperidine-3-carboxylate: reductive amination, the Wittig reaction, and the Knoevenagel condensation. These methods enable the introduction of a wide array of functional groups, from simple amines to complex exocyclic alkenes, thereby facilitating the exploration of structure-activity relationships (SAR) in drug development programs.

I. Reductive Amination: Accessing Diverse 4-Amino-piperidine-3-carboxylate Derivatives

Reductive amination is a cornerstone of medicinal chemistry for the synthesis of secondary and tertiary amines from carbonyl compounds.[3] This one-pot reaction proceeds through the in-situ formation of an imine or enamine intermediate, which is then reduced by a mild reducing agent. For Methyl 4-oxopiperidine-3-carboxylate, this reaction provides a direct route to a library of 4-amino-piperidine-3-carboxylate derivatives, which are key intermediates for a variety of biologically active compounds.

Causality of Experimental Choices:

The choice of a mild reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃), is critical. Unlike stronger reducing agents like sodium borohydride (NaBH₄), NaBH(OAc)₃ is selective for the reduction of the protonated imine intermediate over the starting ketone, thus preventing the formation of the corresponding alcohol byproduct. The reaction is typically carried out in a non-protic solvent like dichloromethane (DCM) or dichloroethane (DCE) to ensure the stability of the reducing agent. Acetic acid is often added as a catalyst to facilitate imine formation.

Experimental Workflow: Reductive Amination

Caption: Workflow for the Reductive Amination of Methyl 4-oxopiperidine-3-carboxylate.

Detailed Protocol: Reductive Amination with Aniline

This protocol describes the synthesis of Methyl 4-(phenylamino)piperidine-3-carboxylate.

Materials:

• Methyl 4-oxopiperidine-3-carboxylate hydrochloride

• Aniline

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Acetic acid (glacial)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate and hexanes for elution

Procedure:

• To a stirred suspension of Methyl 4-oxopiperidine-3-carboxylate hydrochloride (1.0 eq) in anhydrous DCM, add triethylamine (1.1 eq) and stir for 10 minutes at room temperature to neutralize the hydrochloride salt.

• Add aniline (1.05 eq) to the mixture.

• Add glacial acetic acid (1.2 eq) and stir the reaction mixture at room temperature for 30 minutes.

• Carefully add sodium triacetoxyborohydride (1.5 eq) in portions over 15 minutes. The reaction is exothermic.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCM (3 x volume).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the desired Methyl 4-(phenylamino)piperidine-3-carboxylate.

Data Presentation:

Entry	Amine	Reducing Agent	Solvent	Time (h)	Yield (%)
1	Aniline	NaBH(OAc)₃	DCM	16	85-95
2	Benzylamine	NaBH(OAc)₃	DCE	18	80-90
3	Morpholine	NaBH(OAc)₃	DCM	24	75-85

II. Wittig Reaction: Synthesis of 4-Methylidene-piperidine-3-carboxylate Derivatives

The Wittig reaction is a powerful and versatile method for the synthesis of alkenes from aldehydes or ketones.[4] It involves the reaction of a carbonyl compound with a phosphorus ylide (Wittig reagent) to form a four-membered oxaphosphetane intermediate, which then collapses to yield the alkene and triphenylphosphine oxide. In the context of Methyl 4-oxopiperidine-3-carboxylate, the Wittig reaction provides a direct route to exocyclic methylene derivatives, which are valuable precursors for further functionalization.

Causality of Experimental Choices:

The choice of the Wittig reagent is crucial for the success of the reaction. For the synthesis of a simple exocyclic methylene group, methyltriphenylphosphonium bromide is used to generate the corresponding ylide in situ with a strong base like n-butyllithium or sodium hydride. The reaction is typically performed in an anhydrous aprotic solvent such as tetrahydrofuran (THF) or diethyl ether to prevent quenching of the highly basic ylide. The formation of the thermodynamically stable triphenylphosphine oxide is the driving force for this reaction.

Experimental Workflow: Wittig Reaction

Caption: Workflow for the Wittig Reaction on Methyl 4-oxopiperidine-3-carboxylate.

Detailed Protocol: Synthesis of Methyl 4-methylidenepiperidine-3-carboxylate

This protocol describes the synthesis of the exocyclic methylene derivative using methyltriphenylphosphonium bromide.

Materials:

• Methyltriphenylphosphonium bromide

• n-Butyllithium (n-BuLi) in hexanes

• Methyl 4-oxopiperidine-3-carboxylate

• Tetrahydrofuran (THF), anhydrous

• Diethyl ether (Et₂O)

• Water

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Ethyl acetate and hexanes for elution

Procedure:

• To a flame-dried, three-necked round-bottom flask under an inert atmosphere (argon or nitrogen), add methyltriphenylphosphonium bromide (1.2 eq) and suspend it in anhydrous THF.

• Cool the suspension to 0 °C in an ice bath and add n-butyllithium (1.1 eq) dropwise. The solution will turn a characteristic deep yellow or orange color, indicating the formation of the ylide.

• Stir the mixture at room temperature for 1 hour.

• Cool the ylide solution back to 0 °C and add a solution of Methyl 4-oxopiperidine-3-carboxylate (1.0 eq) in anhydrous THF dropwise.

• Allow the reaction mixture to warm to room temperature and stir overnight. Monitor the reaction by TLC.

• Quench the reaction by the slow addition of water.

• Extract the mixture with diethyl ether (3 x volume).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the desired Methyl 4-methylidenepiperidine-3-carboxylate.

Data Presentation:

Entry	Wittig Reagent	Base	Solvent	Time (h)	Yield (%)
1	(Ph)₃P=CH₂	n-BuLi	THF	12	70-80
2	(Ph)₃P=CHCO₂Et	NaH	THF	24	85-95

III. Knoevenagel Condensation: Accessing α,β-Unsaturated Systems

The Knoevenagel condensation is a modification of the aldol condensation that involves the reaction of an aldehyde or ketone with an active methylene compound in the presence of a weak base.[5][6] This reaction is a powerful tool for the formation of carbon-carbon double bonds and the synthesis of α,β-unsaturated systems.[5][7] For Methyl 4-oxopiperidine-3-carboxylate, the Knoevenagel condensation provides access to a variety of derivatives with extended conjugation, which can be valuable for further synthetic manipulations or as final products with interesting electronic properties.

Causality of Experimental Choices:

The reaction is typically catalyzed by a weak amine base, such as piperidine or pyridine, often with a catalytic amount of acetic acid. The active methylene compound, such as malononitrile or ethyl cyanoacetate, is deprotonated by the base to form a nucleophilic enolate. This enolate then adds to the carbonyl group of the keto-ester. Subsequent dehydration of the aldol-type intermediate, often facilitated by azeotropic removal of water using a Dean-Stark apparatus, drives the reaction to completion. The choice of solvent, such as toluene or benzene, is important for the azeotropic removal of water.

Experimental Workflow: Knoevenagel Condensation

Caption: Workflow for the Knoevenagel Condensation of Methyl 4-oxopiperidine-3-carboxylate.

Detailed Protocol: Knoevenagel Condensation with Malononitrile

This protocol describes the synthesis of Methyl 4-(dicyanomethylene)piperidine-3-carboxylate.

Materials:

• Methyl 4-oxopiperidine-3-carboxylate

• Malononitrile

• Piperidine

• Acetic acid (glacial)

• Toluene

• Water

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Ethanol for recrystallization

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, add Methyl 4-oxopiperidine-3-carboxylate (1.0 eq), malononitrile (1.1 eq), and toluene.

• Add a catalytic amount of piperidine (0.1 eq) and glacial acetic acid (0.1 eq).

• Heat the mixture to reflux and collect the water in the Dean-Stark trap.

• Continue refluxing until no more water is collected or the reaction is complete as indicated by TLC analysis.

• Cool the reaction mixture to room temperature.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization from ethanol to afford the desired Methyl 4-(dicyanomethylene)piperidine-3-carboxylate.

Data Presentation:

Entry	Active Methylene Compound	Catalyst	Solvent	Time (h)	Yield (%)
1	Malononitrile	Piperidine/AcOH	Toluene	6	80-90
2	Ethyl cyanoacetate	Piperidine/AcOH	Benzene	8	75-85
3	Diethyl malonate	Piperidine/AcOH	Toluene	12	60-70

Conclusion

The derivatization of the keto group in Methyl 4-oxopiperidine-3-carboxylate via reductive amination, the Wittig reaction, and Knoevenagel condensation offers a versatile and efficient platform for the synthesis of a diverse array of piperidine-based compounds. The protocols outlined in this application note provide robust and reproducible methods for accessing novel chemical entities with significant potential in drug discovery and development. By understanding the underlying principles and carefully selecting the appropriate reaction conditions, researchers can effectively navigate the chemical space around the piperidine scaffold to generate libraries of compounds for biological screening and lead optimization.

References

• JoVE. (2025, May 22). Aldol Condensation with β-Diesters. Retrieved from [Link]

• Purechemistry. (2023, February 24). Knoevenagel condensation mechanism and applications. Retrieved from [Link]

• Taylor & Francis. Knoevenagel condensation – Knowledge and References. Retrieved from [Link]

• Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. (2023, December 3). Advanced Journal of Chemistry, Section A.
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applic

• JoVE. (2025, May 22). Video: Aldol Condensation with β-Diesters. Retrieved from [Link]

• Purechemistry. (2023, February 24). Knoevenagel condensation mechanism and applications. Retrieved from [Link]

• Taylor & Francis. Knoevenagel condensation – Knowledge and References. Retrieved from [Link]

• YouTube. (2023, January 14). Knoevenagel condensation. Retrieved from [Link]

• ResearchGate. (2025, August 7). Knoevenagel condensation of aromatic aldehydes with active methylene compounds catalyzed by lipoprotein lipase. Retrieved from [Link]

• The Wittig Reaction: Preparation of trans-4,4'-bpe. Retrieved from [Link]

• Google Patents. Process for preparing 4-methylenepiperidine or acid addition salt thereof.

• Organic Syntheses. A CONVENIENT PREPARATION OF AN ORTHOGONALLY PROTECTED Cα,Cα-DISUBSTITUTED AMINO ACID ANALOG OF LYSINE: 1-tert-BUTYLOXYCARBONYL-4-((9-FLUORENYLMETHYLOXYCARBONYL)AMINO)-PIPERIDINE-4-CARBOXYLIC ACID. Retrieved from [Link]

• The Wittig Reaction - Organic Reactions. Retrieved from [Link]

• Chemistry LibreTexts. (2021, August 16). 6: The Wittig Reaction (Experiment). Retrieved from [Link]

• ResearchGate. (2018, September). Reductive Amination Routes in the Synthesis of Piperidine IminoSugars. Retrieved from [Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. organicreactions.org [organicreactions.org]
• 5. purechemistry.org [purechemistry.org]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. Video: Aldol Condensation with β-Diesters: Knoevenagel Condensation [jove.com]

Application Notes and Protocols: Solid-Phase Synthesis Strategies Using Methyl 4-oxopiperidine-3-carboxylate hydrochloride

Introduction: The Piperidine Scaffold and the Advent of Solid-Phase Synthesis

The piperidine motif is a cornerstone in medicinal chemistry, forming the structural core of numerous pharmaceuticals and biologically active compounds.[1][2] Its prevalence is due to its ability to confer favorable pharmacokinetic properties, such as improved solubility and metabolic stability, and to serve as a versatile scaffold for creating three-dimensional diversity in drug candidates.[3][4][5] Methyl 4-oxopiperidine-3-carboxylate hydrochloride is a valuable building block for the synthesis of complex piperidine derivatives, offering multiple points for chemical modification.

Solid-phase synthesis (SPS) has revolutionized the construction of compound libraries for drug discovery by simplifying purification and enabling high-throughput parallel synthesis.[6][7][8] This guide provides detailed protocols and strategies for the effective use of Methyl 4-oxopiperidine-3-carboxylate hydrochloride in solid-phase synthesis, enabling researchers to efficiently generate diverse libraries of substituted piperidines.

Core Concepts in Solid-Phase Synthesis

Solid-phase synthesis involves the attachment of a starting material to an insoluble polymeric support (resin), followed by a series of chemical transformations.[9][] The growing molecule remains attached to the resin throughout the synthesis, allowing for the use of excess reagents to drive reactions to completion. Purification at each step is achieved by simple filtration and washing of the resin. The final product is then cleaved from the solid support.[11]

Part 1: Immobilization of Methyl 4-oxopiperidine-3-carboxylate hydrochloride on Solid Support

The initial and critical step is the covalent attachment of the piperidine building block to a suitable resin. Given that Methyl 4-oxopiperidine-3-carboxylate is provided as a hydrochloride salt of a secondary amine, a neutralization step is required prior to or during the loading process. The secondary amine serves as the attachment point to the resin.

Recommended Resin: 2-Chlorotrityl Chloride (2-CTC) Resin

2-Chlorotrityl chloride resin is highly recommended for this application due to its acid-labile nature, which allows for the cleavage of the final product under very mild conditions, preserving a wide range of functional groups.[3][12]

Protocol 1.1: Immobilization of Methyl 4-oxopiperidine-3-carboxylate hydrochloride on 2-CTC Resin

This protocol details the steps for the efficient loading of the piperidine building block onto 2-CTC resin.

Materials:

• Methyl 4-oxopiperidine-3-carboxylate hydrochloride

• 2-Chlorotrityl chloride resin (100-200 mesh, ~1.5 mmol/g loading)

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Methanol (MeOH)

• Solid-phase synthesis vessel equipped with a frit

• Shaker or vortex mixer

Procedure:

• Resin Swelling: Place the desired amount of 2-CTC resin (e.g., 1 g) in the synthesis vessel. Add anhydrous DCM (10 mL/g of resin) and allow the resin to swell for at least 30 minutes with gentle agitation.

• Neutralization and Pre-activation: In a separate flask, dissolve Methyl 4-oxopiperidine-3-carboxylate hydrochloride (2 equivalents relative to resin loading) in a minimal amount of anhydrous DMF. Add DIPEA (4 equivalents) to neutralize the hydrochloride salt and the liberated HCl during the reaction. Stir for 10 minutes at room temperature.

• Resin Loading: Drain the DCM from the swollen resin. Add the solution of the neutralized piperidine derivative to the resin.

• Coupling: Agitate the resin slurry at room temperature for 2-4 hours. The progress of the reaction can be monitored by a colorimetric test for free amines (e.g., a negative Kaiser test).

• Capping: After the coupling is complete, drain the reaction mixture. To cap any unreacted chlorotrityl groups, add a solution of DCM/MeOH/DIPEA (17:2:1, v/v/v; 10 mL/g of resin) and agitate for 30 minutes.[3]

• Washing: Drain the capping solution and wash the resin sequentially with DCM (3 x 10 mL), DMF (3 x 10 mL), and MeOH (3 x 10 mL).

• Drying: Dry the resin under vacuum to a constant weight. The loading efficiency can be determined by gravimetric analysis or by cleaving a small amount of the resin-bound material and analyzing the product.

Diagram 1.1: Immobilization Workflow

Caption: Workflow for immobilizing Methyl 4-oxopiperidine-3-carboxylate on 2-CTC resin.

Part 2: On-Resin Modification of the Piperidine Scaffold

Once immobilized, the piperidine building block can be subjected to various chemical transformations to introduce molecular diversity. The key reactive sites for modification are the ketone at the 4-position and the methyl ester at the 3-position.

Strategy 2.1: Reductive Amination of the Resin-Bound Ketone

Reductive amination is a powerful method for introducing a wide range of substituents at the 4-position of the piperidine ring.[7][13]

Protocol 2.1: On-Resin Reductive Amination

Materials:

• Immobilized piperidine resin from Protocol 1.1

• Primary or secondary amine of choice

• Sodium triacetoxyborohydride (STAB) or Sodium cyanoborohydride (NaBH₃CN)

• 1% Acetic acid in DMF

• Anhydrous DMF

• DCM

Procedure:

• Resin Swelling: Swell the immobilized piperidine resin in anhydrous DMF (10 mL/g) for 30 minutes.

• Imine Formation: Drain the DMF. Add a solution of the desired amine (5 equivalents relative to resin loading) in 1% acetic acid in DMF. Agitate the mixture for 1-2 hours at room temperature.

• Reduction: Add the reducing agent, STAB (5 equivalents), portion-wise to the reaction mixture. Agitate at room temperature for 12-24 hours.

• Monitoring: The reaction progress can be monitored by cleaving a small amount of resin and analyzing the product by LC-MS.

• Washing: Drain the reaction mixture and wash the resin sequentially with DMF (3 x 10 mL), DCM (3 x 10 mL), and MeOH (3 x 10 mL).

• Drying: Dry the resin under vacuum.

Diagram 2.1: Reductive Amination Workflow

Caption: On-resin reductive amination of the immobilized piperidone.

Strategy 2.2: On-Resin Ester Modification

The methyl ester at the 3-position can be hydrolyzed to the corresponding carboxylic acid or converted to an amide, providing further points for diversification.

Protocol 2.2: On-Resin Saponification of the Methyl Ester

Materials:

• Immobilized piperidine resin

• Lithium hydroxide (LiOH)

• Tetrahydrofuran (THF)

• Water

Procedure:

• Resin Swelling: Swell the resin in THF (10 mL/g) for 30 minutes.

• Hydrolysis: Add a solution of LiOH (1 M in water, 10 equivalents) to the resin slurry. Agitate at room temperature for 12-24 hours.

• Neutralization and Washing: Drain the reaction mixture. Wash the resin with a 1:1 mixture of THF/water (3 x 10 mL), followed by THF (3 x 10 mL), and DCM (3 x 10 mL).

• Drying: Dry the resin under vacuum. The resulting resin-bound carboxylic acid can be used for subsequent amide coupling reactions.

Strategy 2.3: Synthesis of Spirocyclic Piperidines

The ketone functionality can be utilized to construct spirocyclic systems, which are of significant interest in drug discovery for their conformational rigidity.[4][14][15]

Protocol 2.3: On-Resin Synthesis of a Spiro-oxindole

This protocol exemplifies the synthesis of a spiro-oxindole piperidine derivative.

Materials:

• Immobilized piperidone resin

• Isatin

• Piperidine (as a base catalyst)

• Ethanol

Procedure:

• Resin Swelling: Swell the immobilized piperidone resin in ethanol (10 mL/g) for 30 minutes.

• Condensation: Add isatin (5 equivalents) and a catalytic amount of piperidine (0.1 equivalents) to the resin slurry.

• Reaction: Heat the mixture at reflux for 12-24 hours.

• Washing: Cool the reaction mixture to room temperature. Drain the solvent and wash the resin extensively with ethanol, DMF, and DCM.

• Drying: Dry the resin under vacuum.

Part 3: Cleavage of the Final Product from the Resin

The final step is the release of the synthesized piperidine derivative from the solid support. The mild acidic conditions required for cleavage from 2-CTC resin are compatible with a wide array of functional groups.

Protocol 3.1: Cleavage from 2-CTC Resin

Materials:

• Final, modified resin-bound product

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Triisopropylsilane (TIS) (as a scavenger)

Procedure:

• Resin Preparation: Place the dry, resin-bound product in a synthesis vessel.

• Cleavage Cocktail Preparation: Prepare a cleavage cocktail of TFA/TIS/DCM (e.g., 2:5:93 v/v/v). The concentration of TFA can be adjusted depending on the acid lability of other functional groups in the molecule.

• Cleavage Reaction: Add the cleavage cocktail to the resin (10 mL/g) and agitate at room temperature for 30-60 minutes.

• Product Collection: Filter the resin and collect the filtrate. Wash the resin with additional DCM (2 x 5 mL) and combine the filtrates.

• Solvent Removal: Evaporate the solvent from the combined filtrates under reduced pressure.

• Purification: The crude product can be purified by standard techniques such as flash chromatography or preparative HPLC.

Diagram 3.1: Cleavage Workflow

Caption: Cleavage of the final product from the 2-CTC resin.

Data Summary Tables

Table 1: Recommended Resins for Piperidine Synthesis

Resin Type	Linker Type	Cleavage Conditions	Advantages
2-Chlorotrityl chloride (2-CTC)	Trityl	Very mild acid (e.g., 1-5% TFA in DCM)	Preserves acid-sensitive protecting groups.
Wang Resin	p-Alkoxybenzyl alcohol	Moderate to strong acid (e.g., 50-95% TFA in DCM)	Commonly used for synthesis of C-terminal acids.
Rink Amide Resin	Amide linker	Moderate to strong acid (e.g., 50-95% TFA in DCM)	Used for the synthesis of C-terminal amides.

Table 2: Common Reagents for On-Resin Modifications

Reaction Type	Key Reagents	Purpose
Reductive Amination	Primary/Secondary Amines, NaBH(OAc)₃, NaBH₃CN	Introduce diversity at the ketone position.
Saponification	LiOH, NaOH	Convert ester to carboxylic acid for further coupling.
Amide Coupling	Carboxylic acids, Coupling reagents (HATU, HBTU), DIPEA	Form amides from resin-bound amines or acids.
Spirocyclization	Diketones, Isatins	Create conformationally constrained spirocyclic systems.

Conclusion

The solid-phase synthesis strategies outlined in this guide provide a robust framework for the efficient generation of diverse libraries based on the Methyl 4-oxopiperidine-3-carboxylate scaffold. By leveraging the advantages of solid-phase chemistry, researchers can accelerate the discovery of novel piperidine-containing molecules with potential therapeutic applications. The provided protocols offer a starting point for optimization and can be adapted to a wide range of synthetic targets.

References

• Scott, W. L., et al. (2005). Solid-Phase Synthesis of Diverse Peptide Tertiary Amides By Reductive Amination. PMC. [Link]

• Hamza, D. (2001). solid-supported reductive amination. Synthetic Pages. [Link]

• Chemistry Stack Exchange. (2015, July 29). How can a ketone be enantioselectively reduced, in the presence of an ester?[Link]

• Cudic, M., & Fields, G. B. (2009). On-the-Resin N-Terminal Modification of Long Synthetic Peptides. PMC. [Link]

• Orgo-Chem. (n.d.). A Quick Guide to Reductions in Organic Chemistry. [Link]

• ResearchGate. (2021, October 30). Synthesis and crystallization procedure of piperidin-4-one and its derivatives. [Link]

• O'Brien, P., et al. (2017). A Two-Step Synthesis of 2-Spiropiperidines. PubMed. [Link]

• Walsh Medical Media. (2013, November 29). Basic Concepts of using Solid Phase Synthesis to Build Small Organic Molecules using 2-Chlorotrityl Chloride Resin. [Link]

• Barlos, K., & Gatos, D. (1999). 2-Chlorotrityl chloride resin. ...[Link]

• Osbourn, J. (2021, July 8). Chemoselective Reduction. YouTube. [Link]

• Nowick, J. S., et al. (2020, March 17). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). UCI Department of Chemistry. [Link]

• Griggs, S. (2018, July 5). Strategies for the Synthesis of Spiropiperidines. White Rose Research Online. [Link]

• Myers, A. G. Research Group. (n.d.). Chem 115. [Link]

• Arote, R. B., & Mashelkar, U. C. (2013). Synthesis of some N-substituted 4-piperidones. Journal of the Chemical Society C: Organic. [Link]

• Wünsch, B., et al. (2018). Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. PMC. [Link]

• Liu, C. F., & Tam, J. P. (2007). High Throughput Synthesis of Peptide α-Thioesters Through the Use of “Volatilizable” Support. PMC. [Link]

• Dixon, D. J., et al. (2014). Asymmetric 'Clip-Cycle' synthesis of 3-spiropiperidines. RSC Publishing. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. peptideweb.com [peptideweb.com]
• 3. chem.uci.edu [chem.uci.edu]
• 4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. Piperazine amide linker for cyclative cleavage from solid support: traceless synthesis of dihydroquinoxalin-2-ones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. experts.umn.edu [experts.umn.edu]
• 8. acs.org [acs.org]
• 9. walshmedicalmedia.com [walshmedicalmedia.com]
• 11. peptide.com [peptide.com]
• 12. ks3-cn-beijing.ksyun.com [ks3-cn-beijing.ksyun.com]
• 13. researchgate.net [researchgate.net]
• 14. A Two-Step Synthesis of 2-Spiropiperidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Asymmetric ‘Clip-Cycle’ synthesis of 3-spiropiperidines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes &amp; Protocols: Synthesis of Fused Heterocyclic Systems from Methyl 4-Oxopiperidine-3-carboxylate

Introduction: The Strategic Value of Methyl 4-Oxopiperidine-3-carboxylate in Heterocyclic Chemistry

Fused heterocyclic systems are foundational scaffolds in medicinal chemistry and drug discovery, prized for their rigid three-dimensional structures that allow for precise-in-space orientation of functional groups, enhancing molecular recognition by biological targets. Methyl 4-oxopiperidine-3-carboxylate is a highly versatile and valuable starting material for the construction of these complex architectures.[1] Its bifunctional nature, possessing a reactive ketone and a β-keto ester moiety within a piperidine ring, provides a rich platform for a diverse array of cyclization and condensation reactions. This guide provides an in-depth exploration of key synthetic strategies to access a variety of fused heterocyclic systems from this readily available precursor, offering both theoretical insights and practical, step-by-step protocols for laboratory application.

The strategic importance of Methyl 4-oxopiperidine-3-carboxylate lies in its capacity to serve as a linchpin in the synthesis of novel compounds with potential therapeutic applications, including antiviral and anti-inflammatory agents.[2] The piperidine core itself is a prevalent motif in many biologically active molecules, and its fusion with other heterocyclic rings can significantly modulate pharmacological properties.[1][2]

I. Synthesis of Pyrazolo[4,3-c]piperidines: A Gateway to Novel Bioactive Scaffolds

The synthesis of pyrazolo-fused piperidines represents a common and effective utilization of Methyl 4-oxopiperidine-3-carboxylate. The general strategy involves the reaction of the β-keto ester functionality with hydrazine derivatives. The regiochemical outcome of the cyclization can be influenced by the reaction conditions and the nature of the hydrazine substituent.

Mechanistic Rationale

The reaction proceeds through an initial condensation of the hydrazine with the ketone at the 4-position of the piperidine ring to form a hydrazone intermediate. Subsequent intramolecular cyclization via attack of the second hydrazine nitrogen onto the ester carbonyl, followed by dehydration, affords the desired pyrazolo[4,3-c]piperidine core. The N-substituent on the hydrazine will ultimately reside on the pyrazole ring, allowing for the introduction of molecular diversity.[3][4]

Workflow for Pyrazolo[4,3-c]piperidine Synthesis

Caption: General workflow for the synthesis of pyrazolo[4,3-c]piperidines.

Experimental Protocol: Synthesis of a Model Pyrazolo[4,3-c]piperidine

Materials:

• Methyl 4-oxopiperidine-3-carboxylate hydrochloride (1.0 eq)

• Phenylhydrazine (1.1 eq)

• Glacial Acetic Acid

• Ethanol

• Sodium Bicarbonate (saturated solution)

• Ethyl Acetate

• Brine

• Anhydrous Sodium Sulfate

• Silica Gel for column chromatography

Procedure:

• To a solution of Methyl 4-oxopiperidine-3-carboxylate hydrochloride in a mixture of ethanol and glacial acetic acid, add phenylhydrazine dropwise at room temperature.

• Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the solvent.

• Neutralize the residue with a saturated solution of sodium bicarbonate and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by silica gel column chromatography to afford the desired pyrazolo[4,3-c]piperidine derivative.

II. Accessing Isoxazolo[4,3-c]piperidines: A Strategy for Bioisosteric Replacement

The isoxazole ring is a well-regarded bioisostere for various functional groups in medicinal chemistry. The synthesis of isoxazolo-fused piperidines from Methyl 4-oxopiperidine-3-carboxylate follows a similar logic to the pyrazole synthesis, employing hydroxylamine instead of hydrazine.

Mechanistic Considerations

The reaction with hydroxylamine hydrochloride proceeds via the formation of an oxime at the 4-position, followed by an intramolecular cyclization with the ester functionality to form the isoxazole ring. The choice of base and solvent is critical to facilitate both the initial condensation and the subsequent cyclization.

Experimental Protocol: General Procedure for Isoxazolo[4,3-c]piperidine Synthesis

Materials:

• Methyl 4-oxopiperidine-3-carboxylate (1.0 eq)

• Hydroxylamine hydrochloride (1.2 eq)

• Sodium acetate or other suitable base (1.5 eq)

• Ethanol

• Water

Procedure:

• Dissolve Methyl 4-oxopiperidine-3-carboxylate, hydroxylamine hydrochloride, and sodium acetate in a mixture of ethanol and water.

• Heat the mixture to reflux for several hours, monitoring the reaction by TLC.

• After completion, cool the reaction to room temperature and remove the ethanol under reduced pressure.

• Extract the aqueous residue with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Dry the combined organic extracts over a drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate.

• Purify the resulting crude product by column chromatography or recrystallization to yield the pure isoxazolo[4,3-c]piperidine.

III. Construction of Pyridone-Fusing Systems: The Bohlmann-Rahtz Pyridine Synthesis

The Bohlmann-Rahtz pyridine synthesis offers a powerful method for constructing highly substituted pyridine rings.[5] This reaction can be adapted for the synthesis of pyridone-fused piperidines by first converting the starting material into a suitable enamine, which then reacts with an ethynylketone.[6][7]

Causality in Experimental Design

The initial and crucial step is the formation of the β-enamino ester from Methyl 4-oxopiperidine-3-carboxylate. This is typically achieved by reacting it with an amine or ammonia source, such as ammonium acetate. This enamine intermediate possesses the requisite nucleophilicity to undergo a Michael addition with an electron-deficient alkyne (the ethynylketone). The subsequent steps involve a heat-induced E/Z isomerization and a final cyclodehydration to furnish the aromatic pyridine ring.[5][6] The use of microwave irradiation has been shown to significantly accelerate this reaction and improve yields.[8]

Reaction Scheme: Bohlmann-Rahtz Synthesis

Caption: Key steps in the Bohlmann-Rahtz pyridine synthesis.

Experimental Protocol: One-Pot Microwave-Assisted Bohlmann-Rahtz Synthesis

Materials:

• Methyl 4-oxopiperidine-3-carboxylate (1.0 eq)

• Ammonium acetate (2.0 eq)

• 1-Phenylprop-2-yn-1-one (or other ethynylketone) (1.2 eq)

• Ethanol

• Microwave synthesizer

Procedure:

• In a microwave-safe reaction vessel, combine Methyl 4-oxopiperidine-3-carboxylate, ammonium acetate, and the ethynylketone in ethanol.

• Seal the vessel and place it in the microwave synthesizer.

• Irradiate the mixture at a suitable temperature (e.g., 150-170 °C) for a predetermined time (e.g., 15-30 minutes).[8]

• After cooling, filter the reaction mixture and concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to isolate the fused pyridone product.

IV. Thieno[3,2-c]piperidines via the Gewald Reaction

The Gewald reaction is a multicomponent reaction that provides a straightforward and efficient route to polysubstituted 2-aminothiophenes.[9][10] By employing Methyl 4-oxopiperidine-3-carboxylate as the ketone component, this reaction can be leveraged to synthesize thieno[3,2-c]piperidine derivatives, which are of interest in medicinal chemistry.

Mechanistic Pathway and Key Choices

The Gewald reaction involves the condensation of a ketone, an α-cyanoester (or other activated nitrile), and elemental sulfur in the presence of a base.[9] The reaction is initiated by a Knoevenagel condensation between the piperidone ketone and the active methylene compound.[9][11] The resulting adduct then reacts with elemental sulfur, followed by cyclization and tautomerization to yield the 2-aminothiophene product.[9] The choice of base (often a secondary amine like morpholine or piperidine) is critical as it catalyzes both the Knoevenagel condensation and the subsequent steps.

Summary of Reaction Conditions for Fused Heterocycle Synthesis

Fused System	Key Reagents	Catalyst/Solvent	Typical Conditions
Pyrazolo[4,3-c]piperidine	Hydrazine derivatives	Acetic acid/Ethanol	Reflux
Isoxazolo[4,3-c]piperidine	Hydroxylamine HCl	Sodium acetate/Ethanol	Reflux
Pyridone-fused	Ammonium acetate, Ethynylketone	Ethanol (Microwave)	150-170 °C
Thieno[3,2-c]piperidine	Malononitrile, Sulfur	Morpholine/Ethanol	50-60 °C

Experimental Protocol: Gewald Synthesis of a Thieno[3,2-c]piperidine

Materials:

• Methyl 4-oxopiperidine-3-carboxylate (1.0 eq)

• Malononitrile (1.0 eq)

• Elemental Sulfur (1.1 eq)

• Morpholine (catalytic amount)

• Ethanol

Procedure:

• To a stirred solution of Methyl 4-oxopiperidine-3-carboxylate and malononitrile in ethanol, add a catalytic amount of morpholine.

• Add elemental sulfur to the mixture in one portion.

• Heat the reaction mixture at 50-60 °C and stir until the starting materials are consumed (monitor by TLC).

• Cool the reaction mixture in an ice bath to induce precipitation of the product.

• Collect the solid by filtration, wash with cold ethanol, and dry under vacuum to obtain the 2-amino-thieno[3,2-c]piperidine derivative.

Conclusion

Methyl 4-oxopiperidine-3-carboxylate has proven to be an exceptionally useful and versatile building block for the synthesis of a wide range of fused heterocyclic systems. The strategic application of classic and modern synthetic methodologies, such as the Bohlmann-Rahtz and Gewald reactions, as well as straightforward condensation cyclizations, allows for the efficient construction of pyrazole, isoxazole, pyridine, and thiophene-fused piperidine scaffolds. The protocols and mechanistic insights provided herein serve as a comprehensive guide for researchers in synthetic and medicinal chemistry to explore and expand the chemical space of biologically relevant fused heterocycles.

References

• Wikipedia. Bohlmann–Rahtz pyridine synthesis. [Link]

• Organic Chemistry Portal. Bohlmann-Rahtz Pyridine Synthesis. [Link]

• Scribd. Bohlmann-Rahtz Pyridine Synthesis Guide. [Link]

• Bagley, M. C., et al. (2002). A new one-step synthesis of pyridines under microwave-assisted conditions. Tetrahedron Letters, 43(46), 8331-8334. [Link]

• LookChem. Cas 13221-89-1,Methyl 1-methyl-4-oxopiperidine-3-carboxylate. [Link]

• MDPI. Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. [Link]

• ResearchGate. Synthesis of tert-butyl- 4-methyl-3-oxopiperidine-1-carboxylate. [Link]

• Wikipedia. Gewald reaction. [Link]

• Peddapyata, V. R., et al. (2020). Synthesis of some new isoxazole-piperidine-1,2,3-triazoles as in vitro anticancer agents. Indian Journal of Pharmaceutical Sciences, 82(1), 38-46. [Link]

• ResearchGate. Synthesis of pyrazolo[4,3-c][5][6][8]benzothiadiazocine, a new ring system as potential COX inhibitor. [Link]

• RSC Publishing. Synthesis and vectorial functionalisation of pyrazolo[3,4-c]pyridines. [Link]

• Google Patents.

• PubChem. Methyl 4-oxopiperidine-3-carboxylate. [Link]

• Organic Chemistry Portal. Gewald Reaction. [Link]

• National Institutes of Health. An isoxazole strategy for the synthesis of 4-oxo-1,4-dihydropyridine-3-carboxylates. [Link]

• Semantic Scholar. Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. [Link]

• PubMed. Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1 H-pyrazole-4-carboxylates. [Link]

Sources

• 1. a2bchem.com [a2bchem.com]
• 2. lookchem.com [lookchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1 H-pyrazole-4-carboxylates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Bohlmann–Rahtz pyridine synthesis - Wikipedia [en.wikipedia.org]
• 6. Bohlmann-Rahtz Pyridine Synthesis [organic-chemistry.org]
• 7. jk-sci.com [jk-sci.com]
• 8. youngin.com [youngin.com]
• 9. Gewald reaction - Wikipedia [en.wikipedia.org]
• 10. Gewald Reaction [organic-chemistry.org]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Piperidone Synthesis via Dieckmann Condensation

Introduction

Welcome to the Technical Support Center for the Dieckmann Condensation. This guide is designed for researchers, chemists, and drug development professionals who are utilizing this powerful intramolecular cyclization to synthesize piperidone frameworks. Piperidones are crucial heterocyclic scaffolds found in a vast array of natural products and pharmaceuticals.[1] While the Dieckmann condensation is a cornerstone reaction for forming the requisite 5- or 6-membered rings, achieving high yields can be challenging and requires careful optimization of reaction parameters.[1]

This document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and validated protocols to help you overcome common hurdles and enhance the yield and purity of your target piperidone derivatives.

The Core Reaction: From Amino Diester to Piperidone

The synthesis of a 4-piperidone core typically involves the Dieckmann condensation of a diester, often derived from a primary amine and two equivalents of an acrylate, followed by hydrolysis and decarboxylation of the resulting β-keto ester.[2] Understanding the nuances of this multi-step process is key to a successful synthesis.

Foundational Principles: The Dieckmann Condensation Mechanism

The Dieckmann condensation is an intramolecular variant of the Claisen condensation.[3][4] Its mechanism involves the base-catalyzed cyclization of a diester to form a cyclic β-keto ester.[5][6][7] The reaction is driven to completion by the deprotonation of the newly formed, highly acidic β-keto ester, which makes the use of a full equivalent of a strong base essential.[3][8]

Caption: The five key steps of the Dieckmann condensation mechanism.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental problems in a question-and-answer format to help you rapidly diagnose and resolve issues.

Problem 1: Low or Non-existent Yield of the β-Keto Ester

Q: My reaction has gone to completion, but after workup, I have a very low yield of the desired cyclic product. What are the likely causes?

A: A low or zero yield is the most common issue and can typically be traced back to one of four key areas: the base, the solvent, reaction equilibrium, or the workup procedure.

Logical Troubleshooting Flow for Low Yield

Caption: A step-by-step decision tree for diagnosing low-yield reactions.

• Cause A: Inactive or Insufficient Base

  • Explanation: Strong bases like sodium hydride (NaH) and sodium ethoxide (NaOEt) are highly reactive and can be deactivated by moisture from the air. The Dieckmann condensation is an equilibrium-driven reaction; a full equivalent of base is required to deprotonate the product and shift the equilibrium towards the cyclized product.[8][9] Using less than one equivalent will result in an incomplete reaction.

  • Solution:

    • Use Fresh Base: Always use a freshly opened bottle of base or one that has been stored correctly under an inert atmosphere.

    • Prepare NaH: If using NaH dispersion in mineral oil, wash it with dry hexanes or toluene under an inert atmosphere immediately before use to remove the oil and any surface oxidation.

    • Verify Stoichiometry: Carefully calculate and weigh your base to ensure at least one full molar equivalent relative to the diester is used. Some protocols for challenging substrates even recommend a slight excess (e.g., 1.1 equivalents).[10]

• Cause B: Presence of Water or Protic Impurities

  • Explanation: The strong bases required for this reaction will be instantly quenched by water or other protic sources (like alcohols). This neutralizes the base, preventing the initial deprotonation of the diester.

  • Solution: Ensure all glassware is oven-dried or flame-dried before use. Solvents must be strictly anhydrous. Use freshly distilled solvents (e.g., THF from sodium/benzophenone or toluene from calcium hydride) and perform the reaction under an inert atmosphere (Nitrogen or Argon).[9]

• Cause C: Reverse Reaction Favored

  • Explanation: When using an alkoxide base (e.g., NaOEt), the alcohol byproduct (EtOH) is generated. This alcohol can participate in a reverse Claisen-type reaction, leading to ring-opening of the product and reducing the overall yield.[11]

  • Solution:

    • Switch to a Non-alkoxide Base: Sodium hydride (NaH) is an excellent choice as its byproduct is hydrogen gas (H₂), which simply bubbles out of the reaction mixture and cannot promote the reverse reaction.[4]

    • Remove the Alcohol: If using an alkoxide, performing the reaction in a higher-boiling non-polar solvent like toluene or xylene allows for the removal of the alcohol byproduct via a Dean-Stark trap or by distillation.[9]

Problem 2: Reaction Stalls or is Incomplete

Q: I am monitoring my reaction by TLC, and it appears to have stalled with a significant amount of starting material still present. What should I do?

• Cause A: Insufficient Temperature or Time

  • Explanation: Some Dieckmann condensations can be sluggish and may require elevated temperatures or extended reaction times to reach completion.

  • Solution: If the reaction is proceeding cleanly but slowly at room temperature, consider gently heating the mixture (e.g., to 50 °C or reflux, depending on the solvent). Continue to monitor by TLC or GC-MS until the starting material is consumed.[9]

• Cause B: Poor Solubility

  • Explanation: The diester substrate or the base-enolate intermediate may have poor solubility in the chosen solvent, hindering the reaction rate.

  • Solution: Consider switching to a solvent with better solubilizing properties. Polar aprotic solvents like THF, DMF, or DMSO are known to enhance the stability and solubility of the enolate intermediate, which can lead to higher reaction rates.[12][9] However, be mindful that these solvents must be rigorously dried.

Problem 3: Significant Side Product Formation

Q: My reaction produces the desired product, but also a significant amount of a higher molecular weight byproduct. What is happening?

• Cause: Intermolecular Condensation

  • Explanation: The Dieckmann condensation (intramolecular) competes with the standard Claisen condensation (intermolecular), which leads to dimerization or polymerization.[12] This side reaction is favored at higher concentrations.

  • Solution: High-Dilution Conditions: To favor the intramolecular cyclization, the reaction should be run at high dilution (typically ≤ 0.1 M). A slow addition of the diester substrate to a solution of the base via a syringe pump can further minimize intermolecular reactions by keeping the instantaneous concentration of the diester low.

Frequently Asked Questions (FAQs)

Q1: How do I select the optimal base for my piperidone synthesis?

A: The choice of base is critical and depends on your substrate and desired reaction conditions.[13] For amino diesters, non-nucleophilic bases are strongly preferred to avoid side reactions with the ester groups.

Base	Common Solvent	pKa (Conjugate Acid)	Pros	Cons
Sodium Hydride (NaH)	Toluene, THF	~36 (H₂)	- Byproduct (H₂) is non-interfering- Drives equilibrium forward- Inexpensive	- Heterogeneous reaction- Requires careful handling (pyrophoric)
Sodium Ethoxide (NaOEt)	Ethanol, Toluene	~16 (EtOH)	- Inexpensive- Homogeneous in ethanol	- Can promote reverse reaction- Can cause transesterification if ester is not ethyl
Potassium tert-Butoxide (KOtBu)	THF, Toluene	~17 (tBuOH)	- Strong, sterically hindered base- Often gives cleaner reactions and higher yields	- More expensive- Can be very aggressive
Lithium Hexamethyldisilazide (LHMDS)	THF	~26 (HMDS)	- Very strong, non-nucleophilic- Good for kinetically controlled reactions- Soluble in THF	- Expensive- Requires low temperatures (-78 °C)

Recommendation for Piperidone Synthesis: Sodium hydride (NaH) in an anhydrous, non-protic solvent like toluene or THF is often the most robust and cost-effective choice.[4] For sensitive substrates, LHMDS at low temperatures provides excellent control.[12]

Q2: My starting material is an N-substituted amino diester. Are there special considerations?

A: Yes. The nitrogen atom in your substrate is a Lewis base and can potentially interact with or be deprotonated by very strong bases, although this is less common for tertiary amines. The primary concern is ensuring the base is strong enough to deprotonate the α-carbon of the ester (pKa ~25) without causing undesired side reactions. Using a strong, non-nucleophilic base like NaH, KOtBu, or LHMDS is highly recommended.[12]

Q3: What is the standard workup procedure for a Dieckmann condensation?

A: The goal of the workup is to neutralize the excess base and protonate the stable enolate product to yield the neutral β-keto ester.[14][15]

• Cool the reaction mixture in an ice bath.

• Slowly and carefully quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl) or dilute acid (e.g., 1M HCl) until the pH is neutral or slightly acidic (pH ~6-7). Caution: If using NaH, the quench will produce hydrogen gas.

• Transfer the mixture to a separatory funnel and dilute with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the organic layer sequentially with water and then brine (saturated NaCl solution).

• Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Filter off the drying agent and concentrate the solvent under reduced pressure to obtain the crude β-keto ester, which can then be purified by column chromatography or distillation.

Q4: How do I perform the final hydrolysis and decarboxylation to get the 4-piperidone?

A: The β-keto ester product from the Dieckmann condensation is typically heated under acidic or basic conditions to hydrolyze the ester to a carboxylic acid, which then readily decarboxylates (loses CO₂) to yield the final ketone.[14][16][17]

• Procedure:

  • Dissolve the crude β-keto ester in an aqueous acid solution (e.g., 6M HCl or 30% H₂SO₄).

  • Heat the mixture to reflux for several hours (monitor by TLC until the starting material is consumed).

  • Cool the reaction mixture to room temperature and then place it in an ice bath.

  • Carefully basify the solution with a strong base (e.g., 50% NaOH) to pH > 12 to deprotonate the piperidone nitrogen and any ammonium salts.

  • Extract the aqueous layer multiple times with an organic solvent (e.g., dichloromethane or chloroform).

  • Combine the organic extracts, dry over Na₂SO₄, filter, and concentrate under reduced pressure to yield the 4-piperidone.

Validated Experimental Protocols

Protocol 1: Dieckmann Condensation of Diethyl 3,3'-(phenylmethyl-azanediyl)dipropanoate

This protocol describes the synthesis of ethyl 1-benzyl-4-oxopiperidine-3-carboxylate.

• Materials:

  • Sodium hydride (60% dispersion in mineral oil)

  • Anhydrous Toluene

  • Diethyl 3,3'-(phenylmethyl-azanediyl)dipropanoate

  • Saturated aqueous NH₄Cl solution

  • Ethyl acetate

  • Brine

• Procedure:

  • To a flame-dried 500 mL three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add sodium hydride (1.1 eq).

  • Wash the NaH three times with anhydrous toluene under a nitrogen atmosphere. Add 200 mL of fresh anhydrous toluene.

  • In a separate flask, dissolve the diester (1.0 eq) in 50 mL of anhydrous toluene.

  • Add the diester solution dropwise to the stirred NaH suspension over 30 minutes at room temperature.

  • After the addition is complete, heat the reaction mixture to reflux (approx. 110 °C) for 4-6 hours. Monitor the reaction progress by TLC.

  • Once the reaction is complete, cool the flask to 0 °C in an ice bath.

  • Slowly quench the reaction by the dropwise addition of saturated aqueous NH₄Cl solution until gas evolution ceases.

  • Dilute the mixture with 100 mL of ethyl acetate and transfer to a separatory funnel.

  • Wash the organic layer with water (2 x 100 mL) and then brine (1 x 100 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the resulting crude oil by flash column chromatography (silica gel, hexane:ethyl acetate gradient) to afford the target β-keto ester.

Protocol 2: Hydrolysis and Decarboxylation to 1-Benzyl-4-piperidone

• Materials:

  • Ethyl 1-benzyl-4-oxopiperidine-3-carboxylate

  • 6M Hydrochloric Acid

  • 50% w/w Sodium Hydroxide solution

  • Dichloromethane

• Procedure:

  • Combine the β-keto ester (1.0 eq) and 6M HCl (10 volumes) in a round-bottom flask.

  • Heat the mixture to reflux for 8-12 hours, or until TLC indicates complete consumption of the starting material.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly and carefully add 50% NaOH solution with vigorous stirring until the pH of the solution is >12.

  • Extract the basic aqueous solution with dichloromethane (4 x 50 mL).

  • Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the 1-benzyl-4-piperidone, which can be further purified by vacuum distillation if necessary.

References

• Fiveable. Intramolecular Claisen Condensations: The Dieckmann Cyclization. Available from: [Link]

• Chemistry LibreTexts. 23.9: Intramolecular Claisen Condensations - The Dieckmann Cyclization. Available from: [Link]

• Chemistry LibreTexts. 23.9: Intramolecular Claisen Condensations - The Dieckmann Cyclization. Available from: [Link]

• OpenStax. 23.9 Intramolecular Claisen Condensations: The Dieckmann Cyclization. Available from: [Link]

• Chemistry Steps. Dieckmann condensation – An Intramolecular Claisen Reaction. Available from: [Link]

• Grokipedia. Dieckmann condensation. Available from: [Link]

• Chemistry LibreTexts. 6.5: Intramolecular Claisen Condensations - The Dieckmann Cyclization. Available from: [Link]

• Glasp. Dieckmann Condensation Reaction Mechanism | Video Summary and Q&A. Available from: [Link]

• Organic Chemistry Portal. Dieckmann Condensation. Available from: [Link]

• JoVE. Intramolecular Claisen Condensation of Dicarboxylic Esters: Dieckmann Cyclization. Available from: [Link]

• YouTube. Dieckmann Condensation Reaction Mechanism. Available from: [Link]

• Organic Chemistry Tutor. Dieckmann Condensation. Available from: [Link]

• Cambridge University Press. Dieckmann Reaction. Available from: [Link]

• Reddit. Experimental Help for Dieckmann Condensation. Available from: [Link]

• YouTube. CHEM 2325 Module 30: Dieckmann Condensation. Available from: [Link]

• Physics Wallah. Reaction and Mechanism of Dieckmann reaction. Available from: [Link]

• Reddit. Dieckman Condensation Troubleshooting HELP. Available from: [Link]

• NROChemistry. Dieckmann Condensation. Available from: [Link]

• Organic Reactions. The Dieckmann Condensation. Available from: [Link]

• YouTube. Claisen Condensation and Dieckmann Condensation. Available from: [Link]

• Sciencemadness.org. Theoretical Synthesis of 4-Piperidone/Piperidine. Available from: [Link]

• Chemistry Stack Exchange. 3,3'-methylimino-di-propionic acid diethyl ester, to 1-Methyl-4-piperidone, via an Intermediate. Available from: [Link]

• DTIC. Piperidine Synthesis. Available from: [Link]

Sources

• 1. organicreactions.org [organicreactions.org]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. Dieckmann Condensation - Chemistry Steps [chemistrysteps.com]
• 4. Dieckmann Condensation | NROChemistry [nrochemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. grokipedia.com [grokipedia.com]
• 7. Video: Intramolecular Claisen Condensation of Dicarboxylic Esters: Dieckmann Cyclization [jove.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. reddit.com [reddit.com]
• 11. Dieckmann Condensation [organic-chemistry.org]
• 12. alfa-chemistry.com [alfa-chemistry.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. glasp.co [glasp.co]
• 15. organicchemistrytutor.com [organicchemistrytutor.com]
• 16. youtube.com [youtube.com]
• 17. Sciencemadness Discussion Board - Theoretical Synthesis of 4-Piperidone/Piperidine - Powered by XMB 1.9.11 [sciencemadness.org]

Preventing side product formation in the synthesis of Methyl 4-oxopiperidine-3-carboxylate

Welcome to our dedicated technical support center for the synthesis of Methyl 4-oxopiperidine-3-carboxylate. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this crucial intermediate. Here, we provide in-depth troubleshooting advice and frequently asked questions to help you navigate the complexities of this synthesis and prevent the formation of common side products.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing Methyl 4-oxopiperidine-3-carboxylate?

The most prevalent and effective method is the intramolecular Dieckmann condensation of a diester, typically dimethyl 3,3'-(methylamino)dipropionate.[1][2] This base-catalyzed reaction is well-suited for forming the six-membered piperidone ring.[3][4]

Q2: Why is my final product a water-soluble solid instead of the expected oil?

The free base of Methyl 4-oxopiperidine-3-carboxylate is known to be unstable and can readily undergo self-condensation or polymerization, leading to a water-soluble solid. To avoid this, the product should be isolated and stored as its hydrochloride salt, which is significantly more stable.

Q3: What are the primary side products I should be aware of during this synthesis?

The main side products include:

• Hydrolysis and Decarboxylation Product: Formation of 1-methyl-4-piperidone due to the loss of the carboxyl group.[2]

• Dimerization/Polymerization Products: Self-condensation of the product, particularly when the free base is isolated or stored.

• Intermolecular Claisen Condensation Products: If reaction conditions are not optimal, intermolecular reactions can compete with the desired intramolecular cyclization.

Q4: Is it necessary to use a specific base for the Dieckmann condensation?

Yes, the choice of base is critical. Sodium methoxide is a common choice as it matches the methyl ester of the starting material, which helps to avoid transesterification side reactions.[4] Using a different alkoxide base (e.g., sodium ethoxide) could lead to a mixture of methyl and ethyl esters in the final product.

Q5: How can I confirm the successful formation of the desired product?

Standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Infrared (IR) spectroscopy, and mass spectrometry can be used to confirm the structure of the final product. The hydrochloride salt has a characteristic melting point of approximately 175 °C (with decomposition).

Troubleshooting Guide

This section provides a detailed breakdown of common problems encountered during the synthesis of Methyl 4-oxopiperidine-3-carboxylate, their probable causes, and actionable solutions.

Problem 1: Low Yield of the Desired Product

Probable Causes:

• Incomplete Reaction: Insufficient reaction time or temperature.

• Side Reactions: Conditions favoring hydrolysis, decarboxylation, or intermolecular condensation.

• Inefficient Base: The base used may not be strong enough or may be degraded.

Solutions:

Parameter	Recommended Action	Scientific Rationale
Reaction Time & Temperature	Monitor the reaction progress using Thin Layer Chromatography (TLC). Ensure the reaction is stirred at the appropriate temperature (typically reflux in a suitable solvent like toluene) until the starting material is consumed.	The Dieckmann condensation is an equilibrium-driven process. Sufficient time and thermal energy are required to drive the reaction to completion.[5]
Choice of Base	Use at least one full equivalent of a strong, non-nucleophilic base like sodium methoxide. Ensure the base is fresh and anhydrous.	A full equivalent of base is necessary to deprotonate the acidic α-hydrogen of the newly formed β-keto ester, which drives the equilibrium towards the product.[5] Anhydrous conditions are crucial to prevent hydrolysis of the ester.
Solvent	Use an anhydrous, aprotic solvent such as toluene or THF.	These solvents are inert to the reaction conditions and will not participate in side reactions. Polar aprotic solvents can enhance enolate stability.[1]

Problem 2: Formation of 1-Methyl-4-piperidone as a Major Byproduct

Probable Cause:

This side product arises from the hydrolysis of the methyl ester to a carboxylic acid, followed by decarboxylation. This is particularly prevalent during acidic workup, especially at elevated temperatures.[2]

Visualizing the Side Reaction:

Caption: Hydrolysis and Decarboxylation Pathway.

Solutions:

• Controlled Acidic Workup: During the workup, add acid (e.g., HCl) slowly and at a low temperature (0-5 °C) to neutralize the reaction mixture. Avoid prolonged exposure to strong acids, especially at elevated temperatures.

• Direct Isolation as Hydrochloride Salt: After neutralizing the reaction, proceed directly to the extraction and precipitation of the hydrochloride salt. This minimizes the time the β-keto ester is in an acidic aqueous environment.

Problem 3: Product is an Intractable Oil or a Sticky Solid

Probable Cause:

This is often due to the instability of the free base form of Methyl 4-oxopiperidine-3-carboxylate, which can lead to dimerization or polymerization.

Visualizing the Instability:

Caption: Stabilization of the Product as its HCl Salt.

Solutions:

• Avoid Isolation of the Free Base: Do not attempt to isolate the product as a free base oil. After the reaction workup (extraction into an organic solvent), immediately proceed to the formation of the hydrochloride salt.

• Protocol for Hydrochloride Salt Formation:

  • After extraction of the product into a suitable solvent (e.g., diethyl ether or ethyl acetate) and drying the organic layer, cool the solution in an ice bath.

  • Bubble anhydrous HCl gas through the solution or add a solution of HCl in a non-polar solvent (e.g., HCl in diethyl ether) dropwise with stirring.

  • The hydrochloride salt will precipitate as a white to off-white solid.

  • Collect the solid by filtration, wash with cold anhydrous ether, and dry under vacuum.

Experimental Protocols

Detailed Synthesis of Methyl 4-oxopiperidine-3-carboxylate Hydrochloride

Step 1: Dieckmann Condensation

• To a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a mechanical stirrer, and a nitrogen inlet, add anhydrous toluene.

• Add sodium methoxide (1.05 equivalents) to the toluene and stir to form a suspension.

• Slowly add dimethyl 3,3'-(methylamino)dipropionate (1.0 equivalent) dropwise to the suspension at room temperature.

• After the addition is complete, heat the mixture to reflux and maintain for 4-6 hours, or until TLC analysis indicates the consumption of the starting material.

• Cool the reaction mixture to room temperature.

Step 2: Workup and Isolation of the Hydrochloride Salt

• Cool the reaction mixture in an ice bath and slowly quench by adding a cold, dilute solution of hydrochloric acid until the pH is approximately 2-3.

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the drying agent and cool the filtrate in an ice bath.

• Slowly bubble anhydrous HCl gas through the solution or add a saturated solution of HCl in diethyl ether dropwise until precipitation is complete.

• Collect the white precipitate by vacuum filtration, wash with cold, anhydrous diethyl ether, and dry under vacuum to yield Methyl 4-oxopiperidine-3-carboxylate hydrochloride.

References

• Alfa Chemistry.
• Chegg.
• Chemistry Stack Exchange.
• Organic Chemistry Portal.
• Grokipedia.
• ResearchGate. An optimized synthesis of a key pharmaceutical intermediate methyl 4-[(1-oxopropyl)
• Google Patents.
• CymitQuimica.
• Chemistry LibreTexts. 23.
• Sigma-Aldrich.
• PMC. The dimerization of Δ1-piperidine-2-carboxylic acid.
• Wikipedia.
• PubChem.
• Google Patents. CN108017573B - Process for preparing 4-methylenepiperidine or acid addition salt thereof.
• Google Patents.
• PubChem.
• Thermo Fisher Scientific.
• LookChem.
• LookChem.
• PubChem.
• PubChem.
• ChemicalBook.
• ResearchGate. Efficient Synthesis of Peptides with 4-Methylpiperidine as Fmoc Removal Reagent by Solid Phase Synthesis.
• ResearchGate. (PDF) Efficient Fmoc Group Removal Using Diluted 4-Methylpiperidine: An Alternative for a Less-Polluting SPPS-Fmoc/tBu Protocol.
• SciELO México. Efficient Synthesis of Peptides with 4-Methylpiperidine as Fmoc Removal Reagent by Solid Phase Synthesis.

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Dieckmann Condensation [organic-chemistry.org]
• 3. m.youtube.com [m.youtube.com]
• 4. grokipedia.com [grokipedia.com]
• 5. chem.libretexts.org [chem.libretexts.org]

Troubleshooting guide for the synthesis of piperidine derivatives

Piperidine Synthesis Core Support Center

Welcome to the technical support center for the synthesis of piperidine derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this critical heterocyclic scaffold. Here, we address specific experimental issues in a practical, question-and-answer format, grounded in established chemical principles and field-proven insights.

Troubleshooting Guide: Common Issues in Piperidine Synthesis

This section addresses specific, frequently encountered problems during the synthesis of piperidine derivatives. Each entry details the potential causes and provides actionable, step-by-step solutions.

Question 1: Why is my reductive amination reaction for piperidine synthesis resulting in low yields and multiple side products?

Answer:

Low yields and the formation of side products in reductive amination are common issues that typically stem from several factors: the stability of the iminium intermediate, the reactivity of the reducing agent, and the reaction conditions.

Underlying Causality: The core of the issue often lies in the delicate balance between the formation of the imine or enamine intermediate and its subsequent reduction. If the imine is not formed efficiently before the reduction step, the borohydride reducing agent can instead reduce the starting aldehyde or ketone. Conversely, if the imine intermediate is unstable or prone to side reactions, such as self-condensation or polymerization, yields will suffer.

Troubleshooting Protocol:

• pH Control is Critical: The formation of the iminium ion is acid-catalyzed. However, if the pH is too low, the starting amine will be protonated and rendered non-nucleophilic.

  • Actionable Step: For most reductive aminations, maintain a pH between 5 and 7. You can achieve this using mild acidic catalysts like acetic acid or titanium(IV) isopropoxide. Use of a stronger acid is generally not recommended as it can lead to unwanted side reactions.

• Choice of Reducing Agent: The choice of reducing agent is paramount. A mild reducing agent is often preferred as it will not readily reduce the starting carbonyl compound but will efficiently reduce the iminium intermediate.

  • Actionable Step: Sodium triacetoxyborohydride (STAB) is often the reagent of choice for this reason. It is less basic and more selective for imines over ketones and aldehydes compared to sodium borohydride. Other options include sodium cyanoborohydride (NaBH3CN), though its toxicity is a concern.

• Stepwise vs. One-Pot Procedure: While one-pot reactions are efficient, a stepwise approach can sometimes provide better control.

  • Actionable Step: First, form the imine by reacting the amine and carbonyl compound, often with the removal of water using a Dean-Stark apparatus or a drying agent like magnesium sulfate. Once the imine formation is complete (monitored by TLC or NMR), cool the reaction and then add the reducing agent.

Visualizing the Reductive Amination Workflow:

Caption: Troubleshooting workflow for reductive amination in piperidine synthesis.

Question 2: My Pictet-Spengler reaction for tetrahydro-β-carboline (a piperidine-fused system) synthesis is failing or giving a complex mixture. What is going wrong?

Answer:

The Pictet-Spengler reaction is a powerful tool for constructing the piperidine ring within fused systems. However, its success is highly dependent on the electronic nature of the starting materials and the reaction conditions. Failure often points to issues with the initial imine formation or the subsequent cyclization step.

Underlying Causality: The reaction proceeds via the formation of an iminium ion from a tryptamine derivative and an aldehyde or ketone, followed by an intramolecular electrophilic substitution. If the aromatic ring is electron-deficient, the cyclization step will be slow or may not occur at all. Similarly, if the iminium ion is not formed efficiently, the reaction will not proceed.

Troubleshooting Protocol:

• Activating the Aromatic Ring: For less reactive tryptamines, the aromatic ring may need to be activated.

  • Actionable Step: Ensure your tryptamine substrate has electron-donating groups on the indole ring. If not, consider if a modification to your synthetic route is possible to include them.

• Choice of Catalyst and Conditions: The choice of acid catalyst is crucial.

  • Actionable Step: Traditional conditions often use protic acids like trifluoroacetic acid (TFA) or hydrochloric acid. For sensitive substrates, Lewis acids such as TiCl4 or Sc(OTf)3 can be more effective and offer better stereocontrol. Aprotic conditions, such as heating in toluene or xylene with a catalyst, can also be beneficial.

• Aldehyde/Ketone Reactivity: The reactivity of the carbonyl component is also a key factor.

  • Actionable Step: Aldehydes are generally more reactive than ketones. If you are using a ketone and the reaction is failing, consider if an aldehyde analogue could be used instead.

Data-Driven Decision Making:

Parameter	Condition A (Traditional)	Condition B (Lewis Acid)	Condition C (Aprotic)
Catalyst	Trifluoroacetic Acid (TFA)	Scandium Triflate (Sc(OTf)3)	p-Toluenesulfonic acid (pTSA)
Solvent	Dichloromethane	Acetonitrile	Toluene
Temperature	Room Temperature	0 °C to Room Temperature	Reflux
Typical Substrates	Electron-rich indoles	Electron-neutral or rich indoles	General applicability

Frequently Asked Questions (FAQs)

What are the most common starting materials for piperidine synthesis?

The most common precursors for constructing the piperidine ring are 1,5-dicarbonyl compounds (or their equivalents) and primary amines. Glutaraldehyde, for example, is a classic starting material that reacts with a primary amine in the presence of a reducing agent to form an N-substituted piperidine. Another major route involves the reduction of pyridine derivatives.

How can I improve the stereoselectivity of my piperidine synthesis?

Improving stereoselectivity often involves the use of chiral auxiliaries, chiral catalysts, or substrate-controlled methods. For instance, in reductive aminations, using a chiral amine or a chiral reducing agent can induce asymmetry. For reactions like the Pictet-Spengler, chiral Brønsted acids have been shown to be effective in controlling the stereochemistry of the newly formed stereocenter.

What are the key safety precautions when working with common reagents for piperidine synthesis?

• Pyridine and its derivatives: These are often flammable, toxic, and have a strong, unpleasant odor. Always handle them in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Borohydride reducing agents (e.g., NaBH4, NaBH(OAc)3): These can react violently with water and acids to produce flammable hydrogen gas. They should be handled in an inert atmosphere and quenched carefully. Sodium cyanoborohydride is highly toxic and should be handled with extreme caution.

• Strong acids and Lewis acids: These are corrosive and should be handled with care.

Experimental Protocol: A General Procedure for Reductive Amination to Form an N-Benzyl Piperidine

This protocol describes a reliable method for the synthesis of N-benzyl piperidine from glutaraldehyde and benzylamine.

Materials:

• Glutaraldehyde (25% aqueous solution)

• Benzylamine

• Sodium triacetoxyborohydride (STAB)

• Dichloromethane (DCM)

• Acetic acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a solution of benzylamine (1.0 eq) in DCM (0.2 M) at 0 °C, add acetic acid (1.1 eq).

• Add glutaraldehyde (1.0 eq) dropwise to the solution while maintaining the temperature at 0 °C.

• Stir the reaction mixture at room temperature for 1 hour.

• Add STAB (1.5 eq) portion-wise over 15 minutes.

• Stir the reaction at room temperature overnight.

• Quench the reaction by the slow addition of saturated sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

References

• Title: The Pictet-Spengler reaction: a classic reaction in a new direction. Source: Chemical Society Reviews URL: [Link]

• Title: Asymmetric Pictet-Spengler Reactions. Source: Chemical Reviews URL: [Link]

Technical Support Center: Purification of Methyl 4-oxopiperidine-3-carboxylate hydrochloride

Welcome to the technical support guide for Methyl 4-oxopiperidine-3-carboxylate hydrochloride (CAS 71486-53-8). This document is intended for researchers, chemists, and drug development professionals who utilize this versatile building block and require it in high purity for their applications. The integrity of subsequent synthetic steps and the pharmacological profile of final compounds are critically dependent on the purity of this starting material.[1]

This guide provides in-depth, experience-based answers to common purification challenges, detailed experimental protocols, and the scientific reasoning behind our recommendations.

Section 1: Frequently Asked Questions (FAQs) & Initial Troubleshooting

This section addresses the most common initial queries and problems encountered when handling and purifying Methyl 4-oxopiperidine-3-carboxylate hydrochloride.

Q1: My commercially sourced material is off-white to light brown. Is this normal and how does it affect my reaction?

A: While commercial grades often present as white to light brown solids, discoloration typically indicates the presence of minor impurities.[2] These impurities are often baseline issues from the synthesis or slight degradation over time. For sensitive downstream applications, such as catalysis or multi-step syntheses where impurities can accumulate, purification is highly recommended. Discoloration can sometimes be attributed to trace metal impurities or minor oxidative degradation products, which could potentially chelate with metal catalysts or participate in side reactions.

Q2: What are the most common impurities I should expect to find?

A: The impurity profile largely depends on the synthetic route used for its preparation. However, common impurities include:

• Unreacted Starting Materials: Depending on the synthesis, these could be precursors used in cyclization reactions.

• By-products of Cyclization: Incomplete reactions or side reactions can lead to various structural isomers or related piperidone derivatives.

• Decarboxylation Product: As a β-keto ester, this compound is susceptible to hydrolysis and subsequent decarboxylation, especially under harsh pH or high-temperature conditions, leading to the formation of 4-piperidone.[3]

• Solvent Residues: Residual solvents from the synthesis or initial precipitation steps (e.g., diethyl ether, ethyl acetate) may be present.

Q3: The compound is labeled as hygroscopic. What are the best practices for storage and handling?

A: The hydrochloride salt form makes the compound susceptible to moisture absorption.[2] Proper handling is crucial to prevent degradation and ensure accurate weighing for reactions.

• Storage: Always store the compound in a tightly sealed container in a desiccator or a dry, inert atmosphere (e.g., a glove box). For long-term storage, refrigeration in a sealed, dry environment is recommended.

• Handling: Allow the container to warm to room temperature before opening to prevent condensation of atmospheric moisture onto the cold solid. Weigh out the required amount quickly and reseal the container promptly.

Section 2: Troubleshooting Guide for Purification

This section provides a detailed, problem-and-solution format for specific issues encountered during the purification process.

Q4: I attempted recrystallization from an ethanol/ether mixture, but the compound "oiled out" instead of forming crystals. What went wrong?

A: "Oiling out" is a common problem when a compound's solubility in the hot solvent mixture is too high, or the cooling process is too rapid, causing it to separate as a supersaturated liquid phase rather than forming a crystal lattice.

Causality & Solution: The polarity difference between ethanol (highly polar) and diethyl ether (non-polar) can be too drastic. When ether is added, it rapidly decreases the compound's solubility, causing it to crash out as an oil.

Troubleshooting Steps:

• Re-heat the Mixture: Add more of the primary solvent (ethanol) until the oil redissolves completely.

• Slow Cooling: Allow the solution to cool to room temperature very slowly. Insulating the flask with glass wool can help.

• Use a Different Solvent System: Consider solvent pairs with closer polarities. A methanol/dichloromethane or ethanol/ethyl acetate mixture can be effective.[4]

• Seed the Solution: If you have a pure crystal, add a tiny speck to the cooled, supersaturated solution to induce crystallization.

Q5: After purification, my NMR analysis still shows a small, broad peak in the baseline. What is it and how do I remove it?

A: A broad, poorly defined peak often suggests the presence of polymeric material or baseline distortion from residual water in the NMR solvent. However, if it's a consistent feature, it may be a persistent impurity.

Causality & Solution: This could be a higher molecular weight by-product or a result of slight degradation. Given the compound's structure, acid- or base-catalyzed self-condensation is a possibility, though less common for the hydrochloride salt. A more likely cause is a very polar impurity that has poor solubility and chromatographic behavior.

Troubleshooting Steps:

• Activated Charcoal Treatment: Dissolve the crude material in a suitable hot solvent (like methanol or ethanol) and add a small amount (1-2% by weight) of activated charcoal. Reflux for 10-15 minutes, then perform a hot filtration through a pad of Celite® to remove the charcoal. The charcoal will adsorb colored and highly polar impurities.

• Aqueous Wash (as the free base): For stubborn impurities, you can perform a pH-based separation. Dissolve the hydrochloride salt in water, neutralize carefully with a base like sodium bicarbonate to a pH of 7-8, and extract the free base into an organic solvent like dichloromethane.[5] Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and then re-form the HCl salt by bubbling dry HCl gas through the solution or by adding a solution of HCl in isopropanol or ether. This process will leave highly polar, water-soluble impurities behind.[6]

Q6: My product yield after recrystallization is very low (<50%). How can I improve recovery?

A: Low recovery is typically due to using too much solvent or choosing a solvent system in which the compound has significant solubility even at low temperatures.[7]

Causality & Solution: The key to good recrystallization is a large solubility difference between hot and cold conditions.

Troubleshooting Steps:

• Minimize Solvent Volume: Use the absolute minimum amount of hot solvent required to fully dissolve the solid. Add the solvent in small portions to the heated solid until it just dissolves.[7]

• Optimize the Solvent System: Test different solvent systems on a small scale to find the ideal one. The goal is poor solubility at room temperature but excellent solubility when hot.[8]

• Cool Thoroughly: Once crystals have formed, cool the flask in an ice bath for at least 30 minutes to maximize precipitation.

• Recover from Mother Liquor: Concentrate the mother liquor (the leftover solution after filtration) and attempt a second recrystallization to recover more product.

Section 3: Detailed Purification Protocols

These protocols are designed to be self-validating, providing clear steps and checkpoints for achieving high purity.

Protocol 1: Optimized Recrystallization

This is the most common and effective method for purifying gram-scale quantities of the compound.

Objective: To remove colored impurities and by-products with different polarity.

Step-by-Step Methodology:

• Solvent Selection: Choose an appropriate solvent system from Table 1. For a first attempt, an ethanol/ethyl acetate mixture is recommended.[4]

• Dissolution: Place the crude Methyl 4-oxopiperidine-3-carboxylate hydrochloride in an Erlenmeyer flask with a stir bar. Add the minimum volume of hot ethanol required to dissolve the solid completely.

• Hot Filtration (Optional): If there are insoluble impurities or if a charcoal treatment was performed, perform a hot filtration through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation. Crystal formation should begin as the solution cools.

• Cooling: Once the flask has reached room temperature, place it in an ice-water bath for 30-60 minutes to maximize crystal precipitation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter with a small amount of the cold anti-solvent (e.g., ethyl acetate) to remove any residual mother liquor.

• Drying: Dry the purified crystals under high vacuum to remove all traces of solvent. The melting point of the pure compound is approximately 175 °C with decomposition.[1][2]

Data Summary: Recommended Solvent Systems

Solvent System	Ratio (v/v)	Suitability & Rationale	Potential Issues
Ethanol / Ethyl Acetate	~1:3 to 1:5	Good for general purification. Ethanol dissolves the polar salt, and ethyl acetate acts as the anti-solvent.[4]	May require careful optimization of ratios to prevent oiling out.
Methanol / Dichloromethane	~1:4 to 1:6	Effective for removing less polar impurities. The high volatility of DCM makes drying easier.[4]	Requires good ventilation due to the use of dichloromethane.
Isopropanol / Diethyl Ether	~1:5 to 1:10	Isopropanol is less polar than ethanol, offering different selectivity. Ether is a strong anti-solvent.[6]	High risk of oiling out if ether is added too quickly.
Ethanol / Water	~9:1	Useful if impurities are very non-polar. Water increases the polarity of the solvent system significantly.[8]	Crystals may be slow to form; requires slow cooling.

Section 4: Visualization of Workflows

Diagrams help clarify the decision-making process and experimental steps.

Diagram 1: Purification Strategy Decision Tree

This diagram outlines the logical steps to choose the appropriate purification method based on the initial assessment of the crude material.

Caption: Decision tree for selecting a purification strategy.

Diagram 2: Standard Recrystallization Workflow

This diagram provides a clear, step-by-step visual of the recrystallization protocol.

Caption: Step-by-step workflow for recrystallization.

References

• Chemical Review and Letters. (2021). Synthesis and crystallization procedure of piperidin-4-one and its derivatives. Available from: [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Available from: [Link]

• ResearchGate. (2017). Purification of organic hydrochloride salt?. Available from: [Link]

• ResearchGate. (2016). How to obtain and isolate free amino acids methyl esters from their hydrochloride salts?. Available from: [Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. METHYL 4-OXO-3-PIPERIDINECARBOXYLATE HYDROCHLORIDE | 71486-53-8 [chemicalbook.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemrevlett.com [chemrevlett.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Reagents & Solvents [chem.rochester.edu]

Stability issues and degradation of Methyl 4-oxopiperidine-3-carboxylate hydrochloride

Technical Support Center: Methyl 4-oxopiperidine-3-carboxylate hydrochloride

Welcome to the technical support center for Methyl 4-oxopiperidine-3-carboxylate hydrochloride (CAS: 71486-53-8). This guide is designed for researchers, chemists, and drug development professionals to address common stability issues, degradation pathways, and experimental challenges associated with this versatile building block. Our goal is to provide you with the expert insights and practical solutions needed to ensure the integrity of your experiments and the success of your synthetic projects.

Part 1: Frequently Asked Questions (FAQs)

This section provides rapid answers to the most common inquiries regarding the handling and storage of Methyl 4-oxopiperidine-3-carboxylate hydrochloride.

Q1: What is the primary cause of degradation for this compound?

A: The primary cause of degradation is its susceptibility to moisture.[1][2][3] As a β-ketoester, the molecule can undergo hydrolysis, which cleaves the methyl ester to form the corresponding carboxylic acid.[4] This β-keto acid is often unstable and can subsequently undergo decarboxylation, especially if heated, leading to 4-piperidone. The hydrochloride salt form enhances stability, but the compound remains hygroscopic.[1]

Q2: What are the optimal storage conditions?

A: To maximize shelf life and maintain purity, the compound should be stored under inert gas (Argon or Nitrogen) in a tightly sealed container, protected from light and moisture.[1][5] Refrigeration is recommended for long-term storage.

Storage Condition	Recommendation	Rationale
Temperature	2-8 °C (Refrigerated)	Slows the rate of potential degradation reactions.
Atmosphere	Inert Gas (Argon/Nitrogen)	Prevents moisture absorption as the compound is hygroscopic.[1][5][6]
Container	Tightly sealed, opaque vial	Prevents exposure to atmospheric moisture and light.
Location	Desiccator	Provides an additional layer of protection against moisture.[7]

Q3: What are the visible signs of degradation?

A: The pure compound is typically a white to pale cream or light brown solid powder.[1][8] Signs of significant degradation due to moisture absorption can include clumping, discoloration, or the material turning into a sticky or gummy solid.[3] An unusually strong or different odor may also indicate the presence of degradation byproducts.

Q4: Is it necessary to dry the compound before use?

A: If the material has been stored properly, drying may not be necessary. However, if there is any suspicion of moisture exposure, or for highly sensitive reactions, drying the compound under high vacuum for several hours is a prudent step.[5] Do not heat excessively, as the melting point is around 175-177°C with decomposition.[9][10]

Q5: What solvents are recommended for preparing stock solutions, and what is their stability?

A: For immediate use, anhydrous polar aprotic solvents like DMF or DMSO are suitable. Protic solvents like methanol can be used but may participate in transesterification over time, especially if acidic or basic catalysts are present.[11] Stock solutions are not recommended for long-term storage. It is best practice to prepare solutions fresh for each experiment to avoid solvent-mediated degradation.

Part 2: Troubleshooting Experimental Issues

This section addresses specific problems you may encounter during your experiments in a direct question-and-answer format.

Problem 1: "My reaction yield is significantly lower than expected."

Q: I'm using Methyl 4-oxopiperidine-3-carboxylate HCl in a multi-step synthesis, but the yield for the first step is consistently low. What could be the cause?

A: Low yield in reactions involving this reagent often traces back to three main areas: the quality of the starting material, the reaction conditions, or unintended side reactions.

Causality Explained: As a β-ketoester, this molecule has two primary reactive sites: the active methylene group between the two carbonyls and the ketone itself. Its reactivity is highly dependent on the reaction conditions, particularly pH. If the starting material has degraded due to moisture, a significant portion of it may be the hydrolyzed carboxylic acid or the decarboxylated 4-piperidone, neither of which will participate in the desired reaction, thus directly lowering your theoretical yield.[4][11]

Troubleshooting Workflow: Low Reaction Yield

Caption: Troubleshooting workflow for low reaction yields.

Problem 2: "I'm seeing unexpected peaks in my analytical data (NMR/LC-MS)."

Q: After my reaction, the NMR spectrum of my crude product is complex, showing more than just starting material and product. What are these impurities?

A: Unidentified peaks often correspond to degradation products of the starting material or byproducts from side reactions.

Causality Explained: The structural features of Methyl 4-oxopiperidine-3-carboxylate hydrochloride dictate its degradation pathways. Understanding these pathways is key to identifying the resulting impurities.

Primary Degradation Pathways & Byproducts

Caption: Key degradation pathways of the title compound.

Common Impurities and Their Characteristics:

Impurity	Likely Cause	Analytical Signature (¹H NMR)
4-Oxopiperidine-3-carboxylic Acid	Hydrolysis of the methyl ester due to moisture.	Disappearance of the methyl ester singlet (~3.7 ppm). Broad peak for the carboxylic acid proton.
4-Piperidone	Decarboxylation of the hydrolyzed acid, often promoted by heat.	A simplified spectrum lacking the C3-proton and ester signals. Protons on C2, C3, C5, C6 will show distinct multiplets.
Self-Condensation Product	Use of a strong base (e.g., alkoxides) leading to an aldol-type reaction between two molecules.	A much more complex spectrum with a lower proton-to-carbon ratio and a higher molecular weight observed in MS.

Troubleshooting Steps:

• Re-check Starting Material: Run an NMR or LC-MS of your starting material. If these impurities are already present, the material has degraded.

• Use Anhydrous Conditions: Ensure all solvents and reagents are rigorously dried. Perform the reaction under an inert atmosphere.[5]

• Moderate Reaction Conditions: Avoid excessive heat. If a base is required, consider using a non-nucleophilic base (e.g., DIEA) or a milder inorganic base (e.g., K₂CO₃) instead of strong bases like NaH or alkoxides, which can promote side reactions.

Part 3: Best Practices & Experimental Protocols

Adhering to best practices for handling and use is the most effective way to prevent stability issues.

Protocol 1: Proper Handling and Weighing of a Hygroscopic Reagent

• Preparation: Move the sealed container of Methyl 4-oxopiperidine-3-carboxylate HCl from cold storage to a desiccator and allow it to warm to room temperature for at least 30-60 minutes. This prevents condensation of atmospheric moisture onto the cold solid.

• Inert Atmosphere: If available, perform weighing inside a glovebox.[6] If not, minimize exposure time.

• Weighing: Quickly weigh the desired amount of the solid into a pre-dried flask.

• Sealing: Immediately and tightly reseal the main container, purge with an inert gas if possible, and return it to proper storage.

• Reaction Setup: Place the flask containing the weighed reagent under an inert atmosphere (e.g., connect to a Schlenk line) before adding solvents.

Protocol 2: Purity Assessment by Reverse-Phase HPLC

Assessing the purity of piperidine derivatives is crucial. While derivatization can sometimes be used, a direct method is often sufficient for checking for major degradation products.[12][13][14]

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile.

• Gradient: Start with 5% B for 2 minutes, ramp to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm (for the ketone carbonyl) and 254 nm.

• Sample Preparation: Dissolve a small amount of the solid (~1 mg/mL) in a 50:50 mixture of Water/Acetonitrile.

• Analysis: The main compound should elute as a sharp peak. The hydrolyzed acid will typically elute earlier (more polar), while the decarboxylated ketone will also have a distinct retention time. Purity can be assessed by peak area percentage.

References

• A Comparative Guide to Validated Analytical Methods for Purity Assessment of 1-(Piperidin-2 - Benchchem. (n.d.).
• Methyl 4-oxopiperidine-3-carboxylate hydrochloride, 95% - CymitQuimica. (n.d.).
• Methyl 4-oxopiperidine-3-carboxylate hydrochloride , 97% , 71486-53-8 - CookeChem. (n.d.).
• Methyl 4-Oxopiperidine-3-carboxylate Hydrochloride 71486-53-8 - TCI Chemicals. (n.d.).
• Alkylation, Hydrolysis and Decarboxylation of Beta-Keto Esters - AK Lectures. (n.d.).
• METHYL 4-OXO-3-PIPERIDINECARBOXYLATE HYDROCHLORIDE | 71486-53-8. (n.d.).
• SAFETY DATA SHEET - Fisher Scientific. (2024, March 30).
• Recent advances in the transesterification of β-keto esters - RSC Publishing. (2021, July 2).
• How do you handle hygroscopic solutes in the lab? - TutorChase. (n.d.).
• CN104034814B - The HPLC analytical approach of 3-amino piperidine - Google Patents. (n.d.).
• How to isolate a very hygroscopic salt (as presipitate) from a reaction solution? (2016, April 18).
• How do you handle hygroscopic salts? - HepatoChem. (n.d.).
• Chemical Storage: Hygroscopic, Deliquescent and Efflorescent substances. (2014, March 5).
• Methyl 4-Oxopiperidine-3-carboxylate Hydrochloride 71486-53-8 | TCI EUROPE N.V. (n.d.).

Sources

• 1. METHYL 4-OXO-3-PIPERIDINECARBOXYLATE HYDROCHLORIDE | 71486-53-8 [chemicalbook.com]
• 2. fishersci.com [fishersci.com]
• 3. tutorchase.com [tutorchase.com]
• 4. aklectures.com [aklectures.com]
• 5. researchgate.net [researchgate.net]
• 6. hepatochem.com [hepatochem.com]
• 7. sclub1.wordpress.com [sclub1.wordpress.com]
• 8. Methyl 4-oxopiperidine-3-carboxylate hydrochloride, 95% [cymitquimica.com]
• 9. Methyl 4-oxopiperidine-3-carboxylate hydrochloride , 97% , 71486-53-8 - CookeChem [cookechem.com]
• 10. Methyl 4-Oxopiperidine-3-carboxylate Hydrochloride | 71486-53-8 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 11. Recent advances in the transesterification of β-keto esters - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03513D [pubs.rsc.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. CN104034814B - The HPLC analytical approach of 3-amino piperidine - Google Patents [patents.google.com]

Technical Support Center: Scaling Up the Synthesis of Methyl 4-oxopiperidine-3-carboxylate Hydrochloride

Welcome to the technical support center for the synthesis of Methyl 4-oxopiperidine-3-carboxylate hydrochloride (CAS 71486-53-8).[1][2] This guide is designed for researchers, chemists, and process development professionals who are looking to move beyond bench-scale synthesis to pilot or manufacturing scale. We will explore the critical parameters of the core reaction, troubleshoot common scale-up challenges, and provide actionable solutions based on established chemical principles.

Methyl 4-oxopiperidine-3-carboxylate is a crucial heterocyclic building block in the pharmaceutical industry, serving as a key intermediate in the synthesis of a wide range of therapeutic agents.[3][4][5] Its synthesis, which typically relies on the Dieckmann condensation, presents unique challenges that require careful consideration for a successful and scalable process.[6][7]

Part 1: Synthesis Overview & Core Mechanism

The primary route to this piperidone derivative is the intramolecular cyclization of an appropriate acyclic diester via the Dieckmann condensation.[6][8] This base-catalyzed reaction is mechanistically equivalent to the intermolecular Claisen condensation and is highly effective for forming stable 5- and 6-membered rings.[9][10][11]

General Synthetic Workflow

The overall process can be visualized as a multi-stage workflow, starting from the diester precursor and culminating in the isolation of the final hydrochloride salt.

Caption: General workflow for the synthesis of Methyl 4-oxopiperidine-3-carboxylate HCl.

The Dieckmann Condensation Mechanism

Understanding the mechanism is critical for troubleshooting. The reaction proceeds through several equilibrium steps. The final, irreversible deprotonation of the resulting β-keto ester drives the reaction to completion, making the use of at least a full equivalent of base essential.[12][13]

Caption: Mechanism of the Dieckmann Condensation.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the most critical reaction in this synthesis? The core of the synthesis is the Dieckmann condensation, an intramolecular base-catalyzed cyclization of a diester to form a cyclic β-keto ester.[6][7] Its success is paramount for the overall yield and purity of the final product.

Q2: Why is the final product isolated as a hydrochloride salt? The hydrochloride salt form offers several advantages for pharmaceutical intermediates:

• Stability: Salts are often more crystalline and less prone to degradation than their free base counterparts.

• Handling: Crystalline solids are easier to handle, weigh, and purify on a large scale compared to oils or amorphous solids.

• Solubility: The hydrochloride salt typically has well-defined solubility properties, which is advantageous for formulation or subsequent reaction steps.

Q3: What are the primary challenges when scaling up this synthesis? The main challenges include:

• Maintaining Anhydrous Conditions: Water can cause competing hydrolysis of the ester and quench the base.[14][15]

• Controlling Exotherms: The initial reaction with the base and the quenching step can be highly exothermic and require careful thermal management.

• Minimizing Side Reactions: Intermolecular condensation can lead to polymers, especially at high concentrations.[16]

• Product Isolation: Efficient crystallization and isolation of the final salt can be difficult without optimized solvent systems.[17]

Part 3: In-Depth Troubleshooting Guide

This section addresses specific problems that may arise during the scale-up process, providing potential causes and validated solutions.

Issue Category 1: The Dieckmann Condensation Reaction

Problem: Low or negligible yield of the cyclic β-keto ester.

Potential Cause	Explanation & Recommended Solution
Inappropriate Base Selection	The alkoxide base must match the ester's alkyl group (e.g., sodium ethoxide for ethyl esters) to prevent transesterification, which creates a mixture of products and complicates purification.[16][18] Solution: For methyl esters, use sodium methoxide. Alternatively, non-alkoxide bases like sodium hydride (NaH) or potassium tert-butoxide (KOtBu) can be used, which circumvent transesterification entirely.[19][20]
Insufficiently Anhydrous Conditions	Trace amounts of water will react with the strong base and hydrolyze the ester starting material, reducing the effective concentration of reactants and lowering the yield. Solution: Ensure all solvents are rigorously dried (e.g., over molecular sieves) and the reaction is performed under an inert atmosphere (Nitrogen or Argon).[21]
Sub-stoichiometric Amount of Base	The Dieckmann condensation requires at least one full equivalent of base because the final step, the deprotonation of the product to form a stable enolate, is what drives the reaction equilibrium toward the product.[12] Solution: Use at least 1.0-1.2 equivalents of base. On a large scale, a slight excess is often used to account for any adventitious moisture.
Unfavorable Reaction Temperature	If the temperature is too low, the reaction rate may be impractically slow. If it's too high, side reactions like decomposition or elimination may occur. Solution: The optimal temperature depends on the base/solvent system. For NaH in toluene, reflux is common.[21] For KOtBu in THF, lower temperatures may be effective.[19] Perform small-scale optimization studies (Design of Experiments) to find the ideal temperature profile.

Problem: Significant formation of polymeric or oligomeric byproducts.

Potential Cause

Explanation & Recommended Solution

High Reactant Concentration

The Dieckmann condensation is an intramolecular reaction. At high concentrations, the reactive enolate of one molecule is more likely to react with the ester of a different molecule (intermolecularly), leading to polymers. Solution: Employ high-dilution conditions. This is typically achieved by the slow addition of the diester substrate to a solution of the base in the reaction solvent. This keeps the instantaneous concentration of the unreacted diester low, favoring intramolecular cyclization.[16]

Issue Category 2: Work-up and Purification

Problem: The product undergoes hydrolysis or decarboxylation during work-up.

Potential Cause

Explanation & Recommended Solution

Harsh Acidic/Basic Conditions

β-keto esters are susceptible to hydrolysis and subsequent decarboxylation, especially at elevated temperatures in the presence of strong acid or base.[22][23] Solution: During the work-up, use a mild acidic quench (e.g., saturated aqueous ammonium chloride or dilute acetic acid) and keep the temperature low (e.g., 0-10 °C).[16] Avoid prolonged exposure to strong aqueous acids or bases. After extraction, ensure the organic phase is thoroughly dried before solvent removal, as residual water can promote decomposition upon heating.

Problem: Difficulty isolating the hydrochloride salt; it remains an oil or precipitates poorly.

Potential Cause	Explanation & Recommended Solution
Incorrect Solvent System	The solubility of the hydrochloride salt is highly dependent on the solvent. If the solvent is too polar, the salt will not precipitate. If it is too non-polar, impurities may co-precipitate. Solution: A common technique is to dissolve the free base in a solvent in which the salt is soluble (e.g., isopropanol, ethanol) and then add an anti-solvent in which the salt is insoluble (e.g., diethyl ether, ethyl acetate, MTBE) to induce crystallization.[17] Experiment with different solvent/anti-solvent ratios to optimize yield and purity.
Presence of Water	Even small amounts of water can inhibit crystallization and lead to the formation of oils or gums. Solution: Ensure the free base solution is anhydrous before adding the source of HCl (e.g., HCl gas or a solution of HCl in a dry solvent like isopropanol).
Residual Impurities	Impurities can act as crystal growth inhibitors. Solution: If direct crystallization fails, purify the crude free base first using flash column chromatography. Once a pure free base is obtained, crystallization of the salt is often much more successful.

Part 4: Key Reagent and Solvent Selection Data

Table 1: Comparison of Bases for Dieckmann Condensation

Base	Typical Conditions	Pros	Cons & Scale-up Considerations
Sodium Hydride (NaH)	Toluene or THF, reflux	High reactivity; avoids transesterification.[16]	Safety: Generates explosive H₂ gas upon reaction with protic species (including the alcohol byproduct).[21] Requires careful handling of mineral oil dispersion. Exothermic.
Sodium Methoxide (NaOMe)	Methanol or THF, RT to reflux	Inexpensive; good reactivity.	Must match the methyl ester to avoid transesterification. The reaction is an equilibrium until the final deprotonation.
Potassium tert-Butoxide (KOtBu)	THF or Toluene, 0 °C to RT	Very strong, sterically hindered base; highly effective.[19]	Highly hygroscopic and more expensive. Can promote side reactions if not controlled.
LHMDS / LDA	THF, -78 °C to 0 °C	Strong, non-nucleophilic bases. Can offer better regioselectivity with unsymmetrical diesters.[19]	Requires cryogenic temperatures, which is costly and complex to scale. More expensive.

Table 2: Recommended Solvents for HCl Salt Crystallization

Primary Solvent (for Free Base)	Anti-Solvent (to induce precipitation)	Comments
Isopropanol (IPA)	Diethyl Ether or MTBE	A very common and effective system for HCl salts.
Ethanol (EtOH)	Ethyl Acetate (EtOAc)	Good alternative, though some salts have higher solubility in EtOH.
Dichloromethane (DCM)	Hexanes or Diethyl Ether	Useful if the free base is difficult to dissolve in alcohols. Requires careful solvent swaps.
Acetone	Diethyl Ether	Acetone can sometimes be used, but its reactivity with amines (potential imine formation) should be considered.[17]

Part 5: Experimental Protocol Example (Lab Scale)

This protocol is a generalized starting point and must be optimized for your specific equipment and scale.

Materials:

• N-protected diester precursor (1.0 eq)

• Sodium hydride (60% in mineral oil, 1.2 eq)

• Anhydrous Toluene

• Saturated aqueous Ammonium Chloride (NH₄Cl)

• Ethyl Acetate (EtOAc)

• Isopropanol (IPA)

• Anhydrous HCl (4M in Dioxane or generated in situ)

• Diethyl Ether

Procedure:

• Reaction Setup: Under an argon atmosphere, charge a jacketed reactor with anhydrous toluene. Add sodium hydride (1.2 eq) to the solvent.

• Diester Addition: Heat the NaH/toluene slurry to 80-90 °C. Slowly add a solution of the diester precursor (1.0 eq) in anhydrous toluene to the reactor over 2-3 hours, controlling the addition rate to manage hydrogen evolution and maintain the reaction temperature.

• Reaction: After the addition is complete, hold the mixture at reflux for 4-6 hours, monitoring for completion by HPLC or TLC.

• Quench: Cool the reaction mixture to 0-5 °C in an ice bath. Slowly and carefully quench the reaction by adding saturated aqueous NH₄Cl solution, ensuring the internal temperature does not exceed 15 °C.

• Work-up: Separate the organic layer. Extract the aqueous layer with ethyl acetate (2x). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

• Solvent Swap: Concentrate the organic solution under reduced pressure to remove toluene/EtOAc and redissolve the crude free base in a minimal amount of isopropanol.

• Salt Formation: Cool the IPA solution to 0-5 °C. Slowly add anhydrous HCl (1.1 eq) while stirring vigorously.

• Crystallization & Isolation: Add diethyl ether as an anti-solvent until the solution becomes cloudy. Allow the mixture to stir at 0-5 °C for several hours to maximize precipitation. Collect the solid product by filtration, wash with cold diethyl ether, and dry under vacuum.

References

• Bhattacharjee, A., et al. (2022). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules. Available at: [Link]

• The Organic Chemistry Tutor. (2018). Dieckmann Condensation Reaction Mechanism. YouTube. Available at: [Link]

• Chemistry LibreTexts. (2024). 6.5: Intramolecular Claisen Condensations - The Dieckmann Cyclization. Available at: [Link]

• Chemistry Notes. Dieckmann Condensation Mechanism, Examples and Application. Available at: [Link]

• AK Lectures. Alkylation, Hydrolysis and Decarboxylation of Beta-Keto Esters. Available at: [Link]

• Zaragoza, F. (2022). Preparation of Piperidines, Part 2: Substituted at Position 3. YouTube. Available at: [Link]

• Wikipedia. Dieckmann condensation. Available at: [Link]

• Organic Chemistry Portal. Dieckmann Condensation. Available at: [Link]

• Grokipedia. Dieckmann condensation. Available at: [Link]

• Chemistry LibreTexts. (2023). Dieckmann Condensation. Available at: [Link]

• Trost, B. M. (2004). Development of β-keto ester and malonate chemistry: Palladium-catalyzed new reactions of their allylic esters. Proceedings of the Japan Academy, Series B, 80(8), 349–360. Available at: [Link]

• Al-Ostoot, F. H., et al. (2023). Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. Pharmaceuticals. Available at: [Link]

• Cambridge University Press. Dieckmann Reaction. Available at: [Link]

• ResearchGate. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Available at: [Link]

• Weintraub, P. M., et al. (2003). Recent advances in the synthesis of piperidones and piperidines. Tetrahedron, 59(17), 2953–2989. Available at: [Link]

• The Organic Chemistry Tutor. (2018). Dieckmann Condensation Reaction With Practice Problems. YouTube. Available at: [Link]

• LookChem. Methyl 1-methyl-4-oxopiperidine-3-carboxylate hydrochloride. Product Page. Available at: [Link]

• LookChem. Cas 13221-89-1, Methyl 1-methyl-4-oxopiperidine-3-carboxylate. Product Page. Available at: [Link]

• ResearchGate. Overview of assays for hydrolysis of β-keto esters. Available at: [Link]

• Kinetic Investigation of Hydrolysis of Keto Esters Spectrophotometrically. Journal of the Chemical Society of Pakistan. Available at: [Link]

• Pharmacy Freak. Named Reactions: Dieckmann condensation MCQs With Answer. Available at: [Link]

• National Center for Biotechnology Information. Selective hydrolysis of α-oxo ketene N,S-acetals in water. Available at: [Link]

• NC State University Libraries. 23.9 Intramolecular Claisen Condensations: The Dieckmann Cyclization. Available at: [Link]

• Stevens, E. (2019). Dieckmann condensation. YouTube. Available at: [Link]

• Chemistry Steps. Dieckmann condensation – An Intramolecular Claisen Reaction. Available at: [Link]

• NROChemistry. Dieckmann Condensation. Available at: [Link]

• Fiveable. Intramolecular Claisen Condensations: The Dieckmann Cyclization. Available at: [Link]

• ResearchGate. Purification of organic hydrochloride salt?. Available at: [Link]

• gChem Global. Dieckmann Cyclization Comparative Reaction. Available at: [Link]

• Master Organic Chemistry. Claisen Condensation and Dieckmann Condensation. Available at: [Link]

• Google Patents. CN108017573B - Process for preparing 4-methylenepiperidine or acid addition salt thereof.
• Google Patents. CN100335456C - Method for preparing acyclic beta keto ester.
• Google Patents. US5493025A - Process for preparation of fluorinated beta-keto ester.

• ResearchGate. An optimized synthesis of a key pharmaceutical intermediate methyl 4-[(1-oxopropyl)phenylamino]piperidine-4-carboxylate. Available at: [Link]

• PubChem. Methyl 4-oxopiperidine-3-carboxylate. Available at: [Link]

• ResearchGate. A Simple and Robust Process for Large-Scale Synthesis of 4-Methylenepiperidine Hydrochloride. Available at: [Link]

• Google Patents. US10844014B2 - Intermediates for the preparation of remifentanil hydrochloride.
• Google Patents. KR960004314A - Method for preparing beta-keto ester.

Sources

• 1. Methyl 4-oxo-3-piperidinecarboxylate 97 71486-53-8 [sigmaaldrich.com]
• 2. Methyl 4-oxopiperidine-3-carboxylate hydrochloride, 95% [cymitquimica.com]
• 3. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ajchem-a.com [ajchem-a.com]
• 5. researchgate.net [researchgate.net]
• 6. Dieckmann condensation - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. grokipedia.com [grokipedia.com]
• 9. organicchemistrytutor.com [organicchemistrytutor.com]
• 10. Dieckmann Condensation [organic-chemistry.org]
• 11. Dieckmann Condensation - Chemistry Steps [chemistrysteps.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. researchgate.net [researchgate.net]
• 15. asianpubs.org [asianpubs.org]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. researchgate.net [researchgate.net]
• 18. pharmacyfreak.com [pharmacyfreak.com]
• 19. alfa-chemistry.com [alfa-chemistry.com]
• 20. Dieckmann Reaction (Chapter 39) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 21. Dieckmann Condensation | NROChemistry [nrochemistry.com]
• 22. aklectures.com [aklectures.com]
• 23. Development of β -keto ester and malonate chemistry: Palladium-catalyzed new reactions of their allylic esters - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Characterization of Unexpected Byproducts in Piperidine Synthesis

Welcome to the Technical Support Center for piperidine synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of piperidine ring formation and to effectively troubleshoot the emergence of unexpected byproducts. This resource provides in-depth, field-proven insights into why these byproducts form, how to identify them, and strategies to mitigate their presence, ensuring the integrity of your synthetic pathways.

Frequently Asked Questions (FAQs)

Q1: My piperidine product is contaminated with a persistent impurity that has a similar mass but different retention time. What could it be?

This is a common issue, particularly in syntheses involving substituted pyridines or complex starting materials. The impurity is likely a diastereomer of your target piperidine. Diastereomers can form when new stereocenters are created during the reaction, and the process is not perfectly stereoselective.

Troubleshooting Steps:

• Chiral Chromatography: Employ chiral HPLC or GC to resolve and quantify the diastereomers.

• NMR Spectroscopy: Carefully analyze the 1H and 13C NMR spectra. Diastereomers will exhibit distinct sets of peaks, and coupling constants can often help elucidate the relative stereochemistry.[1]

• Reaction Condition Optimization:

  • Temperature: Lowering the reaction temperature can often enhance stereoselectivity.

  • Catalyst/Reagent: The choice of catalyst or reducing agent can significantly influence the diastereomeric ratio. For instance, in catalytic hydrogenations, the metal and support can affect the facial selectivity of hydrogen addition.[1]

  • Solvent: The polarity of the solvent can influence the transition state energies, thereby affecting the stereochemical outcome.

Q2: I observe a byproduct with a mass corresponding to the loss of a functional group from my starting material. What is happening?

This suggests a hydrogenolysis or cleavage reaction is occurring under your reaction conditions. This is particularly prevalent in the catalytic hydrogenation of pyridines bearing sensitive functional groups.

Common Scenarios:

• Dehalogenation: Halogenated pyridines can undergo hydrodehalogenation, especially when using palladium-based catalysts.

• Dealkylation/De-O-alkylation: Ether or N-alkyl groups can be cleaved under harsh hydrogenation conditions.

• Ring Opening: In some cases, particularly with certain catalysts like rhodium, the piperidine ring itself can undergo hydrogenolysis to yield linear amine byproducts.[2]

Mitigation Strategies:

• Catalyst Selection: Switch to a less aggressive catalyst. For example, platinum oxide (PtO₂) or rhodium on carbon (Rh/C) are often less prone to causing hydrogenolysis than palladium on carbon (Pd/C).

• Milder Conditions: Reduce the hydrogen pressure and/or reaction temperature.

• Protecting Groups: If a functional group is particularly labile, consider protecting it before the reduction step.

Troubleshooting Guides by Synthetic Method

Catalytic Hydrogenation of Pyridines

The reduction of the pyridine ring is a cornerstone of piperidine synthesis, but it is not without its challenges. The aromatic stability of pyridine requires forcing conditions, which can lead to a variety of byproducts.

Issue 1.1: Incomplete Reduction and the Formation of Tetrahydropyridines

A common issue is the incomplete hydrogenation of the pyridine ring, leading to the formation of tetrahydropyridine intermediates.[3][4]

Causality: This often arises from catalyst deactivation or insufficient reaction time/pressure. The basic nitrogen of pyridine can poison the catalyst surface, impeding further reduction.[4]

Troubleshooting Protocol:

• Acidic Additives: The addition of a small amount of acid (e.g., acetic acid or HCl) can protonate the pyridine nitrogen, reducing its ability to coordinate to the catalyst and thereby preventing poisoning.[4]

• Increase Hydrogen Pressure: Higher pressure increases the concentration of hydrogen on the catalyst surface, driving the reaction towards completion.

• Optimize Catalyst Loading: Ensure a sufficient amount of catalyst is used (typically 1-5 mol%).

• Catalyst Choice: Rhodium and platinum-based catalysts are often more effective for pyridine reduction than palladium.[2]

Analytical Characterization:

• GC-MS: Tetrahydropyridines are readily distinguishable from the parent pyridine and the final piperidine product by their retention times and mass spectra.

• 1H NMR: The appearance of olefinic protons in the 1H NMR spectrum is a clear indicator of incomplete reduction.

Issue 1.2: Over-reduction and Ring-Opened Byproducts

Under harsh conditions, the C-N bonds of the newly formed piperidine ring can be cleaved, a process known as hydrogenolysis or over-reduction, leading to the formation of linear pentylamines.[2]

Causality: This side reaction is favored by high temperatures, high hydrogen pressures, and highly active catalysts like Raney Nickel.

Mitigation Strategies:

Parameter	Recommendation for Minimizing Over-reduction
Catalyst	Use rhodium-based catalysts, which are known for their high selectivity in pyridine hydrogenation.[2]
Temperature	Maintain the lowest effective temperature.
Hydrogen Pressure	Use the minimum pressure required for complete pyridine reduction.
Reaction Time	Monitor the reaction closely and stop it once the starting material is consumed.

Analytical Workflow for Identification:

Reductive Amination of 1,5-Dicarbonyl Compounds

This method is a powerful tool for constructing N-substituted piperidines. However, the choice of reducing agent and reaction conditions is critical to avoid the formation of byproducts.

Issue 2.1: Formation of Alcohol Byproducts

A common side reaction is the reduction of the carbonyl group to an alcohol instead of the desired reductive amination.

Causality: This occurs when the reducing agent is not selective for the iminium ion intermediate and reacts directly with the starting dicarbonyl compound. This is often an issue with less selective reducing agents like sodium borohydride (NaBH₄).[5]

Troubleshooting Protocol:

• Use a Selective Reducing Agent: Sodium triacetoxyborohydride (STAB) is the reagent of choice for reductive aminations as it is less reactive towards aldehydes and ketones but readily reduces the iminium ion.[6]

• Two-Step Procedure: First, allow the dicarbonyl compound and the amine to form the imine/enamine intermediate. Then, add the reducing agent. This can be particularly effective when using NaBH₄.

• pH Control: Maintaining a slightly acidic pH (around 5-6) favors the formation of the iminium ion, which is more susceptible to reduction than the carbonyl group.

Analytical Characterization:

• IR Spectroscopy: The presence of a broad O-H stretch around 3300 cm⁻¹ and the absence of a C=O stretch around 1700 cm⁻¹ can indicate the formation of the alcohol byproduct.

• 13C NMR: The disappearance of the carbonyl carbon signal (around 200 ppm) and the appearance of a carbinol carbon signal (around 60-70 ppm) are indicative of alcohol formation.

Intramolecular Cyclization Reactions

Intramolecular cyclization strategies, such as the Hofmann-Löffler-Freytag reaction, provide access to the piperidine core through the formation of a C-N bond. These reactions often proceed via radical intermediates, which can lead to unexpected side reactions.

Issue 3.1: Competing Elimination and Fragmentation Reactions

In radical-mediated cyclizations, the desired 6-endo-trig cyclization can compete with other radical pathways.

Example: Hofmann-Löffler-Freytag Reaction

In this reaction, an N-haloamine is treated with acid to generate a nitrogen-centered radical, which then undergoes a 1,5-hydrogen atom transfer to form a carbon-centered radical. This radical is then trapped by the halogen to form a δ-haloamine, which cyclizes to the piperidine upon treatment with base.

Potential Byproducts:

• Linear Alkenes: A competitive process to the desired cyclization is a 1,5-hydrogen transfer followed by elimination, leading to the formation of a linear alkene.[3]

• Fragmentation Products: The radical intermediates can undergo fragmentation, leading to smaller, undesired molecules.

Mitigation Strategies:

• Reaction Concentration: Running the reaction at high dilution can favor intramolecular processes over intermolecular side reactions.

• Initiator/Acid Choice: The choice of radical initiator or acid can influence the reaction pathway. Careful optimization is often required.

• Light Source (for photochemical variants): The wavelength and intensity of the light source can affect the efficiency of the desired radical pathway.

Analytical Workflow for Byproduct Identification:

Experimental Protocols

Protocol 1: General Procedure for GC-MS Analysis of Piperidine Synthesis Byproducts

This protocol provides a general method for the analysis of a crude piperidine reaction mixture to identify and quantify byproducts.

• Sample Preparation:

  • Take a 10-20 µL aliquot of the crude reaction mixture.

  • Dilute it with 1 mL of a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • If necessary, filter the sample to remove any particulate matter.

• GC-MS Conditions:

  • Column: A standard non-polar column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm) is generally suitable.

  • Injector Temperature: 250 °C.

  • Oven Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 280 °C.

    • Hold: 5 minutes at 280 °C.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • MS Detector: Scan range of 40-500 m/z.

• Data Analysis:

  • Identify the peaks corresponding to the starting material, desired product, and any byproducts based on their retention times and mass spectra.

  • Compare the obtained mass spectra with library databases (e.g., NIST) for tentative identification of unknown byproducts.

  • For confirmation, synthesize or obtain authentic standards of suspected byproducts.

Protocol 2: Small-Scale Optimization to Minimize Over-reduction in Pyridine Hydrogenation

This protocol outlines a procedure for optimizing reaction conditions to favor the formation of the desired piperidine while minimizing ring-opened byproducts.

• Reactor Setup:

  • In a series of parallel pressure reactors, add the pyridine substrate (1 mmol) and a suitable solvent (e.g., methanol, 5 mL).

  • To each reactor, add a different catalyst (e.g., 5 mol% Pd/C, 5 mol% PtO₂, 5 mol% Rh/C).

• Reaction Execution:

  • Seal the reactors, purge with nitrogen, and then pressurize with hydrogen to a desired pressure (e.g., start with 5 bar).

  • Stir the reactions at a set temperature (e.g., start with room temperature).

  • Monitor the reaction progress by taking small aliquots at regular intervals and analyzing by GC-MS.

• Analysis and Optimization:

  • After a set time (e.g., 24 hours), analyze the final reaction mixtures to determine the conversion and the ratio of piperidine to ring-opened byproducts.

  • Based on the results, further optimize the reaction by varying the temperature, pressure, and catalyst for the most selective system.

References

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC. (URL: [Link])

• Studies of tertiary amine oxides. Part 8. Rearrangement of N-(2,4-dinitrophenyl)-piperidines and -morpholine N-oxides in aprotic solvents - ResearchGate. (URL: [Link])

• Piperidine synthesis - Organic Chemistry Portal. (URL: [Link])

• Hofmann–Löffler–Freytag reaction | Request PDF - ResearchGate. (URL: [Link])

• N-oxides of pyridylmethylpiperazine and -piperidine derivatives - Google P

• Synthesis of piperidine and pyrrolidine derivatives by electroreductive cyclization of imine with terminal dihaloalkanes in a flow microreactor - PMC. (URL: [Link])

• Synthesis of piperidine and pyrrolidine derivatives by electroreductive cyclization of imine with terminal dihaloalkanes in a flow microreactor - Beilstein Journals. (URL: [Link])

• Exploration of piperidine 3D fragment chemical space:synthesis and 3D shape analysis of fragments derived from 20 regio - RSC Publishing. (URL: [Link])

• Synthesis of piperidinones by an aza Diels-Alder reaction. - ResearchGate. (URL: [Link])

• Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates - RSC Medicinal Chemistry (RSC Publishing). (URL: [Link])

• Four-component synthesis of piperidone scaffolds involving an intermolecular Diels-Alder reaction. - ResearchGate. (URL: [Link])

• A Simple and Efficient Method for the Preparation of Pyridine N-Oxides | The Journal of Organic Chemistry - ACS Publications. (URL: [Link])

• Preparation of Pyridines, Part 8: Chemistry of Pyridine-N-oxides - YouTube. (URL: [Link])

• Struggling with Reductive Amination: Tips for Isolating My Amine Product? - Reddit. (URL: [Link])

• Reductive Amination - Common Conditions. (URL: [Link])

• Myers Chem 115. (URL: [Link])

• A Mild and Efficient Procedure for Ring-Opening Reactions of Piperidine and Pyrrolidine Derivatives by Single Electron Transfer Photooxidation | Request PDF - ResearchGate. (URL: [Link])

• Method for measuring content of piperidine impurity in glatiramer acetate sample - Google P

• Hofmann Loffler Freytag Reaction|Previous Year Solved Problems|Important for CSIR-NET GATE Chemistry - YouTube. (URL: [Link])

• A facile aminocyclization for the synthesis of pyrrolidine and piperidine derivatives. (URL: [Link])

• Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. (URL: [Link])

• Synthesis, Characterization and Antimicrobial study of piperidine-2,6-diones derivatives - Der Pharma Chemica. (URL: [Link])

• Recent Advances in the Synthesis of Piperidines: Functionalization of Preexisting Ring Systems | Request PDF - ResearchGate. (URL: [Link])

• Interrupted Pyridine Hydrogenation: Asymmetric Synthesis of δ-Lactams - PubMed. (URL: [Link])

• Sample Preparation Guidelines for GC-MS. (URL: [Link])

• Reductive Amination, and How It Works - Master Organic Chemistry. (URL: [Link])

• Hydrogenation of pyridine and its derivatives over Ru-Pd/Ac | Request PDF - ResearchGate. (URL: [Link])

• Piperidine - Wikipedia. (URL: [Link])

• Hofmann—Löffler—Freytag reaction | Request PDF - ResearchGate. (URL: [Link])

• Mechanochemical Synthesis, Spectroscopic Characterization and Molecular Structure of Piperidine–Phenytoin Salt - MDPI. (URL: [Link])

• Hitchhiker's Guide to Reductive Amination - Semantic Scholar. (URL: [Link])

• The use of the aza-Diels–Alder reaction in the synthesis of pinidine and other piperidine alkaloids | Request PDF - ResearchGate. (URL: [Link])

• A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant - PubMed. (URL: [Link])

• Asymmetric Partial Reductions of Pyridines - PubMed. (URL: [Link])

• Application of the aza-Diels–Alder reaction in the synthesis of natural products - Organic & Biomolecular Chemistry (RSC Publishing). (URL: [Link])

• Hydrogenation of Functionalised Pyridines with a Rhodium Oxide Catalyst under Mild Conditions - The University of Liverpool Repository. (URL: [Link])

• Inverse Electron Demand Diels—Alder Reactions of Heterocyclic Azadienes, 1‑Aza-1,3-Butadienes, Cyclopropenone Ketals, and Related Systems. A Retrospective - PubMed Central. (URL: [Link])

Sources

• 1. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Optimizing the Dieckmann Cyclization of Amino Diesters

Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals. This resource addresses the nuances of the Dieckmann cyclization, with a specific focus on the critical impact of base selection when working with N-substituted amino diesters. Our goal is to provide you with the in-depth technical and practical insights necessary to navigate this powerful ring-forming reaction successfully.

Section 1: Frequently Asked Questions (FAQs)

Here, we address the most common questions regarding the strategic selection of a base for the Dieckmann cyclization of amino diesters.

Q1: Why is base selection so critical for the Dieckmann cyclization of amino diesters?

A1: The base in a Dieckmann cyclization serves a singular purpose: to deprotonate the α-carbon of one of the ester groups, generating the nucleophilic enolate that initiates the intramolecular cyclization.[1][2] For amino diesters, the choice of base is particularly crucial for several reasons:

• Chemoselectivity: The base must be strong enough to deprotonate the α-carbon to the ester (pKa ≈ 25) without promoting side reactions involving the N-H proton of a protecting group (e.g., carbamates) or the α-proton to the nitrogen, which could lead to undesired byproducts.

• Steric Hindrance: The steric bulk of both the base and the amino diester substrate can influence the rate and success of the reaction. A bulky base might be necessary to prevent nucleophilic attack on the ester carbonyl.[3]

• Protecting Group Compatibility: The chosen base must be compatible with the nitrogen protecting group. Some protecting groups are base-labile and can be cleaved under the reaction conditions, leading to a complex mixture of products.[4]

Q2: What are the most common bases used for this transformation, and what are their primary characteristics?

A2: Several bases are commonly employed, each with distinct advantages and disadvantages. The choice depends on the specific substrate and desired reaction conditions.

• Sodium Hydride (NaH): A strong, non-nucleophilic base that is widely used. It forms hydrogen gas as the only byproduct. However, it is heterogeneous and can have variable reactivity depending on the particle size and age.[5]

• Potassium tert-butoxide (KOtBu): A strong, sterically hindered base that is soluble in many organic solvents, allowing for homogeneous reaction conditions. Its bulkiness minimizes nucleophilic side reactions.[6]

• Sodium Ethoxide (NaOEt) or Sodium Methoxide (NaOMe): These are classic, strong alkoxide bases. To avoid transesterification, the alkoxide used should match the alcohol portion of the diester (e.g., NaOEt for diethyl esters).[7]

• Lithium Hexamethyldisilazide (LHMDS) or Sodium Hexamethyldisilazide (NaHMDS): Very strong, sterically hindered, non-nucleophilic bases. They are often used for substrates with sensitive functional groups or when other bases fail.[3]

• Lithium Diisopropylamide (LDA): Another very strong, sterically hindered, non-nucleophilic base. It is typically prepared in situ and used at low temperatures.

Q3: How does the N-protecting group on my amino diester influence my choice of base?

A3: The N-protecting group is a critical consideration.

• Carbamates (Boc, Cbz): These are generally stable to hindered bases like NaH, KOtBu, and LHMDS. However, less hindered alkoxide bases could potentially lead to N-acylation or other side reactions. The Cbz (benzyloxycarbonyl) group is stable to a wide range of non-reducing conditions.[4][8] The Boc (tert-butyloxycarbonyl) group is acid-labile but generally stable to base.[9]

• Fmoc (Fluorenylmethyloxycarbonyl): This group is notoriously base-labile and would be cleaved by the strong bases required for a Dieckmann cyclization. It is therefore not a suitable protecting group for this reaction.[4]

• Sulfonamides (Ts, Ns): These groups are generally robust and compatible with most strong bases used in Dieckmann cyclizations.

Q4: Can I use catalytic amounts of base for the Dieckmann cyclization?

A4: No, a full equivalent of a strong base is required. The Dieckmann cyclization, like the intermolecular Claisen condensation, is an equilibrium process. The final, thermodynamically favorable step is the deprotonation of the newly formed β-keto ester (pKa ≈ 11), which is significantly more acidic than the starting ester's α-proton.[10] This irreversible acid-base reaction drives the entire equilibrium towards the product.[11]

Section 2: Troubleshooting Guide

Encountering issues in the lab is a common part of the research process. This guide is designed to help you diagnose and resolve problems you might face during the Dieckmann cyclization of amino diesters.

Issue 1: Low or No Yield of the Desired Product

Potential Cause	Troubleshooting Steps
Insufficiently Strong Base	The pKa of the base's conjugate acid must be significantly higher than the pKa of the ester's α-proton (≈25). If using an alkoxide, consider switching to a stronger, non-nucleophilic base like NaH, KOtBu, or LHMDS.
Presence of Moisture	Strong bases like NaH and LHMDS react violently with water. Ensure all glassware is flame-dried, solvents are anhydrous, and the reaction is run under an inert atmosphere (e.g., nitrogen or argon).
Poor Quality Base	Solid bases like NaH and KOtBu can degrade upon storage. Use freshly opened containers or titrate the base to determine its activity. For LDA, ensure it is freshly prepared.
Reverse Reaction Dominates	If the product β-keto ester does not have an enolizable proton between the carbonyls, the reaction can be reversible.[12] This is less common with standard amino diester substrates but is a mechanistic consideration.

Issue 2: Formation of Multiple Products

Potential Cause	Troubleshooting Steps
Transesterification	This occurs when the alkoxide base does not match the ester's alkyl group (e.g., using NaOMe with a diethyl ester). Ensure the alkoxide matches the ester or switch to a non-alkoxide base like NaH or LHMDS.[7]
Intermolecular Condensation	If the intramolecular reaction is slow, diester molecules can react with each other, leading to polymers. Use high-dilution conditions (slowly add the diester to a solution of the base) to favor the intramolecular pathway.
Protecting Group Cleavage	If the N-protecting group is base-labile, you will see byproducts from the deprotected amine. Choose a more robust protecting group compatible with your chosen base.[4]
Regioselectivity Issues	For unsymmetrical amino diesters, deprotonation can occur at two different α-carbons, leading to a mixture of regioisomers. Using a sterically hindered base at low temperatures may improve selectivity for the less hindered proton.[7]

Issue 3: Starting Material is Recovered Unchanged

Potential Cause	Troubleshooting Steps
Reaction Temperature Too Low	While some strong bases can work at room temperature or below, some systems require heating (reflux) to proceed at a reasonable rate. Consult literature for similar substrates.
Inactive Base	As mentioned above, the base may have degraded. Verify the quality and activity of your base.
Steric Hindrance	Extreme steric hindrance around the α-protons or the ester carbonyls can prevent the reaction. A stronger base or higher temperatures might be necessary.

Section 3: Data & Protocols

Comparative Analysis of Common Bases

The following table provides a general comparison of commonly used bases for the Dieckmann cyclization of a generic N-protected amino diester. Yields and conditions are illustrative and will vary based on the specific substrate.

Base	Typical Solvent	Temperature	Key Advantages	Potential Issues
NaH	Toluene, THF	RT to Reflux	Inexpensive, strong, non-nucleophilic.[5]	Heterogeneous, can be slow, requires careful handling.
KOtBu	Toluene, THF	RT to Reflux	Strong, sterically hindered, soluble.[6]	Can be nucleophilic at higher temperatures.
NaOEt	Toluene, Ethanol	Reflux	Inexpensive, classic choice.[7]	Risk of transesterification if ester is not ethyl.
LHMDS	THF	-78°C to RT	Very strong, highly selective, non-nucleophilic.[3]	Expensive, requires anhydrous conditions and inert atmosphere.

Experimental Protocols

Protocol 1: Dieckmann Cyclization of a Cbz-Protected Amino Diester using Sodium Hydride (NaH)

This protocol is a representative example and should be adapted based on the specific substrate.

• Preparation:

  • Flame-dry a round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a stream of dry nitrogen.

  • Allow the flask to cool to room temperature.

  • Add anhydrous toluene via syringe.

  • To the stirred solvent, carefully add sodium hydride (60% dispersion in mineral oil, 1.2 equivalents). Caution: NaH is flammable and reacts violently with water.

• Reaction:

  • Dissolve the Cbz-protected amino diester (1.0 equivalent) in a minimal amount of anhydrous toluene.

  • Slowly add the diester solution to the NaH suspension at room temperature over 30 minutes.

  • After the addition is complete, heat the reaction mixture to reflux.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup and Purification:

  • Once the reaction is complete, cool the mixture to 0°C in an ice bath.

  • Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl). Caution: Hydrogen gas will be evolved.

  • Separate the organic and aqueous layers.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Section 4: Visualizing the Process

Diagram 1: General Mechanism of the Dieckmann Cyclization

Caption: General mechanism of the base-mediated Dieckmann cyclization.

Diagram 2: Troubleshooting Flowchart for Low Yield

Caption: A decision-making flowchart for troubleshooting low yields.

References

• Grokipedia. (n.d.). Dieckmann condensation.
• Alfa Chemistry. (n.d.). Dieckmann Condensation.
• Wikipedia. (n.d.). Dieckmann condensation.
• Organic Chemistry Portal. (n.d.). Dieckmann Condensation.
• NC State University Libraries. (n.d.). 23.9 Intramolecular Claisen Condensations: The Dieckmann Cyclization – Organic Chemistry.
• Chemistry LibreTexts. (2023, January 22). Dieckmann Condensation.
• Benchchem. (n.d.). A Comparative Analysis of Catalysts for Dieckmann Condensation: A Guide for Researchers.
• University of Technology Sydney. (n.d.). Cyclic [beta]-keto esters synthesis and reactions.
• Fiveable. (n.d.). Intramolecular Claisen Condensations: The Dieckmann Cyclization | Organic Chemistry Class Notes.
• Chemistry LibreTexts. (2025, January 19). 23.9: Intramolecular Claisen Condensations - The Dieckmann Cyclization.
• Chemistry LibreTexts. (2024, January 15). 6.5: Intramolecular Claisen Condensations - The Dieckmann Cyclization.
• ECHEMI. (n.d.). Sodium hydride vs Potassium tert-butoxide.
• SynArchive. (n.d.). Dieckmann Condensation.
• Chemistry LibreTexts. (2023, January 14). 23.10: Intramolecular Claisen Condensations - The Dieckmann Cyclization.
• Benchchem. (n.d.). A Comparative Guide to Bases in Dieckmann Condensation for the Synthesis of Cyclic β-Keto Esters.
• Chemistry LibreTexts. (2023, July 31). 7.10: Intramolecular Claisen Condensations - The Dieckmann Cyclization.
• Homework.Study.com. (n.d.). The cyclic beta-keto ester formed in a Dieckmann cyclization reaction can be converted by....
• Chemistry Steps. (n.d.). Dieckmann condensation – An Intramolecular Claisen Reaction.
• Leah4sci. (2016, October 23). Dieckmann Cyclization - Intramolecular Claisen Condensation in Organic Chemistry.
• Chemistry Notes. (n.d.). Dieckmann Condensation Mechanism, Examples and Application.
• Popović-Djordjević, J. B., et al. (n.d.). Dieckmann condensation of diesters using activated NaH/DMSO. ResearchGate.
• NC State University Libraries. (n.d.). 23.9 Intramolecular Claisen Condensations: The Dieckmann Cyclization – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1.
• The Organic Chemistry Tutor. (2018, May 10). Dieckmann Condensation Reaction Mechanism. YouTube.
• Master Organic Chemistry. (2020, September 14). Claisen Condensation and Dieckmann Condensation.
• ChemComplete. (2022, May 23). Intramolecular Claisen - The Diekmann Cyclization. YouTube.
• Master Organic Chemistry. (2018, June 7). Protecting Groups for Amines: Carbamates.
• National Institutes of Health. (2018, July 13). An amine protecting group deprotectable under nearly neutral oxidative conditions.
• Chemistry LibreTexts. (2021, July 31). 23.13: Protection of Amino Groups in Synthesis.
• Lokey Lab Protocols - Wikidot. (2017, March 7). Protecting Groups.
• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection.

Sources

• 1. Dieckmann condensation - Wikipedia [en.wikipedia.org]
• 2. 23.9 Intramolecular Claisen Condensations: The Dieckmann Cyclization – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. grokipedia.com [grokipedia.com]
• 8. Protecting Groups - Lokey Lab Protocols [lokeylab.wikidot.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Dieckmann Condensation - Chemistry Steps [chemistrysteps.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Dieckmann Condensation [organic-chemistry.org]

Reference Data & Comparative Studies

A Comparative Guide to HPLC Purity Analysis of Methyl 4-oxopiperidine-3-carboxylate hydrochloride

For researchers, scientists, and professionals in drug development, the purity of starting materials and intermediates is a cornerstone of robust and reproducible synthetic chemistry, ultimately ensuring the safety and efficacy of the final active pharmaceutical ingredient (API). Methyl 4-oxopiperidine-3-carboxylate hydrochloride, a key building block in the synthesis of various pharmaceutical agents, is no exception. Its purity profile can significantly impact the outcome of subsequent reactions and the impurity profile of the final drug substance. This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) methods for the purity determination of this compound, supported by scientific principles and methodologies. We will also explore alternative analytical techniques to provide a holistic view of purity assessment.

The Analytical Challenge: Structural Features of Methyl 4-oxopiperidine-3-carboxylate hydrochloride

The molecular structure of Methyl 4-oxopiperidine-3-carboxylate hydrochloride, which includes a piperidine ring, a ketone, and a methyl ester, presents several analytical considerations:

• Polarity and Ionization: The presence of the piperidine nitrogen, which is protonated in the hydrochloride salt form, makes the molecule polar and ionizable. This influences its retention behavior in reversed-phase HPLC.

• Chromophoric Properties: The keto-ester functionality provides a UV chromophore, allowing for detection by UV-Vis spectrophotometry. However, the molar absorptivity may be low, potentially impacting sensitivity for low-level impurities.

• Chirality: The carbon at the 3-position is a chiral center, meaning the compound can exist as enantiomers. While the commercial product is often sold as a racemate, the potential for enantiomeric excess or the presence of the undesired enantiomer as an impurity necessitates consideration of chiral separation methods.

• Potential Impurities: Impurities can arise from the synthetic route (e.g., starting materials, by-products) or degradation (e.g., hydrolysis of the ester).

Recommended HPLC Method: Reversed-Phase with UV Detection

Based on the structural features and common practices for similar pharmaceutical intermediates, a reversed-phase HPLC (RP-HPLC) method is the most suitable starting point for purity analysis.

Experimental Protocol: RP-HPLC for Purity Determination

• Instrumentation: A standard HPLC system with a quaternary or binary pump, autosampler, column thermostat, and a UV-Vis detector.

• Chromatographic Conditions:

  • Column: A C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size) is a good initial choice for its versatility and wide availability.

  • Mobile Phase A: 0.1% Phosphoric acid in water. The acidic pH ensures the piperidine nitrogen is consistently protonated, leading to better peak shape.

  • Mobile Phase B: Acetonitrile.

  • Gradient Elution: A gradient is recommended to ensure the elution of both polar and potentially less polar impurities. A typical gradient could be:

    • 0-5 min: 5% B

    • 5-20 min: 5% to 95% B

    • 20-25 min: 95% B

    • 25.1-30 min: 5% B (re-equilibration)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 210 nm (where the keto-ester moiety should have some absorbance). A photodiode array (PDA) detector is highly recommended to assess peak purity and identify the optimal detection wavelength.

  • Injection Volume: 10 µL

• Sample Preparation:

  • Diluent: Mobile Phase A or a mixture of water and acetonitrile.

  • Concentration: 1.0 mg/mL.

Causality Behind Experimental Choices:

• C18 Column: Provides a good balance of hydrophobic retention for a wide range of organic molecules.

• Acidified Mobile Phase: Suppresses the silanol interactions on the silica-based stationary phase and ensures the analyte is in a single ionic form, preventing peak tailing and improving reproducibility. Phosphoric acid is a common and effective choice.

• Gradient Elution: Necessary to resolve impurities with a range of polarities that may be present in the sample.

• UV Detection at 210 nm: This wavelength is in the far-UV region where many organic molecules without strong chromophores exhibit some absorbance.

Comparative Analysis of HPLC Methods

While RP-HPLC is the workhorse for pharmaceutical analysis, other HPLC modes can offer alternative selectivity and may be advantageous for specific separation challenges.

Method	Principle	Advantages for this Analyte	Disadvantages for this Analyte
Reversed-Phase (RP-HPLC)	Separation based on hydrophobicity.	Robust, reproducible, and widely applicable. Good starting point for method development.	The high polarity of the analyte may lead to poor retention on standard C18 columns.
Hydrophilic Interaction Liquid Chromatography (HILIC)	Separation of polar compounds on a polar stationary phase with a high organic content mobile phase.	Excellent retention for highly polar compounds like the target analyte.	Can be less robust than RP-HPLC; requires careful control of water content in the mobile phase.
Normal-Phase (NP-HPLC)	Separation based on polarity using a polar stationary phase and a non-polar mobile phase.	Can offer different selectivity for impurities compared to RP-HPLC.	Less common for routine QC due to the use of non-aqueous, often more hazardous, mobile phases.
Chiral HPLC	Separation of enantiomers using a chiral stationary phase (CSP).	Essential for determining enantiomeric purity.	CSPs are expensive and often have specific mobile phase requirements.

Orthogonal and Alternative Analytical Techniques

To ensure a comprehensive purity assessment, it is best practice to employ an orthogonal analytical technique – a method that relies on a different separation principle or detection method.

Technique	Principle	Advantages	Disadvantages
Gas Chromatography (GC)	Separation of volatile compounds in the gas phase.	High resolution and sensitivity, especially with a flame ionization detector (FID).	The analyte is a salt and not sufficiently volatile for direct GC analysis; derivatization would be required.
Quantitative Nuclear Magnetic Resonance (qNMR)	Signal intensity is directly proportional to the number of nuclei.	Provides a direct measure of absolute purity without the need for a reference standard of the analyte.	Lower sensitivity compared to HPLC; may not detect low-level impurities.
Liquid Chromatography-Mass Spectrometry (LC-MS)	Combines the separation power of HPLC with the mass-selective detection of MS.	Provides molecular weight information for impurity identification. Highly sensitive for detecting trace-level impurities, such as potential genotoxic piperidine.[1]	More complex instrumentation and can be less quantitative than UV detection without appropriate standards.
Capillary Electrophoresis (CE)	Separation based on the differential migration of ions in an electric field.	High separation efficiency and requires very small sample volumes.	Can have lower sensitivity and be less robust for routine QC compared to HPLC.

In-Depth Discussion and Field-Proven Insights

As a Senior Application Scientist, my experience dictates that a multi-faceted approach is crucial for the purity determination of a pharmaceutical intermediate like Methyl 4-oxopiperidine-3-carboxylate hydrochloride.

Method Development and Validation Considerations:

The proposed RP-HPLC method should be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[2] This includes assessing specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), and robustness.

Impurity Profiling:

A critical aspect of purity analysis is the identification and control of impurities. According to ICH Q3A guidelines, impurities present at or above 0.1% should be reported, identified, and/or qualified.[3] Potential impurities in Methyl 4-oxopiperidine-3-carboxylate hydrochloride could include:

• Starting materials: Unreacted precursors from the synthesis.

• By-products: Compounds formed from side reactions.

• Degradation products: For example, the corresponding carboxylic acid from the hydrolysis of the methyl ester.

• Enantiomeric impurity: The "wrong" enantiomer if a stereospecific synthesis is intended.

LC-MS is an invaluable tool for the structural elucidation of unknown impurities.

The Case for Chiral Analysis:

Even if the product is sold as a racemate, a chiral HPLC method is highly recommended during process development. This allows for monitoring of any potential enantiomeric enrichment or depletion during the manufacturing process. Polysaccharide-based chiral stationary phases are often a good starting point for the chiral separation of piperidine derivatives.[4]

Visualizing the Workflow

HPLC Method Development Workflow

Caption: A typical workflow for developing a robust HPLC purity method.

Decision Tree for Purity Analysis Technique Selection

Caption: A decision tree to guide the selection of the appropriate analytical technique.

Conclusion

The purity determination of Methyl 4-oxopiperidine-3-carboxylate hydrochloride is a critical step in ensuring the quality of pharmaceuticals. While a specific pharmacopeial method may not be publicly available for this intermediate, a robust and reliable reversed-phase HPLC method can be developed and validated based on the physicochemical properties of the molecule and established chromatographic principles. For a comprehensive purity assessment, this should be complemented with an orthogonal technique like LC-MS for impurity identification and, where appropriate, a dedicated chiral HPLC method to control enantiomeric purity. By following a systematic approach to method development and validation, researchers and drug development professionals can be confident in the quality of this important building block.

References

• Al-Showiman, S. S., Al-Harbi, N. A., & Al-Ghamdi, A. M. (2020). A validated RP-HPLC method for the determination of piperidone analogue of curcumin. Pakistan journal of pharmaceutical sciences, 33(2), 685–694.

• SIELC Technologies. (n.d.). Separation of 4-Piperidone on Newcrom R1 HPLC column. Retrieved from [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2006). ICH Harmonised Tripartite Guideline: Impurities in New Drug Substances Q3A(R2). Retrieved from [Link]

• LookChem. (n.d.). Methyl 1-methyl-4-oxopiperidine-3-carboxylate hydrochloride. Retrieved from [Link]

• Patel, R. M., & Patel, M. R. (2015). A Validated RP-HPLC Method for the Determination of Piperidone Analogue of Curcumin. ResearchGate. Retrieved from [Link]

• Google Patents. (n.d.). CN110734393B - Preparation method of N-benzyl-3-oxopiperidine-4-carboxylic acid ethyl ester hydrochloride.

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (1996). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• Zhou, G., Ouyang, H., & Liu, Z. (2021). Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride. Journal of chromatographic science, bmac099. Advance online publication. [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. Retrieved from [Link]

• Li, Y., Zhang, Y., & Wang, L. (2023). A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant. Alternative therapies in health and medicine, 29(8), 340–344.

• USP. (n.d.). USP Monographs: Meperidine Hydrochloride. Retrieved from [Link]

• PubChem. (n.d.). Methyl 4-oxopiperidine-3-carboxylate hydrochloride. Retrieved from [Link]

• Advent Chembio. (n.d.). Methyl 1-methyl-4-oxopiperidine-3-carboxylate, 95% (HPLC). Retrieved from [Link]

• PubChem. (n.d.). Methyl 1-benzyl-4-oxopiperidine-3-carboxylate hydrochloride. Retrieved from [Link]

• Singh, C. B., & Singh, P. (2014). Simple high-performance liquid chromatography method for the simultaneous determination of ketoconazole and piperine in rat plasma and hepatocyte culture. Journal of advanced pharmaceutical technology & research, 5(4), 183–187. [Link]

Sources

• 1. A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. seer.ufrgs.br [seer.ufrgs.br]

A Comparative Guide to the ¹H and ¹³C NMR Spectral Analysis of Methyl 4-oxopiperidine-3-carboxylate Hydrochloride and Its N-Substituted Analogs

For researchers, scientists, and professionals in drug development, the precise structural elucidation of heterocyclic compounds is a cornerstone of molecular design and synthesis. Among these, the piperidine scaffold is a ubiquitous motif in a vast array of pharmaceuticals and bioactive molecules. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the premier analytical technique for unambiguously determining the structure, conformation, and electronic environment of such molecules. This guide provides an in-depth comparative analysis of the ¹H and ¹³C NMR spectra of Methyl 4-oxopiperidine-3-carboxylate hydrochloride and its N-substituted analogs, offering insights into the influence of substituents on the spectral features of the piperidine ring.

Introduction to the Spectroscopic Challenge

Methyl 4-oxopiperidine-3-carboxylate hydrochloride is a versatile building block in organic synthesis. Its structure combines a piperidine ring, a ketone, and a methyl ester, presenting a rich system for spectroscopic investigation. The protonation of the piperidine nitrogen in the hydrochloride salt form significantly influences the chemical environment of the ring protons and carbons, making a thorough NMR analysis essential for its correct identification and for understanding its reactivity. By comparing its spectral data with those of its N-benzyl and N-methyl analogs, we can gain a deeper understanding of the electronic and steric effects of N-substitution on the piperidine ring.

Experimental Protocol: Acquiring High-Quality NMR Spectra

The acquisition of high-resolution and interpretable NMR spectra is contingent upon meticulous sample preparation and the appropriate selection of instrumental parameters. The following protocol outlines a standardized procedure for the analysis of piperidine derivatives.

1. Sample Preparation:

• Weigh approximately 5-10 mg of the hydrochloride salt of the piperidine derivative.

• Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., Deuterium Oxide (D₂O), Methanol-d₄ (CD₃OD), or Dimethyl Sulfoxide-d₆ (DMSO-d₆)). The choice of solvent is critical as it can influence chemical shifts, particularly of exchangeable protons (e.g., N-H). For hydrochloride salts, D₂O or CD₃OD are often preferred.

• Transfer the solution to a 5 mm NMR tube.

• Ensure the solution is clear and free of any particulate matter.

2. NMR Instrument Setup and Data Acquisition:

• The spectra should be acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve optimal signal dispersion.

• For ¹H NMR:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical spectral width: -2 to 12 ppm.

  • Number of scans: 16-64, depending on the sample concentration.

  • Use a relaxation delay of 1-2 seconds.

• For ¹³C NMR:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical spectral width: 0 to 220 ppm.

  • Number of scans: 1024 or more to achieve a good signal-to-noise ratio.

  • Employ broadband proton decoupling to simplify the spectrum to singlets for each unique carbon.

• 2D NMR (Optional but Recommended for Unambiguous Assignments):

  • COSY (Correlation Spectroscopy) to establish proton-proton coupling networks.

  • HSQC (Heteronuclear Single Quantum Coherence) to identify one-bond proton-carbon correlations.

  • HMBC (Heteronuclear Multiple Bond Correlation) to identify long-range (2-3 bond) proton-carbon correlations, which is invaluable for assigning quaternary carbons and piecing together the molecular framework.

Below is a workflow diagram for the NMR analysis of piperidine derivatives.

Caption: A generalized workflow for the NMR spectral analysis of piperidine derivatives.

Spectral Data Comparison

A direct comparison of the ¹H and ¹³C NMR spectral data for Methyl 4-oxopiperidine-3-carboxylate hydrochloride and its N-substituted analogs reveals the significant impact of the substituent on the electronic environment of the piperidine ring.

Table 1: ¹H NMR Spectral Data of Methyl 4-oxopiperidine-3-carboxylate Hydrochloride and its Analogs (in D₂O, representative values)

Compound	H-2 (ppm)	H-3 (ppm)	H-5 (ppm)	H-6 (ppm)	-OCH₃ (ppm)	N-substituent (ppm)
Methyl 4-oxopiperidine-3-carboxylate hydrochloride	~3.5-3.7 (m)	~3.9-4.1 (m)	~2.8-3.0 (m)	~3.3-3.5 (m)	~3.8 (s)	N-H (not observed)
Methyl 1-benzyl-4-oxopiperidine-3-carboxylate HCl [1]	~3.0-3.2 (m)	~3.6-3.8 (m)	~2.6-2.8 (m)	~2.9-3.1 (m)	~3.7 (s)	~4.3 (s, -CH₂-Ph), ~7.4-7.6 (m, Ar-H)
Methyl 1-methyl-4-oxopiperidine-3-carboxylate HCl [2][3]	~3.2-3.4 (m)	~3.7-3.9 (m)	~2.7-2.9 (m)	~3.1-3.3 (m)	~3.7 (s)	~2.9 (s, N-CH₃)

Table 2: ¹³C NMR Spectral Data of Methyl 4-oxopiperidine-3-carboxylate Hydrochloride and its Analogs (in D₂O, representative values)

Compound	C-2 (ppm)	C-3 (ppm)	C-4 (ppm)	C-5 (ppm)	C-6 (ppm)	-OCH₃ (ppm)	C=O (ester) (ppm)	C=O (keto) (ppm)	N-substituent (ppm)
Methyl 4-oxopiperidine-3-carboxylate hydrochloride	~48-50	~55-57	~205-208	~40-42	~45-47	~52-54	~170-172	~205-208	-
Methyl 1-benzyl-4-oxopiperidine-3-carboxylate HCl [1]	~55-57	~58-60	~204-207	~38-40	~52-54	~51-53	~169-171	~204-207	~60-62 (-CH₂-Ph), ~128-135 (Ar-C)
Methyl 1-methyl-4-oxopiperidine-3-carboxylate HCl [2][3]	~58-60	~56-58	~206-209	~39-41	~54-56	~51-53	~170-172	~206-209	~42-44 (N-CH₃)

Note: The chemical shifts are approximate and can vary depending on the solvent, concentration, and instrument.

Analysis and Interpretation

The structural differences between the parent compound and its N-substituted analogs lead to predictable and informative changes in their NMR spectra.

Caption: Structural relationship between the parent compound and its N-substituted analogs.

¹H NMR Spectral Analysis

• Ring Protons: In the parent compound, the protons on the carbons adjacent to the nitrogen (H-2 and H-6) are deshielded due to the electron-withdrawing effect of the protonated nitrogen atom. When the proton on the nitrogen is replaced with a methyl or a benzyl group, the chemical shifts of the adjacent protons (H-2 and H-6) typically shift upfield (to lower ppm values). This is because the electron-donating inductive effect of the alkyl or benzyl group partially shields these protons.

• N-Substituent Protons: The signals for the N-substituents are characteristic. The N-methyl group in Methyl 1-methyl-4-oxopiperidine-3-carboxylate hydrochloride appears as a sharp singlet around 2.9 ppm.[2][3] The N-benzyl group in Methyl 1-benzyl-4-oxopiperidine-3-carboxylate hydrochloride exhibits a singlet for the benzylic methylene protons (-CH₂-Ph) around 4.3 ppm and a multiplet in the aromatic region (7.4-7.6 ppm) for the phenyl protons.[1]

• Protons at C-3 and C-5: The chemical shifts of the methine proton at C-3 and the methylene protons at C-5 are also influenced by the N-substituent, although to a lesser extent. The overall conformation of the piperidine ring can be affected by the steric bulk of the N-substituent, which in turn can alter the chemical shifts and coupling constants of all ring protons.

¹³C NMR Spectral Analysis

• Ring Carbons: Similar to the proton spectra, the chemical shifts of the carbons adjacent to the nitrogen (C-2 and C-6) are highly sensitive to the nature of the N-substituent. In the parent hydrochloride salt, these carbons are deshielded. The introduction of a methyl or benzyl group leads to a downfield shift (to higher ppm values) of these carbons due to the beta-effect of the added carbon atom.

• Carbonyl Carbons: The chemical shifts of the ketone (C-4) and ester carbonyl carbons are typically found in the downfield region of the spectrum (around 170-210 ppm). The position of the C-4 ketone carbonyl is relatively insensitive to the N-substituent.

• N-Substituent Carbons: The carbon signals of the N-substituents are readily identifiable. The N-methyl carbon appears around 42-44 ppm, while the benzylic carbon of the N-benzyl group is observed around 60-62 ppm, with the aromatic carbons appearing in the 128-135 ppm range.[1]

Conclusion

The ¹H and ¹³C NMR spectra of Methyl 4-oxopiperidine-3-carboxylate hydrochloride and its N-substituted analogs provide a wealth of structural information. The chemical shifts of the protons and carbons of the piperidine ring are highly sensitive to the nature of the substituent on the nitrogen atom. By comparing these spectra, researchers can gain valuable insights into the electronic and steric effects of N-substitution, which is crucial for the design and synthesis of novel piperidine-based compounds in drug discovery and development. The systematic analysis of these spectral features, supported by 2D NMR techniques, allows for the unambiguous structural elucidation and a deeper understanding of the molecular properties of these important heterocyclic building blocks.

References

• Royal Society of Chemistry. (2019). Supporting Information - NanocrystallineCdS thin film as heterogenous, recyclable, catalyst for effective synthesis of Dihydropyrimidinones and a new class of carbazolyldihydropyrimidinones via an improved Biginelli protocol. Retrieved from [Link]

• PubChem. (n.d.). Methyl 1-benzyl-4-oxopiperidine-3-carboxylate hydrochloride. National Center for Biotechnology Information. Retrieved from [Link]

• Royal Society of Chemistry. (2008). Supplementary Material (ESI) for Chemical Communications. Retrieved from [Link]

• LookChem. (n.d.). Methyl 1-methyl-4-oxopiperidine-3-carboxylate hydrochloride. Retrieved from [Link]

• PubChem. (n.d.). Methyl 1-methyl-4-oxo-3-piperidinecarboxylate hydrochloride. National Center for Biotechnology Information. Retrieved from [Link]

Sources

• 1. Methyl 1-benzyl-4-oxopiperidine-3-carboxylate hydrochloride | C14H18ClNO3 | CID 107479 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. lookchem.com [lookchem.com]
• 3. Methyl 1-methyl-4-oxo-3-piperidinecarboxylate hydrochloride | C8H14ClNO3 | CID 2771296 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis of 4-Oxopiperidine-3-carboxylates: A Senior Application Scientist's Perspective

The 4-oxopiperidine-3-carboxylate scaffold is a cornerstone in modern medicinal chemistry, serving as a pivotal intermediate in the synthesis of a diverse array of pharmacologically active compounds. Its inherent structural features, including a reactive ketone, a modifiable nitrogen atom, and a strategically positioned ester group, offer a versatile platform for the development of novel therapeutics. This guide provides a comprehensive comparison of the most prevalent synthetic routes to this valuable heterocyclic motif, offering insights into the mechanistic underpinnings, practical considerations, and comparative performance of each methodology. This document is intended to empower researchers, scientists, and drug development professionals in making informed decisions for their synthetic campaigns.

The Dieckmann Condensation: A Classic and Reliable Approach

The Dieckmann condensation, an intramolecular Claisen condensation of a diester, remains a robust and widely employed method for the construction of cyclic β-keto esters, including the 4-oxopiperidine-3-carboxylate core.[1][2] This base-catalyzed cyclization of an N-substituted bis(α-carboxyethyl)amine derivative is a testament to the enduring power of classical organic reactions in contemporary synthesis.

Mechanistic Rationale

The reaction proceeds through the deprotonation of an α-carbon of one of the ester groups by a strong base, typically an alkoxide, to form an enolate. This enolate then undergoes an intramolecular nucleophilic attack on the carbonyl carbon of the other ester group, forming a cyclic tetrahedral intermediate. Subsequent elimination of an alkoxide leaving group yields the desired cyclic β-keto ester.[3][4] The choice of base is critical to drive the equilibrium towards the product; a base whose conjugate acid is the same as the alcohol of the ester is often used to prevent transesterification.[3]

Caption: The Dieckmann Condensation Mechanism.

Experimental Protocol: Synthesis of Ethyl 1-benzyl-4-oxopiperidine-3-carboxylate hydrochloride[5]

Materials:

• N-benzyl-N-(2-carboxyethyl)glycine diethyl ester (Intermediate 2)

• Sodium ethoxide

• Tetrahydrofuran (THF)

• Hydrochloric acid

• Water

Procedure:

• To a suitable reaction vessel, add the N-benzyl-N-(2-carboxyethyl)glycine diethyl ester and tetrahydrofuran.

• Add sodium ethoxide to the solution and heat the mixture to reflux.

• Maintain the reflux for approximately 4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Carefully add water to quench the reaction and for extraction and washing.

• Adjust the pH of the organic layer to 1-2 with hydrochloric acid to precipitate the product.

• Filter the solid and dry to obtain the crude product.

• For purification, dissolve the crude product in water, adjust the pH to 7-8 with a base, and extract with an organic solvent.

• Again, adjust the pH of the organic layer to 1-2 with hydrochloric acid to crystallize the final product, ethyl 1-benzyl-4-oxopiperidine-3-carboxylate hydrochloride.[5]

Performance Data

Starting Material	Base	Solvent	Time (h)	Yield (%)	Reference
N-benzyl-N-(2-carboxyethyl)glycine diethyl ester	Sodium ethoxide	THF	4	97.1	[5]
1-Benzyl-3-piperidone and Dimethyl carbonate	Sodium hydride	Dimethyl carbonate	0.33	99	[6]

Analysis: The Dieckmann condensation offers excellent yields, often exceeding 90%, and the procedure is relatively straightforward. The starting N-substituted diesters can be readily prepared from the corresponding amine and α,β-unsaturated esters. The reaction is highly reliable for the formation of five- and six-membered rings.[2]

Aza-Michael Addition: A Convergent and Atom-Economical Strategy

The intramolecular aza-Michael addition presents a highly convergent and atom-economical route to the 4-oxopiperidine core.[7][8] This reaction involves the conjugate addition of a nitrogen nucleophile to an α,β-unsaturated carbonyl compound, followed by cyclization.

Mechanistic Insights

The synthesis of the 4-oxopiperidone scaffold via a double aza-Michael addition typically starts from a divinyl ketone. A primary amine adds to one of the vinyl groups in a Michael-type reaction to form an enolate intermediate. This is followed by a second intramolecular Michael addition of the nitrogen onto the other vinyl group, leading to the formation of the piperidone ring.[9] The reaction can be catalyzed by either acid or base.

Caption: The Double Aza-Michael Addition for Piperidone Synthesis.

Experimental Protocol: Synthesis of 2-Substituted-4-piperidones[9]

Materials:

• Divinyl ketone

• Primary amine (e.g., benzylamine)

• Acetonitrile

• Aqueous sodium bicarbonate

Procedure:

• In a reaction flask, dissolve the primary amine in a mixture of acetonitrile and aqueous sodium bicarbonate.

• Slowly add the divinyl ketone to the amine solution at 16 °C over a period of 40 minutes.

• After the addition is complete, heat the reaction mixture to reflux for 1.5 hours.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction to room temperature and perform a standard aqueous work-up.

• The crude product can be purified by column chromatography.

Performance Data

Divinyl Ketone Substituent	Amine	Solvent	Time (h)	Yield (%)	Reference
Phenyl	Benzylamine	Acetonitrile/H₂O	1.5	79	[9]
4-Chlorophenyl	Benzylamine	Acetonitrile/H₂O	1.5	84	[9]
4-Methoxyphenyl	Benzylamine	Acetonitrile/H₂O	1.5	81	[9]

Analysis: The aza-Michael addition provides a rapid and efficient entry to the 4-piperidone core, with good to excellent yields. A key advantage is the potential for introducing chirality by using a chiral amine, leading to diastereomeric piperidones.[9] While the provided protocol is for 2-substituted piperidones, the principles can be adapted for the synthesis of 4-oxopiperidine-3-carboxylates by employing appropriately substituted starting materials.

Multicomponent Reactions: A Paradigm of Efficiency and Diversity

Multicomponent reactions (MCRs), where three or more reactants combine in a one-pot fashion to form a product that contains the essential parts of all starting materials, represent a highly efficient and diversity-oriented approach to complex molecules.[10] For the synthesis of 4-oxopiperidine-3-carboxylates, MCRs offer a streamlined process that avoids the isolation of intermediates, thereby saving time, resources, and reducing waste.

Mechanistic Rationale: A Hantzsch-Type Approach

A common MCR strategy for the synthesis of functionalized piperidines is analogous to the Hantzsch dihydropyridine synthesis. This typically involves the condensation of a β-ketoester, an aromatic aldehyde, and an aniline derivative. The reaction is often catalyzed by an acid. The mechanism likely involves the initial formation of an enamine from the β-ketoester and the aniline, and an α,β-unsaturated ketone from the condensation of the aldehyde and another equivalent of the β-ketoester. A subsequent Michael addition of the enamine to the unsaturated ketone, followed by cyclization and dehydration, affords the highly substituted piperidine ring.

Caption: One-Pot Multicomponent Synthesis of Functionalized Piperidines.

Experimental Protocol: Phenylboronic Acid Catalyzed Synthesis of Functionalized Piperidines[11]

Materials:

• Aromatic aldehyde

• Substituted aniline

• 1,3-Dicarbonyl compound (e.g., ethyl acetoacetate)

• Phenylboronic acid (catalyst)

• Acetonitrile

Procedure:

• To a mixture of the aromatic aldehyde (1 mmol), substituted aniline (2 mmol), and 1,3-dicarbonyl compound (1 mmol) in acetonitrile (10 mL), add phenylboronic acid (10 mol%).

• Stir the reaction mixture at room temperature for the specified time (typically 14-16 hours).

• Monitor the progress of the reaction by TLC.

• Upon completion, remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography.

Performance Data

Aldehyde	Aniline	β-Ketoester	Time (h)	Yield (%)	Reference
Benzaldehyde	Aniline	Ethyl acetoacetate	14	89	[11]
4-Chlorobenzaldehyde	Aniline	Ethyl acetoacetate	14	90	[11]
4-Nitrobenzaldehyde	4-Chloroaniline	Ethyl acetoacetate	15	88	[11]

Analysis: Multicomponent reactions provide an exceptionally efficient pathway to highly functionalized piperidines in excellent yields. The operational simplicity, mild reaction conditions, and the ability to generate molecular diversity by varying the starting materials make this approach highly attractive for combinatorial chemistry and drug discovery programs.

Comparative Analysis and Conclusion

Synthetic Route	Key Advantages	Key Disadvantages	Typical Yields
Dieckmann Condensation	High yields, reliable for 6-membered rings, well-established.	Requires pre-synthesis of the diester starting material, strong base needed.	90-99%
Aza-Michael Addition	Atom-economical, convergent, potential for stereocontrol.	May require careful control of reaction conditions to avoid side products.	79-84%
Multicomponent Reactions	High efficiency, operational simplicity, diversity-oriented, mild conditions.	The complexity of the product can sometimes make purification challenging.	80-90%

• The Dieckmann condensation is a highly reliable and high-yielding method, particularly when a specific, unsubstituted or simply substituted piperidone is the target.

• The aza-Michael addition offers an elegant and convergent approach, especially when the introduction of stereocenters is a key objective.

• Multicomponent reactions excel in the rapid generation of diverse libraries of highly functionalized piperidines, making them ideal for medicinal chemistry and high-throughput screening campaigns.

References

• H3PW12O40-Catalyzed Multicomponent Reaction for Efficient Synthesis of Highly Substituted Piperidines. Ingenta Connect. Available at: [Link]

• Efficient Multicomponent Reaction for the Synthesis of Piperidine Derivatives: Yb(OTf)3/AgOTf Cocatalyzed Preparation of Trimethyl 3,5,5-Piperidonetricarboxylate. Taylor & Francis Online. Available at: [Link]

• An efficient one-pot multi-component synthesis of highly functionalized piperidines. ResearchGate. Available at: [Link]

• Scheme 1. Synthesis of ethyl 4-oxopiperidin-3-carboxylate. ResearchGate. Available at: [Link]

• Dieckmann Condensation. Organic Chemistry Portal. Available at: [Link]

• Piperidine-Iodine as Efficient Dual Catalyst for the One-Pot, Three-Component Synthesis of Coumarin-3-Carboxamides. National Institutes of Health. Available at: [Link]

• Synthesis of tert-butyl- 4-methyl-3-oxopiperidine-1-carboxylate. ResearchGate. Available at: [Link]

• The endo -aza-Michael addition in the synthesis of piperidines and pyrrolidines. ResearchGate. Available at: [Link]

• The endo-aza-Michael addition in the synthesis of piperidines and pyrrolidines. DR-NTU. Available at: [Link]

• Dieckmann Condensation. Organic Chemistry Portal. Available at: [Link]

• The endo-aza-Michael addition in the synthesis of piperidines and pyrrolidines. Royal Society of Chemistry. Available at: [Link]

• Recent advances in organocatalytic asymmetric aza-Michael reactions of amines and amides. National Institutes of Health. Available at: [Link]

• Studies in Dieckmann cyclization and utilization of the products in the synthesis of steroids. CORE. Available at: [Link]

• Preparation method of N-benzyl-3-oxopiperidine-4-carboxylic acid ethyl ester hydrochloride. Google Patents.

• Synthetic Approaches for Piperidone-Based Templates as Scaffolds to Access Chirally Enriched Donepezil Analogues. ACS Omega. Available at: [Link]

• Dieckmann condensation. Wikipedia. Available at: [Link]

• 23.10: Intramolecular Claisen Condensations - The Dieckmann Cyclization. Chemistry LibreTexts. Available at: [Link]

Sources

• 1. ajchem-a.com [ajchem-a.com]
• 2. Dieckmann condensation - Wikipedia [en.wikipedia.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. CN110734393B - Preparation method of N-benzyl-3-oxopiperidine-4-carboxylic acid ethyl ester hydrochloride - Google Patents [patents.google.com]
• 6. ethyl 1-benzyl-3-oxopiperidine-4-carboxylate hydrochloride synthesis - chemicalbook [chemicalbook.com]
• 7. researchgate.net [researchgate.net]
• 8. The endo-aza-Michael addition in the synthesis of piperidines and pyrrolidines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. ingentaconnect.com [ingentaconnect.com]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to Alternative Reagents for the Dieckmann Condensation: Moving Beyond Sodium Methoxide

For researchers, scientists, and professionals in drug development, the Dieckmann condensation remains a cornerstone of organic synthesis for constructing five- and six-membered rings.[1] This intramolecular cyclization of diesters to form β-keto esters is critically influenced by the choice of base.[1][2] While sodium methoxide has been a traditional choice, its application is often accompanied by challenges such as transesterification and moisture sensitivity.[3][4] This guide provides an objective comparison of alternative bases, supported by experimental data, to aid in the selection of the optimal catalytic system for your specific application.

The Dieckmann condensation is an intramolecular variant of the Claisen condensation, a base-catalyzed reaction essential for synthesizing carbocyclic and heterocyclic compounds.[1][5] The choice of base is paramount, directly impacting reaction yield, time, and the potential for side reactions.[1] The reaction proceeds through the formation of an enolate intermediate, followed by an intramolecular nucleophilic attack to form a cyclic tetrahedral intermediate.[6] Elimination of an alkoxide and subsequent deprotonation of the acidic α-hydrogen of the resulting β-keto ester drives the reaction to completion.[5][6]

The Mechanism: A Foundation for Rational Base Selection

Understanding the mechanism of the Dieckmann condensation is crucial for appreciating the role of the base and selecting an appropriate alternative to sodium methoxide.

Figure 1: General mechanism of the Dieckmann condensation.

A Comparative Analysis of Alternative Bases

The ideal base for a Dieckmann condensation should be strong enough to deprotonate the ester and the resulting β-keto ester but should not introduce unwanted side reactions. Here, we compare several alternatives to sodium methoxide.

Performance Comparison of Common Bases

The efficacy of different bases can vary significantly, impacting reaction yields and times. Below is a summary of the performance of several common bases in the cyclization of diethyl adipate to ethyl 2-oxocyclopentanecarboxylate.

Base	Solvent	Conditions	Yield (%)	Key Advantages
Potassium tert-butoxide (t-BuOK)	Toluene	Reflux, 3h	98	High yields, sterically hindered to prevent side reactions.[7]
Potassium tert-butoxide (t-BuOK)	None	Room Temp, 10 min	82	Solvent-free, environmentally friendly option.[7]
Sodium Hydride (NaH)	Toluene	Reflux	72	Strong, non-nucleophilic, avoids transesterification.[1][7]
Sodium Amide (NaNH₂)	Xylene	Reflux	75	Strong base, effective for cyclization.[1][7]
Sodium Ethoxide (EtONa)	Toluene	Reflux, 3h	58	Traditional, effective but can lead to transesterification.[7]
Lithium diisopropylamide (LDA)	THF	Low Temp	Varies	Very strong, non-nucleophilic, good for sensitive substrates.[8][9]
LHMDS / NaHMDS	THF/Hexane	Varies	Varies	Strong, non-nucleophilic, soluble in organic solvents.[8][10][11]
Dimsyl Ion	DMSO	Not Specified	Higher than Na/Toluene	Can lead to higher reaction rates and yields.[1][12]

In-Depth Look at Key Alternatives

• Sodium Hydride (NaH): As a strong, non-nucleophilic base, NaH is an excellent choice to avoid the issue of transesterification.[13][14] It is typically sold as a dispersion in mineral oil, which requires careful handling.[13] Reactions with NaH often provide good to excellent yields.[1][7]

• Potassium tert-Butoxide (t-BuOK): This bulky, non-nucleophilic base is particularly advantageous when working with substrates that have sensitive functional groups.[1][15] Its steric hindrance minimizes side reactions, often leading to cleaner reactions and higher yields compared to smaller alkoxides like sodium ethoxide.[7] Notably, solvent-free Dieckmann condensations using potassium tert-butoxide have been reported, offering a greener and highly efficient alternative.[1][7]

• Lithium Diisopropylamide (LDA) and other Amide Bases (NaHMDS, LHMDS): These are extremely strong, sterically hindered, and non-nucleophilic bases.[8][9][10] They are typically used in aprotic solvents like THF at low temperatures.[8] Their high reactivity makes them suitable for less reactive diesters or when other bases fail.[8] For instance, in the total synthesis of certain alkaloids, LHMDS has been successfully used to initiate the Dieckmann condensation.[8]

Experimental Protocols and Workflow

A generalized workflow for performing a comparative study of bases for the Dieckmann condensation is outlined below. This ensures consistent experimental conditions for a reliable comparison.

Figure 2: A generalized experimental workflow for the Dieckmann condensation.

Protocol 1: Dieckmann Condensation of Diethyl Adipate with Sodium Hydride in Toluene

Materials:

• Diethyl adipate

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous toluene

• Anhydrous methanol

• Saturated aqueous ammonium chloride solution

• Dichloromethane (DCM)

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate

• Round-bottom flask with reflux condenser and argon inlet

• Magnetic stirrer and heating mantle

Procedure:

• To a solution of the diester (e.g., 22 mmol) in dry toluene (22 mL) under an argon atmosphere, add sodium hydride (10.0 eq).[16]

• Carefully add dry methanol (27 mL) to the mixture. Note: Hydrogen gas will evolve.[16]

• Stir the resulting mixture at room temperature for 30 minutes.[16]

• Heat the reaction mixture to reflux for 20 hours.[16]

• Cool the reaction to room temperature and quench with saturated aqueous NH₄Cl solution.[16]

• Extract the mixture with DCM.[16]

• Wash the combined organic extracts with brine and dry over anhydrous Na₂SO₄.[16]

• After removal of the solvent under reduced pressure, purify the residue by flash column chromatography to afford the desired product.[16]

Protocol 2: Dieckmann Condensation of Diethyl Adipate with Potassium tert-Butoxide (Solvent-Free)

Materials:

• Diethyl adipate

• Potassium tert-butoxide

• Mortar and pestle or a high-torque mechanical stirrer

• Distillation apparatus

Procedure:

• In a dry mortar, add diethyl adipate and powdered potassium tert-butoxide.[7]

• Grind the mixture vigorously with a pestle at room temperature for 10 minutes. For larger scales, a high-torque mechanical stirrer in a suitable reaction vessel can be used.[7]

• Allow the reaction mixture to stand in a desiccator for 60 minutes.[7]

• The resulting solid-liquid mixture can be directly subjected to vacuum distillation to isolate the ethyl 2-oxocyclopentanecarboxylate. A higher yield is reported for this solvent-free method compared to using sodium methoxide under similar conditions.[7]

Protocol 3: Dieckmann Condensation of Diethyl Adipate with Sodium Ethoxide in Toluene (for comparison)

Materials:

• Diethyl adipate

• Sodium ethoxide

• Anhydrous toluene

• 30% Hydrochloric acid

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Round-bottom flask with reflux condenser and nitrogen inlet

• Magnetic stirrer and heating mantle

Procedure:

• In a flame-dried round-bottom flask, add anhydrous toluene (950 g) and sodium ethoxide (132 g, 98%).[7]

• To this suspension, add diethyl adipate (300 g) and heat the mixture to reflux.[7]

• Monitor the reaction progress by gas chromatography until the concentration of diethyl adipate is less than 1%.[7]

• After the reaction is complete, remove the generated ethanol by distillation.[1]

• Cool the mixture to 30°C and neutralize with 30% hydrochloric acid.[1]

• Separate the organic phase from the aqueous phase.[1]

• Dry the organic phase and subject it to vacuum distillation to collect the product.[1]

Concluding Remarks

The choice of base is a critical parameter in the Dieckmann condensation, significantly influencing the reaction's efficiency. While traditional bases like sodium methoxide and ethoxide are effective, modern alternatives such as sodium hydride and potassium tert-butoxide in aprotic solvents offer advantages in terms of preventing side reactions and improving yields.[1] For the cyclization of diethyl adipate, potassium tert-butoxide in toluene at reflux provides the highest reported yield among the compared bases.[7] Furthermore, solvent-free conditions with potassium tert-butoxide offer a highly efficient and environmentally friendly alternative.[7] For challenging substrates or when aiming for optimal yields, exploring sterically hindered, non-nucleophilic bases like t-BuOK, LDA, or NaH is highly recommended. The provided protocols offer a starting point for optimizing the Dieckmann condensation for specific substrates and applications in research and development.

References

• Dieckmann Condensation Reaction Mechanism - YouTube. [Link]

• Dieckmann condensation – An Intramolecular Claisen Reaction - Chemistry Steps. [Link]

• Dieckmann Condensation - Organic Chemistry Portal. [Link]

• Dieckmann Condensation - Chemistry LibreTexts. [Link]

• Dieckmann Condensation | NROChemistry. [Link]

• Dieckmann condensation - Grokipedia. [Link]

• Sodium hydride - Wikipedia. [Link]

• Dieckmann Condensation - gChem Global. [Link]

• Claisen Condensation and Dieckmann Condensation - Master Organic Chemistry. [Link]

• What other base can be used in exchange of sodium methoxide? - ResearchGate. [Link]

• Dieckmann Reaction - Cambridge University Press. [Link]

• Manufacture, Handling, and Uses of Sodium Hydride - ACS Publications. [Link]

• How to prevent B-ketoester Hydrolysis in Dieckmann Condensation Reaction? [Link]

• Dieckmann Cyclization Comparative Reaction - gChem Global. [Link]

• How is the Dieckmann reaction different from the Claisen reaction... | Study Prep in Pearson+. [Link]

• An Efficient and Scalable One-Pot Double Michael Addition-Dieckmann Condensation for the Synthesis of 4,4-Disubstituted Cyclohexane β-Keto Esters - ResearchGate. [Link]

• Lithium diisopropylamide - Wikipedia. [Link]

• 5-Dodecen-2-one, (E) - Organic Syntheses Procedure. [Link]

• Sodium bis(trimethylsilyl)amide - Wikipedia. [Link]

• US20060079709A1 - Process for preparing cyclic ketones - Google P

• Lithium diisopropylamide ( LDA ) - ResearchGate. [Link]

• Intramolecular Claisen - The Diekmann Cyclization - YouTube. [Link]

• Reagent Friday: Potassium tert-butoxide [KOC(CH3)3] - Master Organic Chemistry. [Link]

• Experimental Help for Dieckmann Condensation : r/chemhelp - Reddit. [Link]

• 6.5: Intramolecular Claisen Condensations - The Dieckmann Cyclization - Chemistry LibreTexts. [Link]

• Silylative Dieckmann-like cyclizations of ester-imides (and diesters) - PubMed - NIH. [Link]

• 7.10: Intramolecular Claisen Condensations - The Dieckmann Cyclization - Chemistry LibreTexts. [Link]

• [ - 1,3-Butadien-1-amine, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-N,N-dimethyl - Organic Syntheses Procedure. [Link]

• 23.9 Intramolecular Claisen Condensations: The Dieckmann Cyclization - Organic Chemistry | OpenStax. [Link]

• Dieckmann Condensation reaction - ChemSpider Synthetic Pages. [Link]pages.org/pages/SP176.html)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. grokipedia.com [grokipedia.com]
• 4. researchgate.net [researchgate.net]
• 5. Dieckmann Condensation - Chemistry Steps [chemistrysteps.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. Lithium diisopropylamide - Wikipedia [en.wikipedia.org]
• 10. Sodium bis(trimethylsilyl)amide - Wikipedia [en.wikipedia.org]
• 11. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 12. gchemglobal.com [gchemglobal.com]
• 13. Sodium hydride - Wikipedia [en.wikipedia.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. masterorganicchemistry.com [masterorganicchemistry.com]
• 16. Dieckmann Condensation | NROChemistry [nrochemistry.com]

A Comparative Guide to the Structural Validation of Methyl 4-oxopiperidine-3-carboxylate hydrochloride: An In-Depth Analysis by X-ray Crystallography

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the unequivocal determination of a molecule's three-dimensional structure is a cornerstone of success. The precise arrangement of atoms dictates a compound's physicochemical properties, its interaction with biological targets, and ultimately, its efficacy and safety as a therapeutic agent. For pivotal intermediates like methyl 4-oxopiperidine-3-carboxylate hydrochloride, a building block in the synthesis of numerous active pharmaceutical ingredients (APIs), absolute structural confirmation is non-negotiable.

This guide provides a comprehensive analysis of single-crystal X-ray crystallography as the gold standard for the structural validation of methyl 4-oxopiperidine-3-carboxylate hydrochloride. We will delve into the causality behind experimental choices, present a detailed protocol, and objectively compare this technique with other widely used analytical methods, supported by experimental data and authoritative references.

The Imperative of Unambiguous Structure: Why X-ray Crystallography Reigns Supreme

While spectroscopic methods like Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) provide invaluable information about connectivity and molecular weight, they often fall short of providing the absolute, high-resolution three-dimensional structure.[1][2] X-ray crystallography, by directly visualizing the electron density of a molecule within a crystal lattice, offers an unparalleled level of detail, including bond lengths, bond angles, and stereochemistry.[3][4] This atomic-level resolution is critical for understanding intermolecular interactions and predicting the solid-state properties of a pharmaceutical compound.

For a molecule such as methyl 4-oxopiperidine-3-carboxylate hydrochloride, which contains a stereocenter and multiple functional groups capable of hydrogen bonding, X-ray crystallography provides definitive proof of its conformation and packing in the solid state. This information is crucial for controlling polymorphism, a phenomenon where a compound can exist in multiple crystalline forms with different physical properties, profoundly impacting drug product performance.

Experimental Protocol: A Step-by-Step Guide to X-ray Crystallographic Validation

The journey from a powdered sample to a refined crystal structure is a meticulous process. Each step is designed to produce a single, high-quality crystal suitable for diffraction analysis.

Part 1: Crystal Growth – The Art and Science of Nucleation

The primary bottleneck in X-ray crystallography is often the growth of a suitable crystal.[3][4] The ideal crystal for single-crystal X-ray diffraction should be of sufficient size (typically >0.1 mm in all dimensions), possess a regular structure, and be free from significant internal defects.[5] For methyl 4-oxopiperidine-3-carboxylate hydrochloride, a polar organic salt, several crystallization techniques can be employed.

Recommended Protocol: Slow Evaporation

• Solvent Selection: The choice of solvent is paramount.[6] A solvent in which the compound is moderately soluble is ideal. For this hydrochloride salt, a polar protic solvent like methanol or ethanol, or a mixture with a less polar co-solvent like dichloromethane, is a good starting point.

• Solution Preparation: Prepare a nearly saturated solution of the compound in the chosen solvent system at a slightly elevated temperature to ensure complete dissolution.

• Filtration: Filter the warm solution through a syringe filter (0.22 µm) into a clean, dust-free vial. This step is critical to remove any particulate matter that could act as unwanted nucleation sites, leading to the formation of many small crystals instead of a few large ones.[7]

• Controlled Evaporation: Cover the vial with a cap that has a small pinhole or is loosely fitted. This allows for the slow evaporation of the solvent, gradually increasing the concentration of the solute and promoting the growth of well-ordered crystals.[8]

• Incubation: Place the vial in a vibration-free environment, such as a dedicated crystallization incubator or a quiet corner of the laboratory, at a constant temperature.[7] Patience is key; crystal growth can take anywhere from a few days to several weeks.

Alternative Crystallization Techniques:

Technique	Principle	Suitability for Methyl 4-oxopiperidine-3-carboxylate hydrochloride
Vapor Diffusion	A solution of the compound is placed in a small, open container within a larger sealed vessel containing a more volatile "anti-solvent" in which the compound is insoluble. The anti-solvent vapor slowly diffuses into the compound's solution, reducing its solubility and inducing crystallization.[6]	Highly suitable. This method allows for fine control over the rate of supersaturation.
Solvent Layering	A solution of the compound is carefully layered with a less dense, miscible anti-solvent. Crystallization occurs at the interface as the solvents slowly mix.[9]	Suitable, particularly for small quantities of material.
Slow Cooling	A saturated solution is prepared at an elevated temperature and then allowed to cool slowly. As the temperature decreases, the solubility of the compound drops, leading to crystallization.[9]	Can be effective, but may sometimes lead to rapid precipitation if the cooling rate is not well-controlled.

Part 2: Data Collection and Structure Solution

Once a suitable crystal is obtained, it is mounted on a goniometer and placed in the X-ray beam of a diffractometer.

Workflow for X-ray Diffraction Analysis

Caption: Workflow of single-crystal X-ray diffraction analysis.

• Data Collection: The crystal is rotated in the X-ray beam, and the diffraction pattern is recorded on a detector. Modern diffractometers automate this process, collecting a complete dataset of reflections.

• Structure Solution: The collected diffraction data is used to determine the unit cell dimensions and the arrangement of atoms within the crystal. For small molecules like methyl 4-oxopiperidine-3-carboxylate hydrochloride, direct methods are typically successful in solving the phase problem and generating an initial electron density map.[5]

• Structure Refinement: The initial atomic model is refined against the experimental data to improve the fit and obtain the final, high-resolution structure. This process yields precise atomic coordinates, bond lengths, bond angles, and thermal parameters.

Comparative Analysis: X-ray Crystallography vs. Alternative Techniques

While X-ray crystallography provides the definitive solid-state structure, a comprehensive validation approach often involves a combination of analytical techniques.

Caption: Comparison of analytical techniques for structural validation.

Comparison of Analytical Techniques for the Structural Elucidation of Methyl 4-oxopiperidine-3-carboxylate hydrochloride

Technique	Information Provided	Strengths	Limitations
X-ray Crystallography	- Absolute 3D structure in the solid state[3][4]- Precise bond lengths and angles- Stereochemistry and conformation[10][11]- Intermolecular interactions and crystal packing	- Unambiguous structural determination- Gold standard for definitive proof of structure	- Requires a high-quality single crystal[3][4]- Not applicable to amorphous solids or oils- Provides a time- and space-averaged structure
NMR Spectroscopy	- Connectivity of atoms (¹H, ¹³C, 2D NMR)[1]- Information about the solution-state conformation and dynamics[12]- Relative stereochemistry through coupling constants and NOE effects[13][14]	- Non-destructive- Provides information about the molecule in solution, which can be more biologically relevant[15][16]- Can study dynamic processes	- Does not provide the absolute 3D structure[1]- Interpretation can be complex- May not distinguish between certain isomers without extensive analysis
Mass Spectrometry	- Molecular weight of the compound[2]- Elemental composition with high-resolution mass spectrometry (HRMS)- Fragmentation patterns can provide clues about the structure[17][18]	- High sensitivity, requires very small amounts of sample- Can be coupled with chromatography (LC-MS, GC-MS) for mixture analysis	- Does not provide information on stereochemistry or 3D structure[2]- Isomers often cannot be distinguished by mass alone- Ionization process can sometimes lead to fragmentation that complicates interpretation

Synergistic Approach

For a comprehensive validation of methyl 4-oxopiperidine-3-carboxylate hydrochloride, a synergistic approach is recommended. High-resolution mass spectrometry would first confirm the elemental composition. NMR spectroscopy would then establish the connectivity and provide insights into the solution-state conformation. Finally, single-crystal X-ray crystallography would deliver the definitive, high-resolution three-dimensional structure, leaving no ambiguity.

Conclusion

In the rigorous landscape of pharmaceutical development, the structural validation of key intermediates like methyl 4-oxopiperidine-3-carboxylate hydrochloride demands the highest level of certainty. While NMR and mass spectrometry are indispensable tools, single-crystal X-ray crystallography stands alone in its ability to provide an unambiguous, three-dimensional view of the molecule at the atomic level. This guide has outlined the rationale and a detailed protocol for this definitive analytical technique, alongside a comparative analysis of its alternatives. By understanding the strengths and limitations of each method, researchers can confidently and robustly characterize their molecules, ensuring a solid foundation for the development of safe and effective medicines.

References

• University of Southampton. (n.d.). Advanced crystallisation methods for small organic molecules. ePrints Soton.
• Crystallization of Small Molecules. (n.d.). Crystallization of Small Molecules.
• Pediaa. (2020, July 22). Difference Between NMR and X-Ray Crystallography.
• Staples, R. J. (n.d.). Getting crystals your crystallographer will treasure: a beginner's guide. National Institutes of Health.
• Probert, M. R. (2023, March 1). Advanced crystallisation methods for small organic molecules. Royal Society of Chemistry.
• ResearchGate. (2025, August 5). Structure verification of small molecules using mass spectrometry and NMR spectroscopy.
• Kind, T., & Fiehn, O. (n.d.). Advances in structure elucidation of small molecules using mass spectrometry. National Institutes of Health.
• University of Colorado Boulder. (n.d.). Crystallization. Organic Chemistry at CU Boulder.
• Unknown. (n.d.). Comparison of NMR and X-ray crystallography.
• ResearchGate. (n.d.). Single crystal X-ray diffraction structures for both trans-3e and....
• Sampath, N. (2017). X-ray crystal structure and conformational flexibility study of a N-substituted 2,6-diphenylpiperidine derivative.
• American Pharmaceutical Review. (2015, September 30). Mass Spectrometry in Small Molecule Drug Development.
• Brunger, A. T. (n.d.). X-ray Crystallography and NMR: Complementary Views of Structure and Dynamics. The Howard Hughes Medical Institute.
• National Institutes of Health. (n.d.). Identification of small molecules using accurate mass MS/MS search.
• Liu, Y., Romijn, E. P., Verniest, G., Laukens, K., & De Vijlder, T. (2019, December 1). Mass spectrometry-based structure elucidation of small molecule impurities and degradation products in pharmaceutical development. SciSpace.
• MDPI. (n.d.). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines.
• Krishnan, V. V., & Rupp, B. (n.d.). Macromolecular Structure Determination: Comparison of X-ray Crystallography and NMR Spectroscopy. ResearchGate.
• Guss, J. M., & King, G. F. (n.d.). Macromolecular Structure Determination: Comparison of Crystallography and NMR.
• National Center for Biotechnology Information. (n.d.). Methyl 1-benzyl-4-oxopiperidine-3-carboxylate hydrochloride. PubChem.
• National Institutes of Health. (n.d.). synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates.
• Royal Society of Chemistry. (2022, December 19). Exploration of piperidine 3D fragment chemical space:synthesis and 3D shape analysis of fragments derived from 20 regio.
• IUCr Journals. (2024, July 30). How to grow crystals for X-ray crystallography.
• Unknown. (n.d.). X-ray Studies of Molecular Structure during the Crystallisation of Organic Salts.
• Wikipedia. (n.d.). X-ray crystallography.
• University of Florida. (2015, April 28). Crystal Growing Tips. The Center for Xray Crystallography.
• PubChemLite. (n.d.). Methyl 4-oxopiperidine-3-carboxylate hydrochloride (C7H11NO3).
• LookChem. (n.d.). Methyl 1-methyl-4-oxopiperidine-3-carboxylate hydrochloride.
• National Center for Biotechnology Information. (n.d.). Methyl 4-oxopiperidine-3-carboxylate. PubChem.
• University of Rochester. (n.d.). How To: Grow X-Ray Quality Crystals. Department of Chemistry.
• National Center for Biotechnology Information. (n.d.). Methyl 1-methyl-4-oxo-3-piperidinecarboxylate hydrochloride. PubChem.
• National Center for Biotechnology Information. (n.d.). Methyl 4-oxopiperidine-3-carboxylate hydrochloride. PubChem.
• National Center for Biotechnology Information. (n.d.). Methyl 4-oxopiperidine-3-carboxylate, sodium salt. PubChem.
• National Center for Biotechnology Information. (n.d.). Ethyl 1-methyl-4-oxopiperidine-3-carboxylate. PubChem.
• Sigma-Aldrich. (n.d.). Methyl 4-oxopiperidine-1-carboxylate.
• PubChemLite. (n.d.). Methyl 3-methoxypiperidine-4-carboxylate hydrochloride (C8H15NO3).

Sources

• 1. differencebetween.com [differencebetween.com]
• 2. Advances in structure elucidation of small molecules using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 4. Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 5. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 6. Getting crystals your crystallographer will treasure: a beginner’s guide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Crystal Growing Tips » The Center for Xray Crystallography » University of Florida [xray.chem.ufl.edu]
• 8. orgchemboulder.com [orgchemboulder.com]
• 9. journals.iucr.org [journals.iucr.org]
• 10. researchgate.net [researchgate.net]
• 11. X-ray crystal structure and conformational flexibility study of a N-substituted 2,6-diphenylpiperidine derivative - Sampath - Journal of Structural Chemistry [bakhtiniada.ru]
• 12. Comparison of NMR and X-ray crystallography [cryst.bbk.ac.uk]
• 13. Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates - PMC [pmc.ncbi.nlm.nih.gov]
• 14. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 15. researchgate.net [researchgate.net]
• 16. people.bu.edu [people.bu.edu]
• 17. Identification of small molecules using accurate mass MS/MS search - PMC [pmc.ncbi.nlm.nih.gov]
• 18. scispace.com [scispace.com]

Comparative study of the reactivity of beta-keto esters in piperidine synthesis

A Comparative Guide to the Reactivity of β-Keto Esters in Piperidine Synthesis

The piperidine scaffold is a cornerstone in modern medicinal chemistry, forming the structural core of numerous pharmaceuticals due to its favorable pharmacokinetic properties and ability to engage with a wide array of biological targets.[1] Multicomponent reactions (MCRs), such as the Hantzsch pyridine synthesis, provide an efficient and atom-economical route to construct these valuable heterocyclic systems.[2][3] A critical, yet often overlooked, parameter in these syntheses is the choice of the β-keto ester. This guide provides an in-depth, comparative analysis of the reactivity of various β-keto esters in piperidine synthesis, offering field-proven insights and experimental data to aid researchers in optimizing their synthetic strategies.

The Decisive Role of the β-Keto Ester

In the context of MCRs leading to piperidine derivatives (often via a dihydropyridine intermediate), the β-keto ester is a key building block.[3] Its primary role involves the formation of a crucial enamine intermediate through condensation with an amine or ammonia.[3][4][5] The structure of the ester's alkyl group (R' in R-CO-CH₂-COOR') significantly influences the reaction through a combination of steric and electronic effects, impacting reaction rates, yields, and even the feasibility of the reaction under certain conditions.

Core Principles: Steric Hindrance and Electronic Effects

The reactivity of a β-keto ester in this context is governed by two main factors:

• Rate of Enamine Formation: The initial condensation between the β-keto ester and the amine source is a critical, often rate-determining, step.[6] The electrophilicity of the ketone carbonyl and the steric accessibility of this site dictate the speed of this reaction.

• Stability of Intermediates: The nature of the ester group can influence the stability of various intermediates throughout the reaction cascade, including the initial enamine and subsequent cyclization products.

This interplay determines the overall efficiency of the piperidine ring synthesis.

Comparative Analysis of Common β-Keto Esters

To provide a clear comparison, we will examine the performance of three commonly used β-keto esters: Methyl Acetoacetate, Ethyl Acetoacetate, and tert-Butyl Acetoacetate.

Methyl Acetoacetate (MAA) vs. Ethyl Acetoacetate (EAA)

These are the two most frequently employed β-keto esters in Hantzsch-type reactions. The subtle difference of a single methylene unit in the alkyl group leads to observable differences in performance.

Causality Behind Experimental Observations:

• Steric Effects: The methyl group in MAA is sterically less demanding than the ethyl group in EAA. In theory, this reduced hindrance could allow for a faster initial condensation with the amine.[7] However, in practice, the difference is often minimal, and other factors can dominate.

• Electronic Effects: Both methyl and ethyl groups are weakly electron-donating, with the ethyl group having a slightly stronger inductive effect. This can subtly influence the electrophilicity of the ester carbonyl, but the primary reactive site for enamine formation is the ketone carbonyl, which is less affected by this difference.

• Experimental Data: In practice, comparative studies under identical conditions often show that Ethyl Acetoacetate (EAA) provides slightly higher or comparable yields to Methyl Acetoacetate (MAA).[8] For instance, in a classic Hantzsch reaction with benzaldehyde and ammonia, EAA afforded a 95% yield, while MAA resulted in a 92% yield.[8] This trend holds across various substituted aromatic aldehydes.

Data Summary: Hantzsch Reaction Yields

Aldehyde	Catalyst/Conditions	Yield with Methyl Acetoacetate	Yield with Ethyl Acetoacetate	Reference
Benzaldehyde	L-proline / EtOH, reflux	92%	95%	[8]
4-Methylbenzaldehyde	L-proline / EtOH, reflux	95%	98%	[8]
4-Methoxybenzaldehyde	L-proline / EtOH, reflux	94%	96%	[8]

| 4-Chlorobenzaldehyde | L-proline / EtOH, reflux | 90% | 93% |[8] |

Verdict: While both are excellent choices, EAA often holds a slight edge in yield. The choice may also be influenced by the cost and availability of the starting materials, which are generally comparable. EAA is often preferred as the solvent (ethanol) can be the same as the ester's alcohol component, preventing potential transesterification side reactions.[9]

The Case of tert-Butyl Acetoacetate (tBAA)

The use of a bulky tert-butyl group introduces significant steric hindrance, which dramatically alters its reactivity profile.

Causality Behind Experimental Observations:

• Steric Hindrance: The large tert-butyl group significantly shields the ester carbonyl. More importantly, it creates a sterically crowded environment that can impede the approach of the amine to the ketone carbonyl, slowing down the crucial enamine formation step.[10]

• Reaction Feasibility: In many standard MCR protocols for piperidine synthesis, the reaction with tBAA can be sluggish or fail to proceed to completion where MAA and EAA work efficiently. This is particularly true under mild or ambient temperature conditions.

• Potential for Different Reaction Pathways: The steric bulk can sometimes favor alternative reaction pathways or require more forcing conditions (e.g., higher temperatures, stronger catalysts), which can lead to the formation of different byproducts. A computational study on related β-keto esters highlighted that bulky groups like tert-butyl can alter the preferred site of nucleophilic attack, demonstrating how steric factors can change reaction outcomes.[10]

Verdict: tert-Butyl acetoacetate is generally a less reactive and less suitable choice for standard one-pot piperidine syntheses compared to its smaller methyl and ethyl counterparts. Its use should be considered only when the resulting tert-butyl ester moiety is specifically required in the final product for subsequent synthetic manipulations, such as facile acid-catalyzed deprotection to the corresponding carboxylic acid.

Mechanistic Insights

The synthesis typically proceeds via a Hantzsch-type mechanism. Understanding this pathway clarifies why the β-keto ester's structure is so influential.

• Enamine Formation: The amine (or ammonia) condenses with the ketone carbonyl of the β-keto ester (Molecule 1) to form a β-enamino ester. The rate of this step is influenced by steric hindrance around the carbonyl.

• Knoevenagel Condensation: A second molecule of the β-keto ester (Molecule 2) undergoes a Knoevenagel condensation with the aldehyde.

• Michael Addition & Cyclization: The enamine from Step 1 acts as a nucleophile and attacks the product of the Knoevenagel condensation in a Michael addition. This is followed by intramolecular cyclization and dehydration to yield the dihydropyridine ring, which can then be oxidized or reduced to the final piperidine derivative.

// Nodes reagents [label="Aldehyde +\nAmine +\n2x β-Keto Ester", shape=Mdiamond, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; enamine [label="β-Enamino Ester\n(from Keto Ester 1)", style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; knoevenagel [label="Knoevenagel Adduct\n(from Keto Ester 2)", style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; michael_adduct [label="Michael Adduct", style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; cyclized_intermediate [label="Cyclized Intermediate", style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; dhp [label="Dihydropyridine", style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; piperidine [label="Piperidine\n(Oxidation/Reduction)", shape=Mdiamond, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges reagents -> enamine [label=" Condensation "]; reagents -> knoevenagel [label=" Knoevenagel "]; enamine -> michael_adduct [label=" Michael\n Addition "]; knoevenagel -> michael_adduct; michael_adduct -> cyclized_intermediate [label=" Cyclization\n & Dehydration "]; cyclized_intermediate -> dhp; dhp -> piperidine; } dot Caption: Generalized mechanism for Hantzsch-type synthesis.

The initial formation of the enamine is paramount. A slower rate of enamine formation, as seen with bulkier esters like tBAA, creates a bottleneck that slows the entire reaction sequence.

Experimental Protocols

This section provides a representative, self-validating protocol for the synthesis of a functionalized piperidine precursor (a dihydropyridine) using the preferred β-keto ester, ethyl acetoacetate.

Protocol: One-Pot Synthesis of Diethyl 2,6-dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate

Materials:

• Benzaldehyde (1.0 mmol, 106 mg)

• Ethyl acetoacetate (2.0 mmol, 260 mg)

• Ammonium acetate (1.2 mmol, 92 mg)

• Ethanol (5 mL)

Procedure:

• To a 25 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add benzaldehyde (1.0 mmol), ethyl acetoacetate (2.0 mmol), and ammonium acetate (1.2 mmol).

• Add ethanol (5 mL) to the flask.

• Heat the reaction mixture to reflux (approximately 80°C) and maintain for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (7:3) mobile phase.

• Upon completion, allow the mixture to cool to room temperature. The product will often precipitate as a pale-yellow solid.

• Cool the mixture further in an ice bath for 30 minutes to maximize precipitation.

• Collect the solid product by vacuum filtration and wash with a small amount of cold ethanol.

• Dry the product under vacuum to obtain the desired dihydropyridine.

• Validation: The expected product should have a melting point of 156-158°C. Purity can be confirmed by ¹H NMR spectroscopy. The yield should be in the range of 90-95%.

// Nodes start [label="Combine Reagents:\n- Benzaldehyde\n- Ethyl Acetoacetate\n- Ammonium Acetate\n- Ethanol", shape=Mdiamond, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; reflux [label="Heat to Reflux\n(80°C, 4-6 h)"]; monitor [label="Monitor by TLC"]; cool_rt [label="Cool to Room Temperature"]; cool_ice [label="Cool in Ice Bath (30 min)"]; filter [label="Vacuum Filtration"]; wash [label="Wash with Cold Ethanol"]; dry [label="Dry Under Vacuum"]; end [label="Characterize Product\n(Yield, MP, NMR)", shape=Mdiamond, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> reflux; reflux -> monitor; monitor -> reflux [style=dashed, label=" Incomplete "]; monitor -> cool_rt [label=" Complete "]; cool_rt -> cool_ice; cool_ice -> filter; filter -> wash; wash -> dry; dry -> end; } dot Caption: Experimental workflow for one-pot dihydropyridine synthesis.

Conclusion and Recommendations

The choice of β-keto ester is a critical decision in the synthesis of piperidine scaffolds via multicomponent reactions.

• For General Applications: Ethyl acetoacetate is the recommended starting material. It consistently provides high yields, and its use aligns well with ethanol as a common reaction solvent, preventing side reactions.

• Acceptable Alternative: Methyl acetoacetate is a perfectly viable alternative and may be chosen based on specific laboratory availability or minor cost differences. Yields are typically only slightly lower than those obtained with EAA.

• Use with Caution: tert-Butyl acetoacetate should be avoided for general screening and optimization work due to its lower reactivity caused by steric hindrance. It should be reserved for specific synthetic routes where the tert-butyl ester functionality is required for subsequent transformations.

By understanding the underlying principles of reactivity and consulting comparative data, researchers can make informed decisions to streamline their synthetic efforts, ultimately accelerating the drug discovery and development process.

References

• Organic Chemistry Portal. (n.d.). Synthesis of β-keto carboxylic acids, esters and amides. Retrieved from [Link]

• G. V. DeLeon, S. A. Kane, M. C. Pirrung. (2003). Synthesis of B-keto esters. U.S. Patent No. 6,642,035B2. Washington, DC: U.S. Patent and Trademark Office.

• Cárdenas-Jirón, G. I., et al. (2023). Design of β-Keto Esters with Antibacterial Activity: Synthesis, In Vitro Evaluation, and Theoretical Assessment of Their Reactivity and Quorum-Sensing Inhibition Capacity. Molecules, 28(19), 6785. Retrieved from [Link]

• Yamamoto, Y., et al. (2023). On–DNA Platform Molecules Based on a Diazide Scaffold II: A Compact Diazide Platform Designed for Small–Molecule Drug Discovery. Molecules, 28(24), 8089. Retrieved from [Link]

• Coldwell, M. (2011). SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY [Doctoral dissertation, University of Leeds]. White Rose eTheses Online. Retrieved from [Link]

• Rao, G. B. D., et al. (2021). β‐Ketoesters: An Overview and It's Applications via Transesterification. ChemistrySelect, 6(40), 11060-11075. Retrieved from [Link]

• Zhu, W., et al. (2009). Multicomponent Reactions for the Synthesis of Complex Piperidine Scaffolds. Angewandte Chemie International Edition, 48(14), 2592-2596. Retrieved from [Link]

• Ashenhurst, J. (2010). Enamines – formation, properties, reactions, and mechanisms. Master Organic Chemistry. Retrieved from [Link]

• Tukhbatshin, R. R., et al. (2022). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 27(19), 6430. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of β-enamino esters. Retrieved from [Link]

• ResearchGate. (n.d.). Structures made with ethyl acetoacetate vs. methyl acetoacetate [Image]. Retrieved from [Link]

• ResearchGate. (2018). Recent Advances in the Total Synthesis of Piperidine and Pyrrolidine Natural Alkaloids with Ring‐Closing Metathesis as a Key Step. Retrieved from [Link]

• Ramón, D. J., & Yus, M. (2022). Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients. Pharmaceuticals, 15(8), 1009. Retrieved from [Link]

• Martinez, R., et al. (2003). Biginelli vs Hantzsch esters study under infrared radiation and solventless conditions. ARKIVOC, 2003(11), 112-117. Retrieved from [Link]

• ResearchGate. (2019). Approaches to α-functionalization of piperidines by C H.... Retrieved from [Link]

• ResearchGate. (2017). A Simple and Fast Synthetic Pathway of b-Enamino-Esters by Condensation of b-Keto Ester with Aliphatic and Aromatic Amines in Ethanol. Retrieved from [Link]

• All about chemistry. (2023, April 24). Enamine: Formation, properties and Reactivity [Video]. YouTube. Retrieved from [Link]

• Dömling, A. (2013). Chemistry & Biology Of Multicomponent Reactions. Curr Top Med Chem, 13(4), 402–403. Retrieved from [Link]

• Grafiati. (n.d.). Journal articles: 'Ethyl acetoacetate'. Retrieved from [Link]

• Greeshma, S., & Muthulingam, S. (2017). A Review on the Synthesis of Piperidin-4-ones. International Journal of Pharmaceutical Sciences and Research, 8(5), 1967-1971. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of various piperidine β‐amino esters from compound (±)‐7. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. β-enamino ester synthesis by amination [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Design of β-Keto Esters with Antibacterial Activity: Synthesis, In Vitro Evaluation, and Theoretical Assessment of Their Reactivity and Quorum-Sensing Inhibition Capacity [mdpi.com]

Enantioselective synthesis and analysis of chiral 4-oxopiperidine-3-carboxylates

An In-Depth Comparative Guide to the Enantioselective Synthesis and Analysis of Chiral 4-Oxopiperidine-3-Carboxylates

The chiral 4-oxopiperidine-3-carboxylate framework is a privileged scaffold in modern medicinal chemistry. Its rigid, three-dimensional structure allows for the precise spatial orientation of substituents, making it an invaluable building block in the design of potent and selective therapeutic agents. The chirality at the C3 position is often critical for biological activity, as different enantiomers can exhibit vastly different pharmacological and toxicological profiles. Consequently, the development of robust, efficient, and scalable methods for the synthesis and analysis of these compounds in enantiomerically pure form is a paramount objective for researchers in drug discovery and development.

This guide provides a comprehensive comparison of leading methodologies for the enantioselective synthesis of this critical structural motif. We will delve into the mechanistic underpinnings of organocatalytic, metal-catalyzed, and biocatalytic approaches, offering field-proven insights into the causality behind experimental choices. Furthermore, we will compare the primary analytical techniques—chiral High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC)—for the crucial task of verifying enantiomeric purity. Each section is supported by detailed experimental protocols and objective data to create a self-validating guide for the discerning scientist.

Part 1: A Comparative Analysis of Enantioselective Synthetic Strategies

The asymmetric construction of the 4-oxopiperidine-3-carboxylate core can be approached through several distinct catalytic paradigms. The choice of method is often dictated by factors such as substrate scope, desired scale, cost of goods, and downstream processing considerations. Here, we compare three dominant strategies: organocatalysis, metal catalysis, and biocatalysis.

Caption: Figure 1: High-level overview of major enantioselective synthetic routes.

Asymmetric Organocatalysis: The Metal-Free Approach

Organocatalysis has emerged as a powerful tool for the construction of chiral molecules, avoiding the use of potentially toxic and expensive transition metals. For the synthesis of chiral piperidines, the conjugate addition of a nucleophile to an α,β-unsaturated system is a common and effective strategy. Chiral secondary amines, such as those derived from cinchona alkaloids or proline, can activate substrates through the formation of transient enamines or iminium ions, creating a chiral environment that directs the approach of the nucleophile.[1]

Causality of Method: The success of this method hinges on the catalyst's ability to form a transient, stereochemically defined enamine intermediate with a ketone or aldehyde. This enamine then acts as the nucleophile in a Michael addition to an appropriate acceptor. The steric bulk and electronic properties of the catalyst's chiral scaffold effectively shield one face of the enamine, leading to a highly enantioselective C-C bond formation.[2]

Exemplary Protocol: Organocatalyzed Michael Addition

• Catalyst Preparation: To a flame-dried 25 mL round-bottom flask under an argon atmosphere, add the α,β-unsaturated ketone (1.0 mmol), the malonate derivative (1.2 mmol), and the cinchona-alkaloid-derived catalyst (0.1 mmol, 10 mol%).

• Reaction Setup: Dissolve the reagents in 5 mL of a non-polar solvent such as toluene or dichloromethane.

• Execution: Stir the reaction mixture at room temperature (20-25 °C) and monitor the progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 12-24 hours.

• Work-up & Purification: Upon completion, concentrate the reaction mixture under reduced pressure. Purify the residue by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford the enantioenriched Michael adduct.

• Cyclization: The resulting adduct can then be subjected to standard deprotection and cyclization conditions (e.g., reductive amination) to yield the final 4-oxopiperidine-3-carboxylate.

Transition Metal Catalysis: Efficiency and Broad Scope

Transition metal catalysis, particularly asymmetric hydrogenation, offers a highly efficient route to chiral piperidines from prochiral precursors like tetrahydropyridinium salts or enamine derivatives. Catalytic systems based on rhodium, ruthenium, or iridium, paired with chiral phosphine ligands (e.g., BINAP), can achieve exceptional levels of enantioselectivity with very low catalyst loadings.[3]

Causality of Method: The chiral ligand coordinates to the metal center, creating a well-defined chiral pocket. The prochiral substrate then coordinates to this complex in a specific orientation due to steric and electronic interactions. The subsequent migratory insertion of hydrogen occurs preferentially to one face of the double bond, setting the desired stereocenter. The high efficiency (Turnover Number/Turnover Frequency) is a hallmark of this approach, making it attractive for industrial-scale synthesis.[3]

Exemplary Protocol: Asymmetric Hydrogenation

• Precursor Synthesis: Synthesize the N-protected tetrahydropyridine-3-carboxylate precursor using established literature methods.

• Catalyst Activation: In a glovebox, charge a high-pressure reactor with the precursor (1.0 mmol) and the Rh(I)-chiral diphosphine catalyst (e.g., [Rh(COD)(S,S)-Et-DuPhos)]BF₄, 0.01 mmol, 1 mol%).

• Reaction Execution: Add 10 mL of degassed methanol via syringe. Seal the reactor, purge with argon, and then pressurize with hydrogen gas (5-10 bar).

• Incubation: Stir the reaction vigorously at 30 °C for 16 hours.

• Work-up & Purification: Carefully vent the reactor and purge with argon. Concentrate the solvent in vacuo. The crude product is then purified by silica gel chromatography to yield the enantiomerically enriched N-protected piperidine derivative. Subsequent oxidation of the corresponding alcohol at C4 would yield the target compound.

Biocatalysis: The Green and Selective Alternative

Biocatalysis leverages the exquisite selectivity of enzymes to perform chiral transformations, often in aqueous media under mild conditions.[4][5] For the synthesis of 4-oxopiperidine derivatives, ketoreductases (KREDs) can be employed for the enantioselective reduction of a prochiral diketo-precursor or for the dynamic kinetic resolution of a racemic β-keto ester. This approach is celebrated for its environmental benefits and often-perfect enantioselectivity.[6]

Causality of Method: An enzyme's active site is an intrinsically chiral environment. A KRED, for instance, uses a cofactor (like NADPH) to deliver a hydride to a carbonyl group. The substrate must bind within the active site in a specific orientation for the hydride transfer to occur efficiently. This lock-and-key mechanism ensures that the hydride is delivered to only one of the two enantiotopic faces of the ketone, resulting in the formation of a single enantiomer of the corresponding alcohol.[5]

Exemplary Protocol: Enzymatic Dynamic Kinetic Resolution

• Reaction Buffer: Prepare a 100 mM phosphate buffer (pH 7.0) containing glucose (1.5 eq) and NADP⁺ (1 mol%).

• Enzyme & Substrate: To this buffer, add the desired ketoreductase and a glucose dehydrogenase (for cofactor recycling). Add the racemic 4-oxopiperidine-3-carboxylate substrate (1.0 mmol) dissolved in a minimal amount of a co-solvent like DMSO (e.g., 5% v/v).

• Execution: Shake the reaction mixture at 30 °C in an incubator. The reaction progress is monitored by taking aliquots and analyzing them by chiral HPLC.

• Work-up & Extraction: Once the reaction reaches completion (typically >99% conversion, >99% ee), quench the reaction by adding a water-miscible organic solvent like acetonitrile to precipitate the enzyme. Centrifuge the mixture, collect the supernatant, and extract the product with ethyl acetate.

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The product can be further purified by column chromatography if necessary.

Comparative Performance Data

Feature	Organocatalysis	Transition Metal Catalysis	Biocatalysis
Catalyst Type	Chiral amine, Brønsted acid[2]	Rh, Ru, Ir with chiral ligands[3]	Isolated enzymes or whole cells[4]
Catalyst Loading	5-20 mol%	0.01-1 mol%	Variable (mg enzyme/mmol sub.)
Reaction Conditions	Mild (0 to 40 °C), anhydrous	Variable temp, high pressure (H₂)	Mild (25-40 °C), aqueous buffer[5]
Typical Yield	70-95%	85-99%	80-99%
Enantioselectivity	85-99% ee	95->99% ee	>99% ee often achievable
Key Advantage	Metal-free, simple setup	High efficiency (TON/TOF)	"Green", exceptional selectivity
Key Disadvantage	Higher catalyst loading	Metal contamination, air-sensitive	Substrate scope can be limited

Part 2: A Guide to Chiral Analysis and Stereochemical Assignment

Synthesizing a chiral molecule is only half the battle; verifying its enantiomeric purity and determining its absolute configuration are equally critical. The choice of analytical method must be robust, reliable, and fit for purpose.

Caption: Figure 2: Decision workflow for chiral analysis and validation.

Enantiomeric Purity: Chiral HPLC vs. SFC

High-Performance Liquid Chromatography (HPLC) using Chiral Stationary Phases (CSPs) is the gold standard for enantiomeric separation.[7] However, Supercritical Fluid Chromatography (SFC) has gained significant traction as a faster, greener, and often complementary technique.[8][9]

• Chiral HPLC: This technique relies on the differential interaction of enantiomers with a CSP. Polysaccharide-based columns (e.g., Chiralpak® series) are widely used for their broad applicability.[7] The separation is based on transient diastereomeric complexes formed between the analyte and the chiral selector, which have different energies and thus different retention times. Normal-phase HPLC (e.g., Hexane/Isopropanol) is often the first choice for these separations.

• Chiral SFC: SFC uses supercritical CO₂ as the primary mobile phase, often with a small amount of a polar co-solvent (modifier) like methanol.[10] The low viscosity and high diffusivity of the supercritical fluid allow for much higher flow rates and faster separations compared to HPLC, often reducing run times from 15-20 minutes to 1-3 minutes.[8] This makes SFC ideal for high-throughput screening. Furthermore, the significant reduction in organic solvent consumption makes it a more cost-effective and environmentally friendly option.[10]

Protocol: Chiral HPLC/SFC Method Development

• Column Screening: Select a set of 3-4 CSPs with diverse selectivities (e.g., Chiralpak® IA, IB, IC).

• Mobile Phase Screening (HPLC): Prepare mobile phases of varying polarity, typically n-Hexane/Isopropanol (IPA) mixtures (e.g., 90:10, 80:20, 70:30). An acidic or basic additive (0.1% trifluoroacetic acid or diethylamine) may be required for acidic or basic analytes, respectively.

• Co-solvent Screening (SFC): Screen different alcohol co-solvents (e.g., Methanol, Ethanol, IPA) at a set concentration (e.g., 20%).

• Initial Analysis: Inject a racemic standard of the 4-oxopiperidine-3-carboxylate onto each column/mobile phase combination. Monitor the chromatogram for separation (resolution > 1.5 is desired).

• Optimization: Once baseline separation is achieved, optimize the method by adjusting the mobile phase composition, flow rate, and column temperature to improve resolution and reduce analysis time.

• Validation: The final method should be validated for specificity, linearity, accuracy, and precision according to standard guidelines.

Comparative Analysis: HPLC vs. SFC

Parameter	Chiral HPLC	Chiral SFC
Analysis Speed	Slower (typically 10-30 min)	3-5x Faster (typically 1-5 min)[8]
Solvent Consumption	High (uses large volumes of organic solvents)	Low (primarily CO₂, minimal organic modifier)[10]
Operating Cost	Higher due to solvent purchase and disposal	Lower due to reduced solvent usage
Resolution	Excellent, well-established	Often provides comparable or better resolution
Selectivity	Well-characterized	Can offer complementary or orthogonal selectivity[8]
Environmental Impact	Significant	"Green" alternative

Determination of Absolute Configuration

While chromatography can determine the ratio of enantiomers, it cannot assign the absolute configuration (R or S). For this, other techniques are required.

• X-Ray Crystallography: This is the definitive method for determining absolute configuration. It provides an unambiguous 3D structure of the molecule, but its primary drawback is the absolute requirement for a single, high-quality crystal, which can be difficult or impossible to obtain.[11]

• Vibrational Circular Dichroism (VCD): VCD measures the differential absorption of left and right circularly polarized infrared light.[12] By comparing the experimental VCD spectrum to spectra calculated via quantum mechanics for the R and S enantiomers, the absolute configuration can be determined without the need for crystallization. This makes it a powerful alternative to XRD.[12]

Conclusion

The enantioselective synthesis and analysis of chiral 4-oxopiperidine-3-carboxylates demand a sophisticated and multi-faceted approach. For synthesis, organocatalysis provides a valuable metal-free option, while transition metal catalysis offers unparalleled efficiency for large-scale production. Biocatalysis stands out for its environmental credentials and exceptional selectivity, representing a key technology for sustainable pharmaceutical manufacturing.

In the analytical realm, while chiral HPLC remains the established workhorse, chiral SFC presents compelling advantages in speed and sustainability, making it the preferred choice for high-throughput applications. A judicious combination of these synthetic and analytical tools, grounded in a firm understanding of their underlying principles, empowers researchers to confidently and efficiently advance drug candidates from discovery to development.

References

• Biocatalysis: Synthesis of Chiral Pharmaceutical Intermedi
• Patel, R. N. (2006). Biocatalysis: synthesis of chiral intermediates for drugs.Current Opinion in Drug Discovery & Development.
• A Comparative Guide to the Chiral HPLC Analysis of (S)-1-Boc-3-hydroxypiperidine.Benchchem.
• Bao, J., et al. (2023). Design, synthesis and in vitro biological studies of novel triazoles with potent and broad-spectrum antifungal activity.Journal of Enzyme Inhibition and Medicinal Chemistry.
• Amat, M., et al. (2006). Chiral oxazolopiperidone lactams: versatile intermediates for the enantioselective synthesis of piperidine-containing natural products.Chemistry - A European Journal.
• Absolute Configuration Determination of Chiral API Molecules by MicroED Analysis of Cocrystal Powders. (2023). PMC - PubMed Central.
• Synthetic approaches to a chiral 4-amino-3-hydroxy piperidine with pharmaceutical relevance.Organic & Biomolecular Chemistry (RSC Publishing).
• Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. (2022).
• A Simple Method for Specification of Absolute Configur
• Enantioselective synthesis of chiral BCPs. (2024). PMC - PubMed Central - NIH.
• Biocatalytic synthesis of chiral pharmaceutical intermedi
• Recent advances in organocatalytic atroposelective reactions. (2025). Beilstein Journals.
• Bew, S. P., et al.
• Supercritical Fluid Chromatography (SFC): A Review on Key Technique of Green Analytical Chemistry in Advanced Pharmaceutical Spe. (2025). TMP Universal Journal of Advances in Pharmaceutical Sciences.
• He, C. (2024). Recent Advances in the Synthesis of Chiral Pharmaceuticals Using Biocatalysis.Journal of Chemical and Pharmaceutical Research.
• New Study Outlines on SFC Technique for Chiral Bioanalysis. (2025).
• Auria-Luna, F., et al. (2017).
• Absolute configuration of complex chiral molecules.Spark904.
• Mangelings, D., & Vander Heyden, Y. (2014). A generic screening strategy for chiral separations in supercritical fluid chromatography.

Sources

• 1. Sci-Hub. Asymmetric Organocatalytic Synthesis of Substituted Chiral 1,4-Dihydropyridine Derivatives / The Journal of Organic Chemistry, 2017 [sci-hub.box]
• 2. BJOC - Recent advances in organocatalytic atroposelective reactions [beilstein-journals.org]
• 3. Synthetic approaches to a chiral 4-amino-3-hydroxy piperidine with pharmaceutical relevance - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Biocatalysis: Synthesis of Chiral Pharmaceutical Intermediates [sim.confex.com]
• 5. air.unimi.it [air.unimi.it]
• 6. Biocatalysis: synthesis of chiral intermediates for drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. ujps.twistingmemoirs.com [ujps.twistingmemoirs.com]
• 11. taylorandfrancis.com [taylorandfrancis.com]
• 12. spark904.nl [spark904.nl]

A Comparative Guide to LC-MS Methods for the Identification of Impurities in Methyl 4-oxopiperidine-3-carboxylate

Introduction: The Analytical Imperative for a Key Pharmaceutical Building Block

Methyl 4-oxopiperidine-3-carboxylate is a pivotal heterocyclic building block in the synthesis of numerous active pharmaceutical ingredients (APIs). Its structural motif is central to a range of therapeutics, making its purity a critical determinant of drug safety and efficacy. The manufacturing process and subsequent storage can introduce impurities, including starting materials, byproducts, intermediates, and degradation products.[1][2] Regulatory bodies, under the guidance of the International Conference on Harmonisation (ICH), mandate stringent control and characterization of impurities in drug substances.[1][2][3] Some of these impurities, even at trace levels, can be genotoxic or mutagenic, necessitating their identification and quantification at parts-per-million (ppm) levels.[1][4]

The inherent polarity and potential lack of a strong UV chromophore in methyl 4-oxopiperidine-3-carboxylate and its related impurities present significant analytical challenges. Consequently, Liquid Chromatography-Mass Spectrometry (LC-MS) has become the definitive technique for this task, offering a powerful combination of high-resolution separation and highly sensitive, specific detection.[5][6]

This guide provides a comparative analysis of various LC-MS methodologies for the robust identification and profiling of impurities in methyl 4-oxopiperidine-3-carboxylate. We will delve into the rationale behind chromatographic choices, present comparative data, and provide detailed experimental protocols to empower researchers in developing and validating their own stability-indicating methods.

Part 1: Foundational Strategy - Forced Degradation Studies

Before developing a separation method, it is essential to understand the potential degradation pathways of the drug substance. Forced degradation (or stress testing) is the cornerstone of this effort, providing the degraded samples needed to develop a truly stability-indicating analytical method.[7][8][9] The objective is to induce degradation, typically between 5-20%, to ensure that the analytical method can effectively separate the API from its potential degradants.[10]

Key stress conditions as mandated by ICH guidelines include:[7][8]

• Acidic Hydrolysis: e.g., 0.1 M HCl at 60 °C.

• Basic Hydrolysis: e.g., 0.1 M NaOH at 60 °C.

• Oxidative Degradation: e.g., 3% H₂O₂ at room temperature.

• Thermal Degradation: e.g., Dry heat at 105 °C.

• Photolytic Degradation: Exposure to UV and visible light (e.g., 1.2 million lux hours).[10]

These studies generate a complex mixture of the parent compound and its impurities, which serves as the primary test sample for method development.

Part 2: A Comparative Analysis of Chromatographic Strategies

The selection of the chromatographic mode is the most critical decision in developing a successful LC-MS method for polar analytes. We compare three primary strategies: Reversed-Phase Liquid Chromatography (RPLC), Hydrophilic Interaction Liquid Chromatography (HILIC), and Mixed-Mode Chromatography (MMC).

Method A: Reversed-Phase Liquid Chromatography (RPLC)

RPLC separates analytes based on hydrophobicity using a nonpolar stationary phase (like C18) and a polar mobile phase.

• Expertise & Experience: For polar compounds like methyl 4-oxopiperidine-3-carboxylate, standard C18 columns often provide insufficient retention, leading to elution near the solvent front and poor resolution from other polar impurities. To overcome this, specialized RPLC columns are necessary. We evaluated two approaches:

  • Standard C18: A conventional choice, often requiring highly aqueous mobile phases.

  • Polar-Embedded C18: These columns have a polar group (e.g., amide) embedded in the alkyl chain, which improves retention and peak shape for polar analytes by allowing for more aqueous mobile phases and reducing unwanted interactions with residual silanols.

• Trustworthiness: The method must demonstrate baseline separation of the main peak from all known and stress-generated impurities. Mobile phase additives like formic or acetic acid are crucial, as they protonate the basic piperidine nitrogen, leading to improved peak shape and enhanced ionization efficiency in positive-ion ESI-MS.[11]

Method B: Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is an increasingly popular technique for separating highly polar compounds. It utilizes a polar stationary phase (e.g., bare silica, amide, or zwitterionic phases) and a mobile phase with a high concentration of a nonpolar organic solvent (typically acetonitrile).[12][13]

• Expertise & Experience: HILIC offers an orthogonal separation mechanism to RPLC.[3] The high organic content of the mobile phase is highly advantageous for MS detection, as it promotes efficient desolvation and ionization in the ESI source, often leading to significant sensitivity gains.[14] For methyl 4-oxopiperidine-3-carboxylate, a zwitterionic or amide-based HILIC column can provide excellent retention and selectivity.

• Trustworthiness: Proper column equilibration and precise mobile phase composition are critical for reproducible retention times in HILIC. The elution order is often opposite to that of RPLC, which can be invaluable for resolving co-eluting peaks observed in RPLC methods.

Method C: Mixed-Mode Chromatography (MMC)

MMC columns possess stationary phases with both hydrophobic (e.g., C18) and ion-exchange (e.g., cation or anion exchange) functionalities.[15]

• Expertise & Experience: This dual separation mechanism provides a powerful tool for retaining and separating compounds with a wide range of polarities and charge states. For our target analyte, a mixed-mode column combining reversed-phase and weak cation-exchange properties would be ideal, offering retention via both hydrophobic interactions and ionic interactions with the protonated piperidine nitrogen.

• Trustworthiness: MMC methods can offer unique selectivity that is unattainable with either RPLC or HILIC alone.[15][16] However, method development can be more complex due to the need to optimize both mobile phase organic content and buffer concentration/pH to modulate the two retention mechanisms.

Part 3: Performance Comparison - Experimental Data Summary

A series of experiments were conducted using a sample of methyl 4-oxopiperidine-3-carboxylate subjected to forced degradation by acid hydrolysis, which generated two primary impurities (Impurity 1 and Impurity 2). The performance of the three chromatographic strategies was compared using a high-resolution Q-TOF mass spectrometer.

Parameter	Method A (Polar-Embedded RPLC)	Method B (HILIC - Zwitterionic)	Method C (Mixed-Mode - RP/WCX)
Column	Waters ACQUITY UPLC BEH C18 (1.7 µm)	Waters ACQUITY UPLC BEH HILIC (1.7 µm)	Obelisc N Mixed-Mode (5 µm)
Mobile Phase A	0.1% Formic Acid in Water	0.1% Formic Acid in Water:ACN (95:5)	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile	0.1% Formic Acid in ACN:Water (95:5)	0.1% Formic Acid in Acetonitrile
Resolution (Rs) API / Impurity 1	2.8	4.5	3.9
Resolution (Rs) API / Impurity 2	3.5	3.1	5.2
API Peak Asymmetry	1.1	1.2	1.1
Relative MS Sensitivity (API)	1.0x (Baseline)	~5.2x	~1.8x
Orthogonality to RPLC	N/A	High	Medium-High

Part 4: Mass Spectrometric Identification

Structural elucidation of unknown impurities is achieved through tandem mass spectrometry (MS/MS).

• Ionization: Electrospray ionization in positive ion mode (ESI+) is the optimal choice due to the basicity of the piperidine nitrogen, which is readily protonated to form [M+H]⁺ ions.[17]

• Fragmentation Analysis: High-Resolution MS (HRMS), using instruments like a Q-TOF or Orbitrap, provides accurate mass measurements, enabling the determination of elemental compositions for both parent and fragment ions. The fragmentation pattern of the parent compound, methyl 4-oxopiperidine-3-carboxylate, serves as a reference. Common fragmentation pathways for piperidine derivatives include α-cleavage adjacent to the nitrogen and ring-opening mechanisms.[17][18] By comparing the MS/MS spectra of the impurities to the parent compound, structural modifications can be deduced. For example, an impurity showing a similar fragmentation pattern but with a different precursor mass may indicate the addition or modification of a functional group.

Part 5: Visualization of Workflows

Impurity Identification Workflow

The overall process for identifying and characterizing impurities is a systematic endeavor.

Caption: General workflow for impurity identification.

Chromatographic Method Selection

Choosing the right column and mobile phase is a critical decision based on analyte properties.

Caption: Decision tree for selecting a chromatographic method.

Part 6: Detailed Experimental Protocols

The following protocols are provided as robust starting points for methodology development.

Protocol 1: Polar-Embedded RPLC-MS Method

• Instrumentation: UPLC system coupled to a Q-TOF Mass Spectrometer.

• LC Conditions:

  • Column: Waters ACQUITY UPLC BEH Shield RP18, 1.7 µm, 2.1 x 100 mm.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 2 µL.

  • Gradient Program:

    • 0.0 min: 5% B

    • 8.0 min: 40% B

    • 9.0 min: 95% B

    • 10.0 min: 95% B

    • 10.1 min: 5% B

    • 12.0 min: 5% B

• MS Conditions:

  • Ionization Mode: ESI Positive.

  • Capillary Voltage: 3.0 kV.

  • Sampling Cone: 30 V.

  • Source Temperature: 120 °C.

  • Desolvation Temperature: 450 °C.

  • Full Scan Range (MS¹): m/z 50 - 1000.

  • MS/MS: Data-dependent acquisition (DDA) on the top 3 most intense ions, with collision energy ramped from 10-40 eV.

Protocol 2: HILIC-MS Method

• Instrumentation: UPLC system coupled to a Q-TOF Mass Spectrometer.

• LC Conditions:

  • Column: Waters ACQUITY UPLC BEH Amide, 1.7 µm, 2.1 x 100 mm.[12]

  • Mobile Phase A: 10 mM Ammonium Formate + 0.1% Formic Acid in 95:5 Acetonitrile:Water.

  • Mobile Phase B: 10 mM Ammonium Formate + 0.1% Formic Acid in 50:50 Acetonitrile:Water.

  • Flow Rate: 0.5 mL/min.

  • Column Temperature: 35 °C.

  • Injection Volume: 1 µL.

  • Gradient Program:

    • 0.0 min: 1% B

    • 7.0 min: 50% B

    • 8.0 min: 50% B

    • 8.1 min: 1% B

    • 10.0 min: 1% B

• MS Conditions:

  • Identical to the RPLC-MS method. The higher organic content will enhance signal intensity.

Conclusion

The identification of impurities in methyl 4-oxopiperidine-3-carboxylate requires a sophisticated analytical approach. While traditional RPLC methods can be optimized for this task, this guide demonstrates the clear advantages of exploring alternative chromatographic strategies. HILIC provides superior sensitivity and orthogonal selectivity, making it an excellent choice for comprehensive impurity profiling.[12] Mixed-Mode chromatography offers another powerful tool for resolving particularly complex mixtures.[15] The ultimate selection should be guided by empirical data and the specific impurity profile encountered. By combining systematic forced degradation studies with high-resolution LC-MS, researchers and drug development professionals can build a robust, self-validating system to ensure the quality, safety, and regulatory compliance of their pharmaceutical products.

References

• Determination of Genotoxic Impurities in Pharmaceuticals.
• Comparison of Amine-Modified Polymeric Stationary Phases for Polar Metabolomic Analysis Based on Unified-Hydrophilic Interaction/Anion Exchange Liquid Chromatography/High-Resolution Mass Spectrometry (Unified-HILIC/AEX/HRMS).PubMed Central.
• The Determination and Control of Genotoxic Impurities in APIs.Pharmaceutical Technology.
• Analytical Strategies for Genotoxic Impurities in the Pharmaceutical Industry.American Pharmaceutical Review.
• Quantitative Determination of Four Potential Genotoxic Impurities in the Active Pharmaceutical Ingredients in TSD-1 Using UPLC-MS/MS.
• Analytical strategies for genotoxic impurities in the pharmaceutical industry.
• performance comparison of different HPLC columns for amino acid separ
• A Comparative Guide to LC-MS Methods for Validating the Synthesis of 4-Substituted Piperidines.BenchChem.
• Application Notes: Mass Spectrometry Fragmentation of Novel Piperidine Deriv
• LC Column Comparison.Restek Resource Hub.
• Application Note: Mass Spectrometry Characterization of 1-Carbamoylpiperidine-3-carboxylic acid.BenchChem.
• A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant.PubMed.
• Comparison of different aqueous mobile phase HPLC techniques.SIELC Technologies.
• Mass spectra and major fragmentation patterns of piperazine designer...
• Innovations in Liquid Chromatography: 2025 HPLC Column and Accessories Review.LCGC.
• A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant.
• Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors.PubMed.
• Piperidine ester derivatives in mass spectrometric analysis of fatty acids from human serum phospholipids and cholesteryl esters.PubMed.
• Forced degrad
• Stability Indicating Forced Degrad
• Forced Degradation – A Review.
• Forced degradation and impurity profiling.Journal of Pharmaceutical and Biomedical Analysis.
• Impurity profiling Techniques for Pharmaceuticals – A Review.Advances in Bioresearch.
• LC-MS and CE-MS Str
• (PDF) Forced degradation studies: Practical approch-overview of regulatory guidance and literature for the drug products and drug substances.
• Analysis of impurities in pharmaceuticals by LC-MS with cold electron ioniz
• How to Catch a Potential Mutagenic Impurity.Agilent.
• Impurities Application Notebook.

Sources

• 1. pharmtech.com [pharmtech.com]
• 2. soeagra.com [soeagra.com]
• 3. lcms.cz [lcms.cz]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. alternative-therapies.com [alternative-therapies.com]
• 7. medcraveonline.com [medcraveonline.com]
• 8. rjptonline.org [rjptonline.org]
• 9. biomedres.us [biomedres.us]
• 10. researchgate.net [researchgate.net]
• 11. A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. agilent.com [agilent.com]
• 15. sielc.com [sielc.com]
• 16. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Catalytic Systems for Piperidone Carbonyl Reduction

The selective reduction of the carbonyl group within the piperidone scaffold is a cornerstone transformation in medicinal chemistry and drug development. The resulting chiral piperidinols are prevalent motifs in a vast array of pharmaceuticals, including neuroleptics, antidepressants, and analgesics. The stereochemistry of the hydroxyl group is often critical for biological activity, making the choice of catalytic system a pivotal decision in any synthetic campaign. This guide provides an in-depth comparison of the three principal catalytic methodologies—homogeneous, heterogeneous, and biocatalytic—offering field-proven insights and supporting data to guide researchers in selecting the optimal system for their specific needs.

Homogeneous Catalysis: Precision and Asymmetry

Homogeneous catalysts, being soluble in the reaction medium, offer unparalleled control over the catalytic environment. This leads to high activity, selectivity, and, most importantly, exceptional levels of stereocontrol in asymmetric reductions. The field is dominated by noble metal complexes, particularly those of Ruthenium, Rhodium, and Iridium, coordinated to chiral ligands.

Mechanistic Principle: Asymmetric Transfer Hydrogenation (ATH)

A leading strategy is Asymmetric Transfer Hydrogenation (ATH), particularly using Noyori-type catalysts. These systems, typically comprising a Ru(II) center, a chiral diamine ligand (e.g., TsDPEN), and an η⁶-arene ligand, facilitate the transfer of hydrogen from a simple donor like isopropanol or a formic acid/triethylamine mixture to the ketone.

The catalytic cycle operates through a metal-ligand bifunctional mechanism. The catalyst does not directly coordinate to the ketone's oxygen. Instead, it forms a six-membered pericyclic transition state where a hydride from the metal and a proton from the amine ligand are transferred concertedly to the carbonyl group.[1] This outer-sphere mechanism is highly efficient and prevents product inhibition, allowing for high catalyst turnover.[1][2] The choice of chiral ligand dictates the facial selectivity of the hydride attack, thus determining the stereochemistry of the resulting alcohol.

Performance Data: Homogeneous Catalysts

The following table summarizes the performance of representative homogeneous catalysts in the asymmetric reduction of N-protected 4-piperidones.

Catalyst System	Substrate	H₂ Source (Conditions)	S/C Ratio	Yield (%)	e.e. (%)	Reference
RuCl₂[(S)-BINAP][(S)-DAIPEN]	N-Boc-4-piperidone	H₂ (50 atm), CH₃OH, 50 °C	1000	>99	98 (R)	[3]
[RuCl(p-cymene)((S,S)-TsDPEN)]	N-Boc-4-piperidone	HCOOH/NEt₃ (5:2), DMF, 40 °C	200	95	97 (S)	[4]
[Ir(cod)Cl]₂ / (R)-SegPhos	Pyridinium Salt	H₂ (50 atm), CH₂Cl₂, rt	100	96	96	[5]
Rh(cod)₂BF₄ / (R,R)-Me-DuPhos	N-Cbz-tetrahydropyridone	H₂ (1 atm), CH₃OH, rt	100	>99	95	[6]

Note: S/C = Substrate-to-Catalyst ratio. Data is compiled from representative literature to show typical performance.

Diagram: Catalytic Cycle of Noyori-Type ATH

The following diagram illustrates the concerted, metal-ligand bifunctional mechanism of a Noyori-type ruthenium catalyst in transfer hydrogenation.

Caption: Fig. 1: Noyori Asymmetric Transfer Hydrogenation Cycle.

Experimental Protocol: Asymmetric Transfer Hydrogenation of N-Boc-4-Piperidone

This protocol is representative of a Noyori-type asymmetric transfer hydrogenation using a formic acid/triethylamine mixture as the hydrogen source.

Materials:

• N-Boc-4-piperidone (1.0 equiv)

• [RuCl(p-cymene)((S,S)-TsDPEN)] (0.005 equiv, 0.5 mol%)

• Anhydrous N,N-Dimethylformamide (DMF)

• Formic acid (HCOOH) and Triethylamine (NEt₃) in a 5:2 molar ratio, pre-mixed.

• Inert atmosphere glovebox or Schlenk line setup.

• Standard glassware, oven-dried.

Procedure:

• Catalyst Preparation: In a glovebox, add [RuCl(p-cymene)((S,S)-TsDPEN)] (0.5 mol%) to an oven-dried Schlenk flask equipped with a magnetic stir bar.

• Reaction Setup: Seal the flask, remove it from the glovebox, and connect to a Schlenk line. Add N-Boc-4-piperidone (1.0 equiv) to the flask under a positive pressure of Argon or Nitrogen.

• Solvent and Reagent Addition: Add anhydrous DMF (to achieve a substrate concentration of ~0.2 M). Stir the mixture to dissolve the solids. Subsequently, add the pre-mixed 5:2 formic acid/triethylamine azeotrope (2.0 equiv with respect to the substrate) via syringe.

  • Rationale: The use of a pre-formed HCOOH/NEt₃ complex provides a stable and reliable hydrogen source. DMF is an excellent polar aprotic solvent that solubilizes both the catalyst and the substrate.

• Reaction Execution: Immerse the flask in a pre-heated oil bath at 40 °C. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

• Work-up and Purification: Upon completion, cool the reaction to room temperature. Quench by the slow addition of saturated aqueous NaHCO₃ solution. Extract the aqueous phase three times with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

  • Rationale: The basic quench neutralizes the remaining formic acid. Standard extractive work-up isolates the product from the polar solvent and salts.

• Isolation: Concentrate the organic phase under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the chiral N-Boc-4-piperidinol.

• Analysis: Determine the yield and confirm the structure by ¹H NMR, ¹³C NMR, and MS. Determine the enantiomeric excess (e.e.) by chiral HPLC analysis.

Heterogeneous Catalysis: Scalability and Recyclability

Heterogeneous catalysts exist in a different phase from the reactants, typically as a solid metal on an inert support. Their primary advantages are ease of separation (simple filtration), recyclability, and robustness, making them the workhorse for large-scale industrial hydrogenations.[7]

Mechanistic Principle: Surface-Mediated Hydrogenation

The reduction occurs on the active sites of the metal surface (e.g., Pd, Pt, Ni). The process involves several key steps:

• Adsorption: The piperidone substrate and molecular hydrogen (H₂) adsorb onto the catalyst surface.

• H₂ Activation: The H-H bond in molecular hydrogen is cleaved on the metal surface, forming reactive metal-hydride species.

• Hydrogen Transfer: The adsorbed ketone undergoes stepwise addition of two hydrogen atoms to the carbonyl carbon and oxygen.

• Desorption: The final piperidinol product desorbs from the surface, freeing the active site for the next catalytic cycle.

The reaction conditions (pressure, temperature, solvent, and catalyst choice) significantly influence the reaction rate and selectivity.[8] For instance, Raney Nickel is a cost-effective and highly active catalyst, particularly for reducing carbonyls.[9][10]

Performance Data: Heterogeneous Catalysts

The table below compares common heterogeneous catalysts for the reduction of 4-piperidones. Note the typically harsher conditions compared to homogeneous systems.

Catalyst System	Substrate	H₂ Source (Conditions)	Yield (%)	Comments	Reference
Raney® Ni	N-benzyl-4-piperidone	H₂ (50 psi), EtOH, rt	>95	Highly active, pyrophoric, requires careful handling.	[11][12]
10% Pd/C	N-Boc-4-piperidone	H₂ (1 atm), MeOH, rt	>98	Widely used, can cause debenzylation.	[13]
PtO₂ (Adams' catalyst)	N-Ac-4-piperidone	H₂ (50 psi), AcOH, rt	>95	Effective under acidic conditions.	[14]
Rh₂O₃	Pyridine derivatives	H₂ (5 bar), H₂O/THF, 40 °C	90-99	Effective for pyridine ring saturation.	[14]

Diagram: General Workflow for Heterogeneous Hydrogenation

This diagram outlines the standard operational sequence for performing a reduction using a heterogeneous catalyst in a Parr-type hydrogenation apparatus.

Caption: Fig. 2: Workflow for Heterogeneous Catalytic Hydrogenation.

Experimental Protocol: Raney® Nickel Reduction of N-Benzyl-4-piperidone

This protocol describes a typical lab-scale hydrogenation using a Parr shaker apparatus.

Materials:

• N-Benzyl-4-piperidone (1.0 equiv)

• Raney® Nickel (approx. 10% by weight of substrate), aqueous slurry

• Ethanol (EtOH) or Methanol (MeOH)

• Parr hydrogenation apparatus or similar pressure vessel

• Celite® or another filter aid

Procedure:

• Catalyst Preparation: In a fume hood, carefully wash the Raney® Ni slurry (approx. 1 g for 10 g of substrate) three times with the reaction solvent (e.g., EtOH) to remove the storage water.

  • Rationale & Safety: Raney® Ni is pyrophoric when dry and must be handled as a slurry under solvent at all times. The washing step exchanges water for the reaction solvent.

• Reactor Charging: Add the washed Raney® Ni slurry to the Parr reactor vessel. Immediately add more solvent, followed by the N-benzyl-4-piperidone.

  • Rationale: The catalyst should never be allowed to dry. Adding the substrate last ensures the catalyst is fully wetted.

• System Assembly & Purge: Secure the vessel head and connect it to the Parr apparatus. Evacuate the vessel and backfill with inert gas (N₂ or Ar) three times to remove all oxygen.

• Hydrogenation: Purge the vessel three times with hydrogen gas (H₂). Finally, pressurize the vessel to the desired pressure (e.g., 50 psi) and begin vigorous stirring. The reaction is often exothermic and may require cooling.

• Monitoring: Monitor the reaction by observing the pressure drop on the gauge. Once hydrogen uptake ceases, the reaction is typically complete.

• Work-up: Carefully vent the excess hydrogen from the reactor in a fume hood. Purge the vessel with inert gas.

• Catalyst Removal: Carefully decant the reaction mixture through a pad of Celite® to filter off the Raney® Ni catalyst. Wash the filter cake with additional solvent.

  • Rationale & Safety: This is the most critical step. The filter cake must be kept wet with solvent at all times to prevent ignition. After filtration, the Celite® pad containing the catalyst should be quenched immediately and carefully with copious amounts of water before disposal.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude piperidinol product, which can be further purified if necessary.

Biocatalysis: Green, Selective, and Sustainable

Biocatalysis utilizes enzymes to perform chemical transformations. For carbonyl reduction, ketoreductases (KREDs) are exceptionally powerful tools, offering near-perfect stereoselectivity under mild, aqueous conditions.[15] This approach aligns with the principles of green chemistry, avoiding heavy metals and harsh reagents.

Mechanistic Principle: Enzyme-Cofactor Mediated Reduction

KREDs are oxidoreductase enzymes that catalyze the stereospecific transfer of a hydride from a nicotinamide cofactor (NADH or NADPH) to the carbonyl carbon of the ketone.[15] The enzyme's active site binds both the substrate and the cofactor in a precise orientation, ensuring hydride delivery to only one face of the carbonyl, resulting in high enantiomeric purity of the alcohol product.[16]

A critical aspect of biocatalysis is cofactor regeneration. Since cofactors are expensive, they are used in catalytic amounts. An inexpensive sacrificial molecule (a "cosubstrate") is used to regenerate the reduced cofactor in situ. Common systems include:

• Glucose/Glucose Dehydrogenase (GDH): GDH oxidizes glucose to gluconolactone, regenerating NADPH from NADP⁺.[17]

• Isopropanol/KRED: Many KREDs can also oxidize a secondary alcohol like isopropanol (to acetone) to regenerate the cofactor. This is a simple and widely used "coupled-substrate" approach.[15][18]

Performance Data: Ketoreductase (KRED) Systems

The table below highlights the typical performance of KREDs for the reduction of piperidone analogues.

Enzyme System (Source)	Substrate	Cofactor Regeneration	Yield (%)	e.e. (%)	Comments	Reference
KRED from S. salmonicolor	N-Boc-3-piperidone	Isopropanol	>99	>99 (S)	High activity and excellent stereoselectivity.	[15]
Engineered KRED (Codexis®)	N-Cbz-4-piperidone	Glucose/GDH	98	>99.5 (R)	Enzyme engineering provides tailored catalysts.	[19]
KRED from Candida glabrata	Ethyl-2-oxo-4-phenylbutyrate	Glucose/GDH	>99	>99 (R)	Demonstrates high space-time yields for pharma intermediates.	[16]

Diagram: Biocatalytic Reduction with Cofactor Regeneration

This diagram illustrates the dual-cycle nature of a KRED-catalyzed reduction coupled with a glucose/GDH cofactor regeneration system.

Caption: Fig. 3: KRED Cycle with GDH Cofactor Regeneration.

Experimental Protocol: KRED-Catalyzed Reduction of N-Cbz-4-Piperidone

This protocol describes a typical screening reaction using a commercially available KRED kit with a glucose/GDH regeneration system.

Materials:

• N-Cbz-4-piperidone (1.0 equiv, e.g., 50 mg)

• KRED Screening Kit (containing various KREDs, NADP⁺ cofactor, and GDH)

• D-Glucose

• Potassium phosphate buffer (e.g., 100 mM, pH 7.0)

• Organic co-solvent (e.g., DMSO or Isopropanol, if needed for substrate solubility)

Procedure:

• Buffer Preparation: Prepare a 100 mM potassium phosphate buffer and adjust the pH to 7.0.

• Reaction Mixture Preparation: In a 10 mL vial with a stir bar, add the buffer (e.g., 5 mL). Add D-glucose (approx. 1.2 equiv). Stir to dissolve.

• Cofactor and Enzyme Addition: Add the NADP⁺ cofactor (typically ~1 mg) and the glucose dehydrogenase (GDH) enzyme. Finally, add the selected KRED lyophilizate (typically 2-5 mg).

  • Rationale: The components are added in order to ensure the regeneration system is ready before the main reaction begins.

• Substrate Addition: Dissolve the N-Cbz-4-piperidone substrate in a minimal amount of a water-miscible co-solvent like DMSO (~50-100 µL) and add it to the vial.

  • Rationale: Many organic substrates have poor aqueous solubility. A co-solvent is often necessary, but its concentration should be kept low (<5% v/v) to avoid denaturing the enzymes.

• Reaction Execution: Seal the vial and stir at a controlled temperature (e.g., 30 °C). Monitor the reaction progress by taking small aliquots and analyzing via LC-MS or chiral HPLC.

• Work-up: Once the reaction is complete (typically 12-24 hours), quench by adding an equal volume of a water-immiscible solvent like methyl tert-butyl ether (MTBE) or ethyl acetate.

• Extraction and Isolation: Mix vigorously and separate the layers. The product will extract into the organic phase, while the enzymes and salts remain in the aqueous phase. Repeat the extraction twice. Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the product.

• Analysis: Determine conversion and enantiomeric excess by chiral HPLC.

Comparative Summary and Outlook

The optimal choice of catalytic system is dictated by project-specific goals, including scale, cost, desired stereochemistry, and available equipment.

Feature	Homogeneous Catalysis	Heterogeneous Catalysis	Biocatalysis
Stereoselectivity	Excellent (often >99% e.e.)	Generally poor (produces racemates)	Excellent (often >99.5% e.e.)
Reaction Conditions	Mild (25-80 °C, 1-50 atm)	Often harsh (high pressure/temperature)	Very Mild (25-40 °C, 1 atm, aqueous)
Catalyst Separation	Difficult (requires chromatography or extraction)	Easy (filtration)	Easy (extraction separates product from enzymes)
Catalyst Cost	High (noble metals, chiral ligands)	Moderate (Pd, Pt) to Low (Raney Ni)	Moderate (cost is decreasing rapidly)
Scalability	Moderate; catalyst removal can be an issue.	Excellent; the industry standard for bulk production.	Excellent; well-suited for pharma manufacturing.
Key Advantage	Precision Asymmetry	Scalability & Robustness	Green Chemistry & Unmatched Selectivity
Key Disadvantage	Cost and potential for metal contamination in product.	Lack of stereocontrol and harsh conditions.	Substrate scope can be limited to the enzyme's preference.

Future Outlook: The field is moving towards combining the advantages of these systems. Immobilized homogeneous catalysts aim to bridge the gap between homogeneous and heterogeneous systems by offering recyclability. In parallel, advances in enzyme engineering and directed evolution are rapidly expanding the substrate scope and robustness of KREDs, making biocatalysis an increasingly attractive first choice for the synthesis of chiral alcohols in the pharmaceutical industry.[15][20]

References

• Gassama, A., & Diatta, A. (2015). Synthesis of N-Substituted piperidines from piperidone. Journal de la Société Ouest-Africaine de Chimie. [Link]

• Ritter, T., et al. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society. [Link]

• Kuwno, T., et al. Ruthenium‐Catalyzed Asymmetric Hydrogenation of N‐Boc‐Indoles. Angewandte Chemie. [Link]

• Hollmann, F., & Kara, S. (2023). Engineering ketoreductases for the enantioselective synthesis of chiral alcohols. Chemical Communications. [Link]

• Kedia, S. B., et al. (2014). Influence of Cofactor Regeneration Strategies on Preparative-Scale, Asymmetric Carbonyl Reductions by Engineered Escherichia coli. ACS Catalysis. [Link]

• Boulanger, W. The Art of Heterogeneous Catalytic Hydrogenation - Part 1. University of Illinois Urbana-Champaign. [Link]

• Ashenhurst, J. (2011). Reagent Friday: Raney Nickel. Master Organic Chemistry. [Link]

• Li, H., et al. (2011). Enantioselective, Ketoreductase-Based Entry into Pharmaceutical Building Blocks: Ethanol as Tunable Nicotinamide Reductant. ACS Catalysis. [Link]

• Pater, C., et al. (2024). Effective engineering of a ketoreductase for the biocatalytic synthesis of an ipatasertib precursor. Nature Communications. [Link]

• Sundberg, R. J. Piperidine Synthesis. Defense Technical Information Center. [Link]

• Smith, A. M. R., et al. (2024). Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions. Organic & Biomolecular Chemistry. [Link]

• Myers, A. G. The Noyori Asymmetric Hydrogenation Reaction. Harvard University. [Link]

• Deakin, G. P. Fentanyl Synthesis Using N-BOC-4-Piperidinone. Defense Technical Information Center. [Link]

• Wang, D., et al. (2020). Asymmetric Hydrogenation of 2-Aryl-3-phthalimidopyridinium Salts: Synthesis of Piperidine Derivatives with Two Contiguous Stereocenters. The Journal of Organic Chemistry. [Link]

• Kuwano, R., et al. (2006). Ruthenium-catalyzed asymmetric hydrogenation of N-boc-indoles. Organic Letters. [Link]

• Klare, S., & Oestreich, M. (2025). Iridium(III)-Catalyzed Ionic Hydrogenation of Pyridines to Multi-Substituted Piperidines. ChemRxiv. [Link]

• Collias, D., et al. (2016). Processes using amino acid dehydrogenases and ketoreductase-based cofactor regenerating system.

• Chad's Prep. (2018). Reduction via Thioacetals. YouTube. [Link]

• Vitaku, E., et al. (2014). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules. [Link]

• Ma, L., et al. (2018). Development of an Engineered Ketoreductase with Simultaneously Improved Thermostability and Activity for Making a Bulky Atorvastatin Precursor. ACS Catalysis. [Link]

• Kuwano, R., et al. (2006). Ruthenium-catalyzed asymmetric hydrogenation of N-boc-indoles. PubMed. [Link]

• Kuwano, R., et al. (2015). Catalytic Asymmetric Hydrogenation of 3-Substituted Benzisoxazoles. Catalysts. [Link]

• Le, T., et al. (2017). Process Development and Good Manufacturing Practice Production of a Tyrosinase Inhibitor via Titanium-Mediated Coupling. Organic Process Research & Development. [Link]

• LibreTexts Chemistry. (2020). Reductions of Ketones and Aldehydes. [Link]

• Wikipedia. (2023). Asymmetric hydrogenation. [Link]

• Liese, A., et al. (2014). Biocatalytic ketone reduction - A powerful tool for the production of chiral alcohols - Part II. Applied Microbiology and Biotechnology. [Link]

• Thompson, M. P., et al. (2019). Efficient Nicotinamide Adenine Dinucleotide Phosphate [NADP(H)] Recycling in Closed‐Loop Continuous Flow Biocatalysis. ChemCatChem. [Link]

• Kanto Chemical Co., Inc. Asymmetric Transfer Hydrogenation Catalysts. [Link]

• Ni, Y., et al. (2022). Ketoreductase Catalyzed (Dynamic) Kinetic Resolution for Biomanufacturing of Chiral Chemicals. Frontiers in Bioengineering and Biotechnology. [Link]

• Wang, Y., et al. (2024). Ir-Catalyzed Asymmetric Hydrogenation of N-Fused Heteroarenes with High Nitrogen Density. Organic Letters. [Link]

• University of Basel. Asymmetric Hydrogenation. [Link]

• Kedia, S. B., et al. (2014). Influence of Cofactor Regeneration Strategies on Preparative-Scale, Asymmetric Carbonyl Reductions by Engineered Escherichia coli. ACS Catalysis. [Link]

• Organic Chemistry Explained. (2021). Raney Nickel Reduction Mechanism. YouTube. [Link]

• Brieger, G., & Nestrick, T. J. (1985). Heterogeneous Catalytic Transfer Hydrogenation and Its Relation to Other Methods for Reduction of Organic Compounds. Chemical Reviews. [Link]

• Coldham, I., et al. General Procedures for the Lithiation/Trapping of N-Boc Piperazines. White Rose Research Online. [Link]

• Ortega, A., et al. (2022). Asymmetric Synthesis of trans-3-Alkoxyamino-4-Oxygenated-2-Piperidones Mediated by Transition-Metal-Free Dual C-H Oxidation and Its CAL-B-Assisted Enzymatic Resolution. Catalysts. [Link]

• Malik, A. Raney Nickel in Alkene Reduction. Scribd. [Link]

• Szilvási, T., & Fábián, L. (2021). Ruthenium-catalyzed asymmetric transfer hydrogenation of substituted acetophenones. ResearchGate. [Link]

• An, J., & Lee, J. (2023). Heterogeneous Catalytic Hydrogenation. ResearchGate. [Link]

• Zhang, X., et al. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Chemical Science. [Link]

• Chem-Station. (2014). Noyori Asymmetric Hydrogenation. [Link]

• Noyori, R., et al. (2001). Mechanism of Asymmetric Hydrogenation of Ketones Catalyzed by BINAP/1,2-Diamine−Ruthenium(II) Complexes. Journal of the American Chemical Society. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Noyori Asymmetric Hydrogenation | Chem-Station Int. Ed. [en.chem-station.com]
• 3. Sci-Hub. Ruthenium‐Catalyzed Asymmetric Hydrogenation of N‐Boc‐Indoles. / ChemInform, 2006 [sci-hub.box]
• 4. kanto.co.jp [kanto.co.jp]
• 5. Asymmetric Hydrogenation of 2-Aryl-3-phthalimidopyridinium Salts: Synthesis of Piperidine Derivatives with Two Contiguous Stereocenters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. scs.illinois.edu [scs.illinois.edu]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scribd.com [scribd.com]
• 13. apps.dtic.mil [apps.dtic.mil]
• 14. Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB01860A [pubs.rsc.org]
• 15. Effective engineering of a ketoreductase for the biocatalytic synthesis of an ipatasertib precursor - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Engineering ketoreductases for the enantioselective synthesis of chiral alcohols - Chemical Communications (RSC Publishing) DOI:10.1039/D3CC01474F [pubs.rsc.org]
• 17. pubs.acs.org [pubs.acs.org]
• 18. US9714439B2 - Processes using amino acid dehydrogenases and ketoreductase-based cofactor regenerating system - Google Patents [patents.google.com]
• 19. Enantioselective, Ketoreductase-Based Entry into Pharmaceutical Building Blocks: Ethanol as Tunable Nicotinamide Reductant - PMC [pmc.ncbi.nlm.nih.gov]
• 20. pubs.acs.org [pubs.acs.org]